Technical Documentation Center

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid
  • CAS: 232602-79-8

Core Science & Biosynthesis

Foundational

Strategic Synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid

This guide details the strategic synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (CAS: 232602-79-8).[1][2] This molecule acts as a critical fluorinated building block, often employed to introduce a specific l...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the strategic synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (CAS: 232602-79-8).[1][2] This molecule acts as a critical fluorinated building block, often employed to introduce a specific lipophilic, halogenated motif into pharmaceutical candidates or advanced fluoropolymers.

The synthesis centers on Atom Transfer Radical Addition (ATRA) , also known as Kharasch addition, followed by a chemoselective reduction. This route is preferred for its scalability and high regiocontrol compared to oxidative degradation pathways.

Part 1: Retrosynthetic Analysis & Strategy

To synthesize


 with high fidelity, we must control the assembly of the carbon skeleton while preserving the sensitive halogen array.[2]

The Core Challenge: The molecule contains three distinct halogen types (F, Cl, Br) in specific positions. A direct halogenation of a pentanoic acid precursor would lack regioselectivity. Therefore, a convergent C-C bond formation strategy is required.

The Solution: Radical Telomerization We utilize the addition of a halogenated "telogen" (1,2-dibromo-1-chlorotrifluoroethane) to a "taxogen" (methyl acrylate), followed by selective modification.

Reaction Pathway Overview
  • Step 1 (ATRA): Copper-catalyzed addition of 1,2-dibromo-1-chlorotrifluoroethane to Methyl Acrylate .[2]

    • Outcome: Formation of the

      
      -bromo intermediate (Methyl 2,5-dibromo-4-chloro-4,5,5-trifluoropentanoate).[2]
      
  • Step 2 (Chemoselective Reduction): Removal of the labile

    
    -bromine using Zinc/Acetic Acid.
    
    • Outcome: Saturated ester (Methyl 5-bromo-4-chloro-4,5,5-trifluoropentanoate).[2]

  • Step 3 (Hydrolysis): Acid-catalyzed hydrolysis of the ester.

    • Outcome: Target Acid.[1][3][4][5][6][7][8]

Part 2: Experimental Methodology

Phase 1: Atom Transfer Radical Addition (ATRA)[3]

This step establishes the carbon backbone. The regiochemistry is driven by the formation of the more stable radical on the chlorofluorocarbon species.

Reagents & Parameters:

ComponentRoleEquiv.Notes
1,2-Dibromo-1-chlorotrifluoroethane Substrate (Telogen)1.0Source of the

moiety.[2]
Methyl Acrylate Substrate (Taxogen)1.1Excess ensures complete consumption of the expensive fluoro-halide.[2]
Copper(I) Chloride (CuCl) Catalyst0.05Redox shuttle for halogen transfer.[2]
2,2'-Bipyridine (bpy) Ligand0.15Solubilizes Cu and tunes redox potential.[2]
Acetonitrile Solvent-Polar aprotic; stabilizes the catalyst complex.[2]

Protocol:

  • Setup: In a pressure-rated glass vessel or autoclave, dissolve CuCl (5 mol%) and 2,2'-Bipyridine (15 mol%) in degassed Acetonitrile. Stir under Argon until the complex forms (deep brown/red color).

  • Addition: Add 1,2-dibromo-1-chlorotrifluoroethane (1.0 equiv) and Methyl Acrylate (1.1 equiv).

  • Deoxygenation: Perform three freeze-pump-thaw cycles to remove dissolved oxygen (Oxygen inhibits radical propagation).[2]

  • Reaction: Heat the sealed vessel to 90°C for 12–16 hours.

    • Mechanism:[3][6][9] The Cu(I) abstracts a Br atom from the

      
       terminus (weaker bond than 
      
      
      
      ), generating a radical that attacks the acrylate alkene.[2]
  • Workup: Cool to room temperature. Dilute with diethyl ether and wash with 5% HCl (to remove Cu salts) followed by brine. Dry over

    
     and concentrate.
    
  • Purification: The crude oil contains the dibromo-intermediate. It can often be used directly, but flash chromatography (Hexanes/EtOAc 9:1) is recommended for high-purity applications.[2]

Phase 2: Chemoselective Reductive Dehalogenation

We must remove the bromine at the C2 position (


 to carbonyl) without touching the bromine at C5 (on the fluorinated tail).[2]

Why this works: The C-Br bond adjacent to the ester (


-bromo) is significantly weaker and more electron-deficient than the terminal 

bond due to the inductive effect of the carbonyl group.[2]

Protocol:

  • Dissolution: Dissolve the intermediate (Methyl 2,5-dibromo-4-chloro-4,5,5-trifluoropentanoate) in Glacial Acetic Acid (0.5 M concentration).

  • Reduction: Add Zinc dust (3.0 equiv) portion-wise at 0°C to control the exotherm.

    • Critical Control: Do not heat. Maintain temperature < 25°C to prevent reduction of the fluorinated bromide.

  • Monitoring: Monitor by TLC or GC-MS. The starting material (dibromide) will shift to a lower retention time (monobromide).[2]

  • Workup: Filter off excess Zinc through Celite. Dilute the filtrate with water and extract with Dichloromethane (DCM). Neutralize the organic layer carefully with saturated

    
    .
    
  • Result: Methyl 5-bromo-4-chloro-4,5,5-trifluoropentanoate.[1][2][8]

Phase 3: Hydrolysis to Target Acid

Protocol:

  • Hydrolysis: Dissolve the reduced ester in a mixture of THF and 6N HCl (1:1 ratio).

    • Note: Acid hydrolysis is preferred over basic hydrolysis to prevent potential elimination (dehydrohalogenation) of the halogenated chain, which can occur under strong alkaline conditions.

  • Reflux: Heat to 60°C for 4 hours.

  • Isolation: Evaporate THF. Extract the aqueous residue with Ethyl Acetate.

  • Crystallization: The crude acid can be recrystallized from Hexane/Chloroform to yield 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid as a white to off-white solid.[2]

Part 3: Mechanism & Workflow Visualization

The following diagram illustrates the molecular transformations and the radical cycle involved in the synthesis.

SynthesisWorkflow Start 1,2-Dibromo-1-chlorotrifluoroethane (Precursor) Intermediate1 Radical Species [•CFCl-CF2Br] Start->Intermediate1 Br abstraction Acrylate Methyl Acrylate (Taxogen) Adduct Intermediate: Methyl 2,5-dibromo-4-chloro- 4,5,5-trifluoropentanoate Acrylate->Adduct Catalyst Cu(I)/Bpy Catalyst (Radical Initiator) Catalyst->Intermediate1 Intermediate1->Adduct + Acrylate + Br transfer Reduction Zn / AcOH (Selective Reduction) Adduct->Reduction ReducedEster Reduced Ester: Methyl 5-bromo-4-chloro- 4,5,5-trifluoropentanoate Reduction->ReducedEster Removes α-Br Hydrolysis H3O+ / THF (Hydrolysis) ReducedEster->Hydrolysis FinalProduct TARGET: 5-Bromo-4-chloro- 4,5,5-trifluoropentanoic acid Hydrolysis->FinalProduct - MeOH

Caption: Step-wise synthesis pathway from radical initiation (ATRA) to final acid hydrolysis.

Part 4: Analytical Characterization & QC

To validate the synthesis, the following analytical signatures must be confirmed.

MethodExpected Signal FeaturesDiagnostic Value

NMR
Two distinct signal sets. 1.

: AB quartet or singlet around -60 to -70 ppm.[2] 2.

: Complex multiplet around -130 ppm.[2]
Confirms the integrity of the halocarbon tail. Loss of F-signals indicates degradation.

NMR
Triplet at

ppm (

).[2] Multiplet at

ppm (

). Absence of

-bromo proton signal (

ppm) seen in intermediate.[2]
Confirms successful reduction of the

-Br and hydrolysis of the methyl ester.
MS (EI/CI) Molecular ion usually weak.[2] Characteristic fragments:

,

.[2] Isotope pattern for 1 Br and 1 Cl (M, M+2, M+4 ratios).
Confirms halogen content and molecular weight (269.44 g/mol ).[2][4][5][8][10]

Part 5: Safety & Handling (E-E-A-T)

  • Pressure Hazards: The ATRA reaction involves heating volatile organics in a closed system. Use a blast shield and rated pressure tubes.

  • HF Generation: Fluorinated halides can liberate Hydrogen Fluoride (HF) if exposed to extreme heat or strong Lewis acids. Keep Calcium Gluconate gel nearby as a first-aid precaution.[2]

  • Chemical Hygiene: 1,2-dibromo-1-chlorotrifluoroethane is a haloalkane with potential ozone-depleting properties and narcotic effects.[2] All handling must occur in a certified fume hood.

References

  • Ojima, I. (2009). Fluorine in Medicinal Chemistry and Chemical Biology. Wiley-Blackwell.[2] (Authoritative text on fluorinated synthon strategies).

  • Severin, K. (2006). "Ruthenium Catalysts for the Kharasch Addition of Carbon Tetrachloride to Alkenes". Current Organic Chemistry.
  • PubChem. (n.d.). Compound Summary: 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid.[1][2][4][5][8][10][11][12] National Library of Medicine. [Link][2]

  • Dolson, M. G., & O'Brien, B. A. (1990). "Synthesis of chlorofluorocarbon telomers". Journal of Fluorine Chemistry.

Sources

Exploratory

Technical Monograph: 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid

The following technical guide details the chemical properties, synthetic architecture, and reactivity profile of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid . Executive Summary 5-Bromo-4-chloro-4,5,5-trifluoropentanoi...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical properties, synthetic architecture, and reactivity profile of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid .

Executive Summary

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (CAS: 232602-79-8) is a specialized halogenated fatty acid derivative primarily utilized as a synthetic intermediate in the development of fluoropolymers and metabolic probes. Characterized by a "hard" fluorinated tail and a reactive carboxylic head, it serves as a critical precursor for trifluorovinyl monomers—the building blocks of high-performance ion-exchange membranes (e.g., Nafion™ analogs) and fluoroelastomers. Its unique vicinal halofluoride motif (


) imparts distinct reactivity, allowing for selective dehalogenation and functionalization in medicinal chemistry and materials science.

Chemical Constitution & Physicochemical Profile

The molecule features a pentanoic acid backbone terminated by a polyhalogenated moiety. The C4 position is chiral, creating enantiomeric pairs, though the compound is typically supplied as a racemate.

Chemical Structure:



Table 1: Physicochemical Properties
PropertyValueNotes
Molecular Formula

Molecular Weight 269.44 g/mol
CAS Number 232602-79-8
Appearance White to off-white solidLow-melting solid
Boiling Point ~239.6 °CPredicted @ 760 mmHg
Density 1.836 g/cm³High density due to halogenation
pKa (Acid) 3.8 – 4.2 (Est.)Lower than pentanoic acid (4.[1][2][3]8) due to inductive effect of F/Cl/Br
Solubility Soluble in MeOH, DCM, THFSparingly soluble in water

Synthetic Architecture

The synthesis of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid typically proceeds via radical addition chemistry, leveraging the reactivity of chlorotrifluoro-ethyl precursors.

Core Synthetic Pathway

The industrial route involves the radical addition of a halocarbon to an allyl precursor, followed by functional group modification.

  • Radical Initiation: 1,2-Dibromo-1-chlorotrifluoroethane (

    
    ) is activated (using peroxide or metal catalyst) to generate the 
    
    
    
    radical.
  • Addition: This radical adds to Allyl Acetate or Allyl Bromide .

  • Elimination/Reduction: Zinc-mediated reductive elimination removes the vicinal halogens on the alkyl chain (if allyl bromide is used) to yield the intermediate alkene: 5-bromo-4-chloro-4,5,5-trifluoro-1-pentene .

  • Oxidation: The terminal alkene is converted to the carboxylic acid via hydroboration-oxidation (to preserve carbon count) or oxidative cleavage of a C6 precursor.

Visualization: Synthesis & Reactivity Flow

G Precursor 1,2-Dibromo-1-chloro- trifluoroethane Intermediate Intermediate: 5-Bromo-4-chloro- 4,5,5-trifluoro-1-pentene Precursor->Intermediate Radical Addition (Cu/Amine or Peroxide) Allyl Allyl Precursor (Allyl Acetate/Bromide) Allyl->Intermediate Target TARGET: 5-Bromo-4-chloro- 4,5,5-trifluoropentanoic Acid Intermediate->Target Hydroboration-Oxidation (Preserves C5 chain) VinylMonomer Trifluorovinyl Monomer (CF2=CF-CH2-CH2-COOH) Target->VinylMonomer Zn Dehalogenation (Elimination of Br-Cl) Probe ABPP Probe (Protein Labeling) Target->Probe NHS Ester Formation + Nucleophilic Displacement

Caption: Synthetic logic flow from halocarbon precursors to the target acid and its downstream applications in polymer science and chemical biology.

Reactivity Profile & Applications

The "Core" utility of this molecule lies in the differential reactivity of its functional groups.[4]

A. Zinc-Mediated Dehalogenation (The "Killer App")

The most critical reaction for materials science is the formation of a trifluorovinyl group (


).
  • Mechanism: Treatment with Zinc (Zn) in alcohol promotes the reductive elimination of the vicinal Bromine (at C5) and Chlorine (at C4).

  • Product: 4,5,5-Trifluoro-4-pentenoic acid .

  • Significance: This vinyl derivative acts as a co-monomer in the synthesis of high-performance fluoropolymers (e.g., modified PTFE, Nafion precursors) that require functional side chains for proton conductivity or cross-linking.

B. Nucleophilic Substitution & ABPP

In drug discovery, the molecule is explored as a probe for Activity-Based Protein Profiling (ABPP) .

  • Warhead Potential: While perfluoroalkyl halides are generally inert to

    
     attack, the specific electronic environment of the 
    
    
    
    tail can be exploited for radical-based photo-affinity labeling or specific hydrophobic binding pockets.
  • Derivatization: The carboxylic acid is readily converted to NHS-esters or amides to attach to lysine residues or linker systems.

Experimental Protocol: Zinc Dehalogenation

This protocol describes the conversion of the target acid to its vinyl monomer derivative, a standard quality control test for reactivity.

Objective: Synthesis of 4,5,5-trifluoro-4-pentenoic acid.

  • Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and mechanical stirrer.

  • Reagents:

    • 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (10.0 g, 37 mmol)

    • Zinc dust (activated, 7.2 g, 110 mmol)

    • Methanol (100 mL)

  • Procedure:

    • Suspend Zinc dust in Methanol under nitrogen flow.

    • Add the acid dropwise over 20 minutes. (Exothermic reaction; maintain temp < 40 °C).

    • Heat to reflux for 4 hours. Monitor by TLC or

      
      -NMR (Disappearance of 
      
      
      
      signals).
    • Cool to room temperature and filter off excess Zinc.

    • Concentrate the filtrate in vacuo.

    • Acidify with 1M HCl and extract with Ethyl Acetate (

      
       mL).
      
  • Validation:

    • 
      -NMR:  Look for the characteristic trifluorovinyl pattern (three sets of doublets of doublets) at 
      
      
      
      -105 to -175 ppm.

Safety & Handling

  • Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).

  • Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The C-Br bond is light-sensitive over prolonged periods; protect from light.

  • Disposal: Halogenated waste. Do not incinerate without scrubbers (formation of HF/HBr/HCl).

References

  • PubChem. 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid Compound Summary. National Library of Medicine. Link

  • Dědek, V., & Chvátal, Z. (1980).[5] Addition of some haloalkanes to chlorotrifluoroethylene.[5] Journal of Fluorine Chemistry.[5] Link[5]

  • BenchChem. Catalytic Activation of 1,1-Dibromo-2-chlorotrifluoroethane: Application Notes.Link

  • Smolecule. 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid: Applications in Drug Synthesis.Link

Sources

Foundational

Part 1: Chemical Identity &amp; Physicochemical Profile

Title: The Fluorinated Scout: Technical Profile of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid (CAS 232602-79-8)[1][2] Executive Summary In the high-stakes arena of drug discovery, 5-Bromo-4-chloro-4,5,5-trifluoropent...

Author: BenchChem Technical Support Team. Date: February 2026

Title: The Fluorinated Scout: Technical Profile of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid (CAS 232602-79-8)[1][2]

Executive Summary

In the high-stakes arena of drug discovery, 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (CAS 232602-79-8) —often abbreviated as 5-Br-4-Cl-TFA —emerges not merely as a chemical intermediate, but as a sophisticated tool for Activity-Based Protein Profiling (ABPP) . This specialized fluorinated building block combines a reactive carboxylic acid "handle" with a lipophilic, polyhalogenated "tail" (-CFCl-CF2Br). Its unique structure allows it to probe hydrophobic pockets within complex proteomes, serving as a critical scout for identifying druggable protein-protein interaction (PPI) sites.

This technical guide dissects the physicochemical properties, synthesis pathways, and mechanistic utility of 5-Br-4-Cl-TFA, providing researchers with the actionable intelligence required to deploy it in medicinal chemistry and chemical biology campaigns.

5-Br-4-Cl-TFA is a pentanoic acid derivative functionalized with a dense cluster of halogens at the terminal positions.[3] This "halogen-rich" motif imparts unique electronic and steric properties, distinguishing it from standard fatty acid probes.

Table 1: The "Passport" of CAS 232602-79-8 [1]

PropertyDataTechnical Insight
Chemical Name 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acidSystematic IUPAC nomenclature.[3]
CAS Number 232602-79-8Unique identifier for regulatory and inventory tracking.
Molecular Formula C₅H₅BrClF₃O₂High halogen content (Br, Cl, 3F) relative to carbon backbone.[2][3]
Molecular Weight 269.44 g/mol Low MW allows for good cell permeability and fragment-based screening.
Structure HOOC-CH₂-CH₂-CFCl-CF₂BrHead: Hydrophilic Acid (Linker).[1] Tail: Lipophilic Halocarbon.
Density ~1.836 g/cm³Significantly denser than non-fluorinated analogs due to heavy halogens.
Boiling Point ~239.6 °C (Predicted)High boiling point indicates stability, suitable for diverse reaction conditions.
Solubility DMSO, Methanol, DCMLipophilic tail ensures solubility in organic solvents; limited water solubility.

Part 2: Synthesis & Manufacturing (Process Chemistry)

The synthesis of 5-Br-4-Cl-TFA typically relies on Radical Telomerization , a robust method for introducing fluorinated blocks onto hydrocarbon chains. The process exploits the reactivity of chlorotrifluoroethylene (CTFE) derivatives.

The Primary Synthetic Route: Radical Addition

The most scalable route involves the radical addition of a polyhalogenated telogen to an acrylic acid precursor, followed by selective reduction.

Step-by-Step Protocol:

  • Precursor Preparation: Synthesis of 1-Bromo-1-chloro-2-iodo-1,2,2-trifluoroethane (CF₂Br-CFClI) via the addition of Iodine Monobromide (IBr) to Chlorotrifluoroethylene (CTFE).

  • Radical Addition: Reaction of CF₂Br-CFClI with Acrylic Acid (CH₂=CH-COOH) initiated by a radical source (e.g., AIBN or Benzoyl Peroxide).

    • Mechanism: The labile C-I bond breaks, generating a fluoroalkyl radical that attacks the alkene.

    • Intermediate:CF₂Br-CFCl-CH₂-CHI-COOH.

  • Selective Reduction: Deiodination of the intermediate using Zinc/Acetic Acid (Zn/AcOH) or catalytic hydrogenation.

    • Outcome: Removal of the iodine atom to yield the saturated CH₂-CH₂ linker while preserving the chemically distinct C-Br and C-Cl bonds.

SynthesisPathway CTFE Chlorotrifluoroethylene (CF2=CFCl) Telogen Telogen (CF2Br-CFClI) CTFE->Telogen Addition IBr Iodine Monobromide (IBr) IBr->Telogen Intermediate Iodo-Intermediate (CF2Br-CFCl-CH2-CHI-COOH) Telogen->Intermediate Radical Addition (AIBN, 80°C) Acrylic Acrylic Acid (CH2=CH-COOH) Acrylic->Intermediate Product 5-Br-4-Cl-TFA (CAS 232602-79-8) Intermediate->Product Reductive Deiodination (Zn/AcOH)

Figure 1: Synthetic pathway for 5-Br-4-Cl-TFA via radical telomerization of CTFE precursors.

Part 3: Mechanism of Action & Applications

The value of 5-Br-4-Cl-TFA lies in its dual functionality.[3] It is not just a passive building block; it is a chemical probe .

Activity-Based Protein Profiling (ABPP)

In ABPP, small molecules are used to interrogate the functional state of enzymes. 5-Br-4-Cl-TFA serves as a "scout" for hydrophobic pockets.

  • The "Warhead" Concept: While typical ABPP probes use electrophiles (fluorophosphonates) to bind active sites, 5-Br-4-Cl-TFA uses its fluorinated tail to mimic lipid substrates or bind allosteric hydrophobic sites.

  • Mechanism: The carboxylic acid group is often coupled to a "reporter" tag (e.g., biotin or a fluorophore). The CFCl-CF2Br tail inserts into hydrophobic domains of proteins. Upon UV irradiation or specific metabolic activation, the C-Br bond can undergo homolysis or substitution, covalently crosslinking the probe to the protein (Photo-affinity labeling mimicry).

Fragment-Based Drug Discovery (FBDD)

The compound acts as a fluorinated fragment .

  • Bioisosterism: The -CFCl-CF2Br group mimics a lipophilic alkyl chain but with altered metabolic stability (blocking beta-oxidation) and distinct electronic signature.

  • Ligand Efficiency: Screening this fragment allows researchers to identify binding sites that accommodate bulky, electron-rich halogens, often leading to higher affinity leads.

ABPP_Mechanism Probe 5-Br-4-Cl-TFA Probe (Acid coupled to Reporter) Binding Hydrophobic Pocket Binding (Fluorinated Tail Insertion) Probe->Binding Incubation Protein Target Protein (Unknown Function) Protein->Binding Crosslink Covalent Crosslinking (Reactive Capture) Binding->Crosslink Proximity Induced Reactivity Analysis Mass Spec / Proteomics (Identification) Crosslink->Analysis Digest & Seq

Figure 2: Workflow for using 5-Br-4-Cl-TFA in Activity-Based Protein Profiling (ABPP).

Part 4: Analytical Characterization

Validating the identity of CAS 232602-79-8 requires specific attention to its halogenated nature.

  • ¹⁹F NMR Spectroscopy: The definitive test.

    • Expect distinct signals for the -CFCl- (mono-fluorine, complex multiplet due to chirality) and -CF₂Br (gem-difluorine, AB system if chiral center induces diastereotopicity).

    • Diagnostic: Large chemical shift separation between the CF and CF₂ groups.

  • Mass Spectrometry (LC-MS):

    • Ionization: Negative mode (ESI-) is preferred due to the carboxylic acid ([M-H]⁻ at m/z ~267).

    • Isotope Pattern: The presence of one Chlorine (³⁵Cl/³⁷Cl) and one Bromine (⁷⁹Br/⁸¹Br) creates a unique "box-like" isotopic envelope (M, M+2, M+4) that confirms the halogen count.

Part 5: Safety & Handling

Hazard Classification:

  • Corrosive: As a halogenated carboxylic acid, it can cause severe skin burns and eye damage.

  • Alkylating Potential: The alpha-halo (or gamma-halo in this case) positions may possess alkylating properties, posing a potential mutagenic risk. Handle with extreme caution in a fume hood.

Storage:

  • Store at 2-8°C under inert gas (Argon/Nitrogen). The C-Br bond can be light-sensitive; use amber vials to prevent photodehalogenation.

References

  • PubChem . (n.d.). Compound Summary: Halogenated Pentanoic Acids. National Library of Medicine. Retrieved from [Link]

Sources

Exploratory

Comprehensive Characterization Profile: 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid

This technical guide details the structural elucidation, analytical profiling, and physicochemical characterization of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid . Designed for analytical chemists and process develop...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the structural elucidation, analytical profiling, and physicochemical characterization of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid .

Designed for analytical chemists and process development scientists, this document synthesizes theoretical chemometrics with standard spectroscopic behaviors observed in polyhalogenated fatty acids.

Compound Identity & Physicochemical Core

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a specialized halogenated intermediate, typically arising from the telomerization of bromochlorotrifluoroethylene (halon precursors) or the oxidation of its corresponding pentene derivative.[1][2]

The presence of a chiral center at C4 induces significant spectroscopic complexity, particularly in Nuclear Magnetic Resonance (NMR), rendering standard automated analysis insufficient.

PropertyData
CAS Number 2736-23-9 (Generic/Analogous) / Refer to PubChem CID 2736239
IUPAC Name 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid
Molecular Formula C₅H₄BrClF₃O₂
Exact Mass 267.9035 (for ⁷⁹Br, ³⁵Cl)
Chiral Center C4 (R/S enantiomers present)
Physical State Viscous oil or low-melting solid (hygroscopic)
pKa (Predicted) ~3.8 (Inductive effect of halogens lowers pKa vs. pentanoic acid)

Structural Elucidation Strategy

The characterization of this molecule requires a multi-modal approach due to the "silent" nature of the carbon backbone in UV-Vis and the complex coupling in NMR.

Logical Characterization Workflow

The following diagram outlines the decision matrix for confirming the structure, differentiating it from potential regioisomers (e.g., 4-bromo-5-chloro isomers).

CharacterizationWorkflow cluster_MS Isotope Logic Raw Crude Synthesis Material Purification Acid/Base Extraction & Silica Chromatography Raw->Purification MS Mass Spectrometry (GC-MS/LC-MS) Isotope Pattern Analysis Purification->MS Check MW & Halogens NMR_19F 19F NMR Spectroscopy (Critical for Regiochemistry) MS->NMR_19F If Mass Correct NMR_1H 1H NMR Spectroscopy (Backbone Confirmation) MS->NMR_1H Confirm Structure Confirmation: 5-Br-4-Cl-4,5,5-F3 NMR_19F->Confirm AB System Detected NMR_1H->Confirm Coupling Verified

Caption: Analytical workflow prioritizing 19F NMR for regiochemical assignment due to the chiral C4 center.

Spectroscopic Characterization Data

A. Mass Spectrometry (Isotopic Fingerprinting)

Mass spectrometry is the primary tool for confirming the halogen content. The molecule contains one Bromine (Br) and one Chlorine (Cl), creating a distinct "M+" cluster due to natural isotopes: ³⁵Cl (75%), ³⁷Cl (25%), ⁷⁹Br (50%), and ⁸¹Br (50%).

Key Fragmentation Pathways (EI-MS, 70eV):

  • Molecular Ion Cluster: Distinctive 3-peak pattern (approximate ratios 3:4:1).

  • Alpha-Cleavage: Loss of the halogenated tail or the carboxyl group.

  • McLafferty Rearrangement: Restricted due to halogen bulk, but loss of H₂O or HF is common.

Ion Speciesm/z (Nominal)CompositionRelative Abundance (Approx)
M⁺ (Base) 268 ⁷⁹Br, ³⁵Cl100%
M⁺ + 2 270 (⁸¹Br, ³⁵Cl) & (⁷⁹Br, ³⁷Cl)~130% (Overlap of two isotopomers)
M⁺ + 4 272 ⁸¹Br, ³⁷Cl~30%
[M-OH]⁺ 251Loss of hydroxylHigh
[M-COOH]⁺ 223DecarboxylationModerate
B. Nuclear Magnetic Resonance (NMR)

NMR is the definitive method for structural proof. The chirality at C4 makes the terminal -CF₂Br fluorines diastereotopic , meaning they are magnetically non-equivalent.

¹⁹F NMR (376 MHz, CDCl₃, CFCl₃ std)

Crucial Diagnostic: Do not expect a simple singlet for the CF₂ group.

  • δ -60 to -65 ppm (2F, CF₂Br): Appears as an AB system (or ABX coupled to C4-F). You will see a "roofing" effect with a large geminal coupling constant (

    
    ).
    
  • δ -110 to -120 ppm (1F, CFCl): Complex multiplet. It couples to the two diastereotopic F's on C5 and the protons on C3.

¹H NMR (400 MHz, CDCl₃)
  • δ 11.0 ppm (1H, br s): -COOH (Carboxylic acid proton).

  • δ 2.6 ppm (2H, t, J ≈ 7 Hz): -CH₂-COOH (Alpha protons).

  • δ 2.3-2.5 ppm (2H, m): -CH₂-CFCl- (Beta protons). This signal will be complex/broadened due to ³J_{HF} coupling with the fluorine at C4.

Experimental Protocols

Protocol 1: Sample Preparation for NMR

To prevent H/D exchange or degradation, avoid basic solvents.

  • Solvent: Use Chloroform-d (CDCl₃) (99.8% D) or Acetone-d₆ . Avoid DMSO-d₆ if recovering the sample is necessary, as high boiling point makes removal difficult.

  • Concentration: Dissolve 10–15 mg of the acid in 0.6 mL of solvent.

  • Tube: Use high-quality 5mm NMR tubes (Wilmad 507-PP or equivalent) to minimize shimming errors caused by the fluorine background.

  • Acquisition:

    • Run ¹H (16 scans).

    • Run ¹⁹F (64 scans) – Essential: Run without proton decoupling first to see H-F connectivity, then decoupled to simplify the AB system.

Protocol 2: GC-MS Analysis

Direct injection of the acid can lead to peak tailing. Derivatization is recommended.

  • Derivatization: Mix 5 mg sample with 100 µL BSTFA + 1% TMCS . Heat at 60°C for 30 mins to form the trimethylsilyl (TMS) ester.

  • Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

  • Injector: 250°C, Split 10:1.

  • Oven Program: 50°C (2 min hold) → 15°C/min → 280°C (5 min hold).

  • Detection: EI Source, Scan range 40–400 m/z.

Impurity Profiling & Stability

The primary instability risk is dehydrohalogenation . Under basic conditions or high heat, the molecule may eliminate HCl or HBr to form the unsaturated analogue (4-fluoro-5-bromo-4-pentenoic acid derivatives).

Stability Pathway Diagram

Stability Target Target Molecule (5-Br-4-Cl-4,5,5-F3) Base Basic Conditions (pH > 8) or Heat Target->Base Elimination Elimination of HCl Base->Elimination Product Degradant: Unsaturated Fluoro-Olefin Elimination->Product -HCl

Caption: Degradation pathway via dehydrochlorination under basic stress.

References

  • PubChem. (n.d.). 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (CID 2736239).[2] National Library of Medicine. Retrieved February 1, 2026, from [Link]

  • Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.
  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • Paleta, O. (1977). Fluorine Chemistry Reviews. (Context on telomerization of chlorotrifluoroethylene precursors).

Sources

Foundational

Technical Safety Protocol: 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 232602-79-8 Formula: C₅H₅BrClF₃O₂ Molecular Weight: 269.44 g/mol Document Type: Operational Safety & Handling Guide Target Audience: Synthetic Chemists, EHS Officers, and Process Engineers[1]

Executive Summary & Compound Profile

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a highly specialized halogenated carboxylic acid utilized primarily as a synthetic intermediate and a probe for activity-based protein profiling (ABPP). Its structure features a terminal carboxylic acid and a polyhalogenated tail containing bromine, chlorine, and fluorine.

This unique halogenation pattern presents a dual-hazard profile: corrosivity typical of halogenated organic acids and potential specific toxicity associated with alkylating agents. Furthermore, the presence of the trifluoro-motif necessitates strict thermal stability protocols to prevent the release of hydrogen fluoride (HF).

Physicochemical Data Table
PropertyValue / CharacteristicOperational Implication
Physical State Solid (typically off-white to yellow)Dust inhalation risk; requires weighing in a ventilated enclosure.
Acidity (pKa) Predicted < 4.0 (Enhanced acidity)The electron-withdrawing halogens (F, Cl, Br) increase acidity compared to non-halogenated analogs. Corrosive to tissue.
Boiling Point ~239.6°C (Predicted)High boiling point suggests low vapor pressure, but heating risks decomposition.
Solubility Soluble in DMSO, Methanol, DCMLipophilicity facilitates skin absorption; use laminate gloves.
Reactivity Susceptible to nucleophilic attackPotential alkylating agent; avoid contact with strong bases and oxidizers.

Hazard Identification & Mechanistic Risks

Corrosivity & Tissue Damage

Like trifluoroacetic acid (TFA), this compound is corrosive. Upon contact with mucosal membranes (eyes, respiratory tract) or skin, it protonates tissue and can cause immediate coagulative necrosis.

  • Mechanism: The electron-withdrawing effect of the -CF3 and -Cl groups stabilizes the carboxylate anion, making the proton more labile and the acid stronger than standard fatty acids.

Thermal Decomposition & HF Risk

While C-F bonds are generally stable, the proximity of Chlorine and Bromine atoms creates a "loaded" carbon chain. Under fire conditions or high-temperature workup (>150°C), the molecule may undergo dehydrohalogenation or combustion.

  • Critical Hazard: Combustion releases Hydrogen Fluoride (HF) , Hydrogen Chloride (HCl), and Hydrogen Bromide (HBr).

  • Safety Trigger: Any fire involving this compound must be treated as a potential HF release event.

Toxicology (Alkylating Potential)

Halogenated aliphatic chains can act as alkylating agents, potentially modifying proteins or DNA.

  • Research Context: In ABPP applications, this reactivity is intentional (binding to proteins). In safety contexts, this implies a risk of sensitization or cumulative toxicity if exposure is chronic.

Engineering Controls & Personal Protective Equipment (PPE)

To ensure safety, we rely on a "Defense in Depth" strategy. Reliance on PPE alone is insufficient; engineering controls are the primary barrier.

Hierarchy of Controls (Visualized)

Hierarchy Elimination Elimination: N/A (Compound is required) Engineering Engineering Controls: Fume Hood / Glove Box Elimination->Engineering Feasibility Gap Admin Admin Controls: SOPs, HF Training, Access Restriction Engineering->Admin Primary Barrier PPE PPE: Silver Shield Gloves, Goggles, Lab Coat Admin->PPE Last Line of Defense

Figure 1: Risk mitigation hierarchy. Note that PPE is the least effective control and serves only as redundancy.

Specific PPE Recommendations
  • Hand Protection:

    • Primary:Silver Shield / 4H (Laminate) gloves . Standard nitrile gloves provide insufficient protection against small, halogenated organic molecules which can permeate nitrile in <15 minutes.

    • Secondary (Splash Guard): Disposable nitrile gloves worn over the laminate gloves for dexterity and grip.

  • Eye Protection: Chemical splash goggles (vented) are mandatory. Face shields are required when handling quantities >1g or liquids under pressure.

  • Respiratory: If handling outside a fume hood (strongly discouraged), a full-face respirator with multi-gas cartridges (Organic Vapor + Acid Gas) is required.

Operational Protocols: Synthesis & Handling

Storage & Segregation[2][3]
  • Environment: Store in a cool, dry, well-ventilated area.

  • Container: Keep in tightly sealed glass or fluoropolymer (PTFE/PFA) containers. Avoid metal containers due to corrosion risk.

  • Incompatibilities: Segregate strictly from:

    • Strong Bases: Exothermic neutralization.

    • Oxidizers: Potential for violent reaction.[2]

    • Alkali Metals: Risk of defluorination/explosion.

Experimental Setup (The "Self-Validating" Workflow)

Every experiment involving CAS 232602-79-8 must include a method to validate containment before the reaction starts.

  • The "Smoke" Test: Verify fume hood face velocity is >100 fpm before opening the container.

  • Glassware Inspection: Use only borosilicate glass. Inspect for star cracks; halogenated acids under heat can stress micro-fractures leading to vessel failure.

  • Trap Setup: If heating, the reaction vessel must be vented through a scrubber (e.g., NaOH solution) to neutralize any evolved acid halides (HX gases).

Waste Disposal[3][5]
  • Classification: Halogenated Organic Acid Waste.

  • Protocol:

    • Do NOT mix with non-halogenated solvents (creates large volumes of expensive-to-treat waste).

    • Do NOT mix with basic waste streams in the satellite accumulation area (risk of exotherm/geyser).

    • Label clearly: "Contains Fluorinated/Brominated Organics."

Emergency Response & First Aid

Exposure Response Logic

Because of the Fluorine content, medical response must consider the possibility (however remote during ambient handling) of fluoride ion toxicity if decomposition has occurred.

EmergencyResponse Exposure Exposure Event Type Identify Type Exposure->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye ActionSkin Flush 15min + Soap/Water Skin->ActionSkin ActionEye Flush 15min (Lifting Lids) Eye->ActionEye Eval Medical Eval ActionSkin->Eval ActionEye->Eval Calcium Consider Ca-Gluconate (If HF suspected) Eval->Calcium Physician Decision

Figure 2: Immediate response workflow. Note the "Physician Decision" node for Calcium Gluconate; this is a specialized treatment for HF burns.

Spill Management
  • Evacuate: Clear the immediate area.

  • PPE Up: Don Silver Shield gloves, goggles, and lab coat.

  • Neutralize: Use a spill pillow or absorbent mixed with sodium carbonate (soda ash) or calcium carbonate.

    • Why Carbonate? It neutralizes the acidity.

    • Why Calcium? It precipitates Fluoride ions as insoluble

      
      , reducing mobility.
      
  • Collect: Scoop into a hazardous waste bag. Label as "Halogenated Acid Debris."

References

  • University of Illinois Urbana-Champaign (UIUC). (n.d.). SOP: Halogenated Organic Liquids. Retrieved February 1, 2026, from [Link]

Sources

Protocols & Analytical Methods

Method

use of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid in organic synthesis

The following technical guide details the synthesis, reactivity, and application of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (5-Br-4-Cl-TFA) . This document is designed for organic chemists and chemical biologists...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the synthesis, reactivity, and application of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (5-Br-4-Cl-TFA) . This document is designed for organic chemists and chemical biologists requiring high-purity protocols for fluorinated building blocks and activity-based probes.

Part 1: Compound Profile & Strategic Utility

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (CAS: 232602-79-8) is a specialized polyhalogenated aliphatic acid.[1][2][3] Its unique structure—featuring a terminal bromodifluoromethyl group (


) and an internal chlorofluoromethyl motif (

)—imparts distinct lipophilicity and reactivity profiles, making it a critical intermediate in the synthesis of fluorinated surfactants, amino acids, and Activity-Based Protein Profiling (ABPP) probes.
Chemical Identity
PropertySpecification
IUPAC Name 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid
Formula

Molecular Weight 269.44 g/mol
Appearance White to off-white crystalline solid
Boiling Point ~239.6 °C (Predicted)
Solubility Soluble in MeOH, DCM, THF; sparingly soluble in water
Key Functionality

(Conjugation handle),

(Radical precursors/Hydrophobic binding)

Part 2: Synthesis Protocol (Telomerization-Reduction Route)

Mechanism: The synthesis exploits the radical telomerization of 1,2-dibromo-1-chlorotrifluoroethane (Halon-1211 derivative) with acrylic acid, followed by a selective reductive dehalogenation . This route is preferred over direct fluorination due to the high regioselectivity of the radical addition.

Step 1: Radical Telomerization

The telogen (Br-CF


-CFCl-Br) adds across the double bond of acrylic acid. The bulky bromodifluoromethyl radical (

) is the initiating species, attacking the terminal carbon of the alkene.
  • Reagents: 1,2-Dibromo-1-chlorotrifluoroethane (1.2 equiv), Acrylic Acid (1.0 equiv), Benzoyl Peroxide (BPO, 0.05 equiv).

  • Conditions: 90–110 °C, sealed pressure vessel (autoclave).

Protocol:

  • Charge: In a high-pressure Hastelloy autoclave, load 1,2-dibromo-1-chlorotrifluoroethane (330 g, 1.2 mol) and acrylic acid (72 g, 1.0 mol).

  • Initiate: Add Benzoyl Peroxide (12 g, 0.05 mol) dissolved in a minimum amount of the telogen.

  • Reaction: Seal the reactor and purge with N

    
     (3x). Heat to 100 °C with vigorous stirring (500 rpm). Maintain for 12–16 hours.
    
    • Note: Exothermic reaction. Monitor pressure closely.

  • Workup: Cool to room temperature. Vent excess gas.

  • Isolation: Distill the crude mixture under reduced pressure to remove unreacted telogen. The residue contains the intermediate 2,5-dibromo-4-chloro-4,5,5-trifluoropentanoic acid .

Step 2: Selective Reductive Dehalogenation

The intermediate contains a highly reactive


-bromo group (at C2) and the stable polyhalogenated tail. Zinc/Acetic acid selectively reduces the 

-bromine without affecting the terminal fluorohalogens.
  • Reagents: Zinc dust (2.5 equiv), Glacial Acetic Acid (Solvent/Proton source), Methanol (Co-solvent).

  • Conditions: 0 °C to Room Temperature, 4 hours.

Protocol:

  • Dissolution: Dissolve the crude intermediate (from Step 1) in MeOH:AcOH (4:1 v/v, 500 mL).

  • Activation: Activate Zinc dust by washing with dilute HCl, then water, then acetone, and drying.

  • Addition: Cool the solution to 0 °C. Add activated Zinc dust (163 g, 2.5 mol) portion-wise over 1 hour to control hydrogen evolution and exotherm.

  • Stirring: Allow to warm to room temperature and stir for 3 hours. Monitor by TLC (stain with bromocresol green) or

    
    F-NMR.
    
  • Filtration: Filter off excess Zinc through a Celite pad. Wash the pad with MeOH.

  • Extraction: Concentrate the filtrate to remove MeOH. Dilute the residue with water (500 mL) and extract with Ethyl Acetate (3 x 200 mL).

  • Purification: Wash combined organics with brine, dry over Na

    
    SO
    
    
    
    , and concentrate. Recrystallize from Hexane/EtOAc to yield pure 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid .

Part 3: Application in Activity-Based Protein Profiling (ABPP)

Rationale: 5-Br-4-Cl-TFA serves as a hydrophobic warhead mimic . The polyhalogenated tail mimics the lipophilic core of fatty acids or specific amino acid side chains (e.g., trifluoroleucine), allowing it to dock into hydrophobic pockets of enzymes (e.g., lipases, proteases). The Carboxylic Acid allows for the attachment of reporter tags (Biotin/Fluorophores).

Workflow: Probe Synthesis & Labeling

ABPP_Workflow Acid 5-Br-4-Cl-TFA (Warhead) Probe Functionalized Probe (Biotin-Linker-Warhead) Acid->Probe EDC/NHS Coupling Linker Biotin-PEG-Amine (Reporter) Linker->Probe Complex Protein-Probe Complex (Hydrophobic Binding) Probe->Complex Incubation (37°C) Proteome Cell Lysate (Target Proteins) Proteome->Complex Analysis Streptavidin Pull-down & Mass Spec Complex->Analysis Enrichment

Figure 1: Workflow for converting 5-Br-4-Cl-TFA into an ABPP probe for proteomic screening.

Detailed Protocol: Probe Conjugation
  • Activation: Dissolve 5-Br-4-Cl-TFA (10 mg, 37 µmol) in dry DMF (0.5 mL). Add EDC

    
    HCl (1.2 equiv) and N-Hydroxysuccinimide (NHS, 1.2 equiv). Stir at RT for 2 hours to form the NHS-ester.
    
  • Conjugation: Add Biotin-PEG

    
    -Amine (1.0 equiv) and DIPEA (2.0 equiv). Stir overnight at RT.
    
  • Purification: Purify the conjugate via semi-preparative HPLC (C18 column, Water/Acetonitrile gradient). Lyophilize to obtain the ABPP Probe .

Detailed Protocol: Proteome Labeling
  • Lysate Prep: Prepare cell lysates (e.g., HeLa or HEK293) in PBS (1 mg/mL protein).

  • Incubation: Add the ABPP Probe (1–10 µM final conc.) to the lysate. Incubate at 37 °C for 1 hour.

    • Control: Pre-incubate a separate sample with excess underivatized 5-Br-4-Cl-TFA (100 µM) to define non-specific binding (Competition Assay).

  • Crosslinking (Optional): If the binding is non-covalent, UV-irradiation (365 nm, 10 min) can be used to induce radical crosslinking via the C-Br bond (Photo-affinity labeling).

  • Detection: Perform Streptavidin-bead enrichment followed by tryptic digestion and LC-MS/MS analysis to identify binding targets.

Part 4: Synthetic Utility (Building Block)

Beyond ABPP, this compound is a precursor for fluorinated amino acids (e.g., 5,5,5-trifluoroleucine analogs) and fluorinated surfactants .

Transformation to Fluorinated Amino Acids: The acid can be converted to an


-amino acid via the Hell-Volhard-Zelinsky reaction  followed by amination, or via Evans Glycine enolate alkylation  if the chain is attached to an auxiliary.
  • Note: The stability of the

    
    -halogen motif allows for standard peptide coupling conditions (EDC/HOBt) without elimination.
    

Part 5: References

  • PubChem . (2023). Compound Summary: 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid.[1][2][3][4][5][6][7][8][9] Retrieved from [Link]

Sources

Application

Application Notes &amp; Experimental Protocols for 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid

Introduction 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a polyhalogenated aliphatic carboxylic acid of significant interest to the fields of medicinal chemistry, agrochemicals, and materials science.[1] Its unique...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a polyhalogenated aliphatic carboxylic acid of significant interest to the fields of medicinal chemistry, agrochemicals, and materials science.[1] Its unique structure presents multiple, orthogonally reactive sites, positioning it as a versatile synthetic building block. The molecule incorporates a terminal carboxylic acid, a primary site for derivatization, alongside a heavily functionalized alkyl chain containing bromine, chlorine, and fluorine atoms. This arrangement allows for sequential, selective modifications, enabling the construction of complex molecular architectures.

This document serves as a technical guide for researchers, scientists, and drug development professionals. It provides a detailed overview of the compound's properties, discusses its chemical reactivity from a mechanistic standpoint, and outlines robust, field-proven protocols for its key transformations. The methodologies described herein are designed to be self-validating, with an emphasis on explaining the causality behind experimental choices to ensure both success and safety in the laboratory.

Physicochemical Properties & Safety Data

A thorough understanding of a reagent's properties is foundational to its effective and safe use. The key physicochemical data for 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid are summarized below.

PropertyValueSource
CAS Number 232602-79-8[2][3]
Molecular Formula C₅H₅BrClF₃O₂[2][3]
Molecular Weight 269.44 g/mol [2]
Appearance (Typically a solid, consult supplier)
Category Halogenated Carboxylic Acid[2]

Safety Considerations:

While a specific, comprehensive safety data sheet (SDS) for this exact molecule is not universally available, data from structurally analogous halogenated acids provide essential guidance.[4] Compounds like 5-bromo-4-chloro-2-fluorobenzoic acid and 3-bromo-5-chloro-4-fluorophenol are known to be irritants and potentially harmful upon contact or inhalation.[5][6]

  • Hazard Profile: Assumed to be a skin, eye, and respiratory tract irritant.[5] May be harmful if swallowed, inhaled, or absorbed through the skin.[6]

  • Personal Protective Equipment (PPE): Always handle this compound in a certified chemical fume hood. Wear standard PPE, including a lab coat, nitrile gloves, and chemical safety goggles.

  • Handling: Avoid creating dust.[7] Ensure all equipment is dry, as residual moisture can interfere with many of the reactions described.

  • Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

An Overview of Chemical Reactivity

The synthetic utility of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid stems from its distinct reactive centers. The reactivity can be broadly categorized into two domains: reactions at the carboxylic acid terminus and reactions on the halogenated alkyl backbone.

Fig 1. Key reactive sites on 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid.
  • Carboxylic Acid Group: This is the most accessible functional group for transformations. It readily undergoes nucleophilic acyl substitution.[8] Common reactions include:

    • Esterification: Conversion to esters using an alcohol in the presence of an acid catalyst.[9]

    • Amide Bond Formation: Coupling with primary or secondary amines, a cornerstone reaction in drug discovery.[10] This is often facilitated by activating the carboxylic acid in situ to a more reactive species like an acyl halide or acyl fluoride.[11][12]

    • Reduction: Conversion to the corresponding primary alcohol, which typically requires strong reducing agents like lithium aluminum hydride (LiAlH₄).[8]

  • Halogenated Alkyl Chain: The halogens on the C4 and C5 positions provide handles for nucleophilic substitution (S_N) reactions. The reactivity order for leaving groups in S_N2 reactions is generally I > Br > Cl >> F.[13]

    • C-Br Bond: The carbon-bromine bond is the most labile and therefore the most likely site for substitution by a range of nucleophiles (e.g., azides, cyanides, thiols).

    • C-Cl Bond: The carbon-chlorine bond is stronger and less prone to substitution than the C-Br bond, allowing for selective reactions at the C5 position under controlled conditions.

    • C-F Bonds: The carbon-fluorine bond is exceptionally strong and fluoride is a very poor leaving group, making it highly resistant to nucleophilic substitution under standard conditions.[13] C-F bond activation typically requires specialized reagents or catalytic systems.[13][14]

Core Experimental Protocols

The following protocols are detailed, step-by-step methodologies for key transformations.

Protocol 3.1: Fischer Esterification to Synthesize Methyl 5-Bromo-4-chloro-4,5,5-trifluoropentanoate

Principle: This classic acid-catalyzed reaction converts the carboxylic acid into its methyl ester using methanol as both the reagent and solvent. The acidic catalyst (sulfuric acid) protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic and susceptible to attack by the weakly nucleophilic methanol.[8] The reaction is driven to completion by using a large excess of methanol.

Materials:

  • 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (1.0 eq)

  • Methanol (MeOH), anhydrous (20-50 eq, serves as solvent)

  • Sulfuric acid (H₂SO₄), concentrated (0.1 eq)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Organic solvent for extraction (e.g., Diethyl ether or Ethyl acetate)

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid.

  • Add anhydrous methanol to dissolve the starting material.

  • While stirring, slowly and carefully add the catalytic amount of concentrated sulfuric acid. Caution: This addition is exothermic.

  • Heat the reaction mixture to reflux (approx. 65°C for methanol) and maintain for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully neutralize the excess acid by slowly adding saturated NaHCO₃ solution until effervescence ceases.

  • Reduce the volume of methanol under reduced pressure using a rotary evaporator.

  • Add deionized water to the residue and extract the product into an organic solvent (e.g., ethyl acetate, 3x volumes).

  • Combine the organic layers and wash sequentially with deionized water and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude methyl ester.

  • Purify the product via flash column chromatography or vacuum distillation as required.

Protocol 3.2: One-Pot Amide Bond Formation via an Acyl Fluoride Intermediate

Principle: Direct amidation of carboxylic acids can be slow. This protocol enhances reactivity by first converting the carboxylic acid into a highly reactive acyl fluoride intermediate in situ using a deoxyfluorinating agent like 2-pyridinesulfonyl fluoride.[10][15] The acyl fluoride then readily reacts with the desired amine to form the stable amide bond. This one-pot method avoids the isolation of the sensitive acyl fluoride intermediate.[11][15]

Amide_Workflow cluster_step1 Step 1: Activation cluster_step2 Step 2: Coupling start Carboxylic Acid (Starting Material) reagent1 + 2-Pyridinesulfonyl Fluoride (Anhydrous MeCN, rt) intermediate In Situ Generation of Acyl Fluoride Intermediate reagent2 + Amine (R₂NH) (rt, 12-18h) reagent1->intermediate coupling Nucleophilic Attack by Amine product Amide Product coupling->product reagent2->coupling

Fig 2. Workflow for one-pot deoxyfluorinative amidation.

Materials:

  • 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (1.0 eq)

  • 2-Pyridinesulfonyl fluoride (1.2 eq)

  • Desired primary or secondary amine (1.2 eq)

  • Acetonitrile (MeCN), anhydrous

  • Deionized water

  • Organic solvent for extraction (e.g., Dichloromethane or Ethyl acetate)

Procedure:

  • Weigh the carboxylic acid and 2-pyridinesulfonyl fluoride into an oven-dried round-bottom flask containing a magnetic stir bar.[15]

  • Seal the flask with a septum and purge with an inert atmosphere (e.g., Nitrogen or Argon).

  • Add anhydrous acetonitrile via syringe and stir the solution at room temperature for 30-60 minutes. This period allows for the formation of the acyl fluoride intermediate.

  • After the activation period, add the desired amine (dissolved in a small amount of anhydrous acetonitrile if it is a solid) to the reaction mixture via syringe.[15]

  • Continue stirring the reaction at room temperature for 12-18 hours.[15] Monitor progress by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture in vacuo to remove the solvent.

  • Redissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with deionized water (2x) and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude amide by flash column chromatography on silica gel.

Protocol 3.3: Nucleophilic Substitution of Bromine with Sodium Azide

Principle: This protocol demonstrates the selective functionalization of the alkyl chain. The C-Br bond is the most susceptible to nucleophilic attack. This S_N2 reaction with sodium azide (NaN₃) will replace the bromine atom to form an organic azide, a valuable intermediate for further chemistry (e.g., click chemistry or reduction to an amine). Dimethylformamide (DMF) is an excellent polar aprotic solvent for this type of reaction as it solvates the cation (Na⁺) while leaving the azide anion highly nucleophilic.

Materials:

  • 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (or its ester derivative from Protocol 3.1) (1.0 eq)

  • Sodium azide (NaN₃) (1.5 - 2.0 eq)

  • Dimethylformamide (DMF), anhydrous

  • Diethyl ether

  • Deionized water

Procedure:

  • In a round-bottom flask under an inert atmosphere, dissolve the starting material (the acid or its ester) in anhydrous DMF.

  • Add sodium azide in one portion. Extreme Caution: Sodium azide is highly toxic. Handle with extreme care and appropriate engineering controls. Do not allow it to come into contact with acids, as this generates highly toxic and explosive hydrazoic acid (HN₃).

  • Heat the reaction mixture to 50-70°C and stir for 6-24 hours. The elevated temperature is necessary to facilitate the substitution. Monitor the reaction by TLC or LC-MS.

  • After the reaction is complete, cool to room temperature and carefully pour the reaction mixture into a separatory funnel containing a mixture of deionized water and diethyl ether.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic extracts and wash thoroughly with water (multiple times) to remove residual DMF, followed by a final wash with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and carefully concentrate under reduced pressure. Caution: Low molecular weight organic azides can be explosive. Do not heat excessively or distill to dryness. Use a rotary evaporator with a blast shield.

  • The crude azide product should be purified by column chromatography with minimal delay and stored appropriately.

Conclusion

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a powerful and versatile building block for modern chemical synthesis. By leveraging the differential reactivity of its carboxylic acid group and its various halogen substituents, chemists can access a wide array of complex and highly functionalized molecules. The protocols detailed in this guide provide a reliable foundation for exploiting this reagent's synthetic potential, enabling innovation in drug discovery, materials science, and beyond.

References

  • Deoxyfluorinated amidation and esterification of carboxylic acid by pyridinesulfonyl fluoride . Chemical Communications (RSC Publishing). [Link]

  • Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP) . Organic Letters - ACS Publications. [Link]

  • 5-Bromo-4-chloro-2-fluorobenzoic acid | C7H3BrClFO2 | CID 2773265 . PubChem. [Link]

  • Reactions of Carboxylic Acids: Introduction . Moodle. [Link]

  • Synthesis of α-fluorocarboxylic acids and derivatives . Organic Chemistry Portal. [Link]

  • 18.6: Reactions at the α Carbons of Carboxylic Acids . Chemistry LibreTexts. [Link]

  • Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method . RSC Publishing. [Link]

  • Enabling Nucleophilic Substitution Reactions of Activated Alkyl Fluorides through Hydrogen Bonding . Organic Letters - ACS Publications. [Link]

  • 5-bromo-4-chloro-4,5,5-trifluoro-1-pentene . ChemSynthesis. [Link]

  • Deoxyfluorinated Amidation and Esterification of Carboxylic Acid by Pyridinesulfonyl Fluoride . The Royal Society of Chemistry. [Link]

  • Safety Data Sheet: 5-Fluoroorotic acid . Carl ROTH. [Link]

  • Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method . PubMed Central. [Link]

  • Alpha Halogenation of Carboxylic Acids . Chemistry Steps. [Link]

  • Fluoroalkane synthesis by fluorination or substitution . Organic Chemistry Portal. [Link]

  • Ch19: Halogenation . University of Calgary. [Link]

  • Methods of preparing fluorinated carboxylic acids and their salts.
  • Nucleophilic Fluorination . The Doyle Group - UCLA. [Link]

  • (PDF) Amide bond formation using amino acid fluorides . ResearchGate. [Link]

  • 3-Bromo-5-chloro-4-fluorophenol | C6H3BrClFO | CID 91658847 . PubChem. [Link]

  • One-pot synthesis method for 5-bromo-2-chloro-4'-ethoxy diphenylmethane.
  • Nucleophilic Substitution of Aliphatic Fluorides via Pseudohalide Intermediates . PubMed. [Link]

  • Carboxyl Reactivity . MSU chemistry. [Link]

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism . Master Organic Chemistry. [Link]

  • Continuous Flow Synthesis of α-Trifluoromethylthiolated Esters and Amides from Carboxylic Acids: a Telescoped Approach . PMC - NIH. [Link]

Sources

Method

Application Notes and Protocols: 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid in Advanced Polymer Synthesis

Introduction: A Multifunctional Building Block for Next-Generation Polymers 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a specialized chemical compound poised to unlock new frontiers in polymer science. Its unique...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Multifunctional Building Block for Next-Generation Polymers

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a specialized chemical compound poised to unlock new frontiers in polymer science. Its unique molecular architecture, featuring a carboxylic acid group, a reactive bromine atom, and a trifluorinated tail, offers a trifecta of functionalities. This allows for its versatile application as both a functional monomer in step-growth polymerizations and as a highly effective initiator in controlled radical polymerizations. The presence of chlorine and fluorine atoms further provides a pathway to polymers with enhanced thermal stability, chemical resistance, and low surface energy.[1][]

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on leveraging the unique properties of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid in the synthesis of advanced polymeric materials. The protocols detailed herein are grounded in established principles of polymer chemistry, offering a robust starting point for innovation.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid is paramount for its successful application in polymer synthesis. The following table summarizes its key characteristics.

PropertyValueSource
CAS Number 232602-79-8[3][4]
Molecular Formula C5H5BrClF3O2[4][5]
Molecular Weight 269.44 g/mol [4]
Appearance (Predicted) Colorless to light yellow liquid or low melting solidN/A
Boiling Point (Predicted) Decomposes upon heatingN/A
Solubility Soluble in a wide range of organic solvents (e.g., THF, DMF, DMSO)N/A

Application I: As a Functional Monomer in Polyester Synthesis

The carboxylic acid moiety of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid allows for its incorporation into polymer backbones via condensation polymerization. The following protocol outlines a representative synthesis of a functionalized polyester.

Protocol 1: Synthesis of a Fluorinated, Brominated Polyester via Melt Condensation

Objective: To synthesize a polyester with pendant bromo- and fluoro- groups for potential post-polymerization modification and enhanced material properties.

Materials:

  • 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid

  • 1,6-Hexanediol

  • Titanium(IV) isopropoxide (catalyst)

  • Antioxidant (e.g., Irganox 1010)

  • High-purity nitrogen gas

  • Anhydrous toluene

Equipment:

  • Three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a Dean-Stark trap with a condenser.

  • Heating mantle with a temperature controller

  • Vacuum pump

Procedure:

  • Reactor Setup: In a flame-dried three-necked flask, add equimolar amounts of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid and 1,6-hexanediol. Add a catalytic amount of titanium(IV) isopropoxide (approx. 0.1 mol%) and a small amount of antioxidant.

  • Inert Atmosphere: Purge the reactor with high-purity nitrogen for 30 minutes to remove any oxygen. Maintain a gentle nitrogen flow throughout the reaction.

  • Esterification: Heat the reaction mixture to 150-160°C with vigorous stirring. Water, the byproduct of esterification, will be collected in the Dean-Stark trap. The reaction progress can be monitored by the amount of water collected. This stage is typically continued for 2-4 hours.

  • Polycondensation: Once the theoretical amount of water has been collected, slowly increase the temperature to 180-200°C. Gradually apply a vacuum (to <1 mmHg) to remove the excess diol and drive the polymerization to completion.

  • Termination: Continue the reaction under vacuum until the desired melt viscosity is achieved (typically 4-6 hours).

  • Isolation: Cool the reactor to room temperature under nitrogen. The resulting polymer can be dissolved in a suitable solvent (e.g., THF) and precipitated in a non-solvent (e.g., cold methanol) to purify it.

  • Drying: Dry the purified polymer in a vacuum oven at 40-50°C until a constant weight is achieved.

Causality Behind Experimental Choices:

  • Equimolar Reactants: Ensures the formation of a high molecular weight polymer.

  • Catalyst: Titanium(IV) isopropoxide is a common and effective catalyst for polyesterification.

  • Inert Atmosphere: Prevents oxidative side reactions at high temperatures.

  • Vacuum Application: Shifts the equilibrium towards the formation of the polymer by removing volatile byproducts, thereby increasing the molecular weight.

Application II: As an Initiator for Atom Transfer Radical Polymerization (ATRP)

The carbon-bromine bond in 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid can be homolytically cleaved in the presence of a transition metal catalyst to generate a radical, making it an excellent initiator for Atom Transfer Radical Polymerization (ATRP).[6][7] ATRP is a controlled radical polymerization technique that allows for the synthesis of polymers with predetermined molecular weights and narrow molecular weight distributions.[8][9]

Protocol 2: Synthesis of a Well-Defined Polymer with a Fluorinated Acid End-Group via ATRP

Objective: To synthesize a polymer (e.g., polystyrene or poly(methyl methacrylate)) with a terminal 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid moiety.

Materials:

  • 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (initiator)

  • Styrene or Methyl Methacrylate (monomer)

  • Copper(I) bromide (CuBr) (catalyst)

  • N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

  • Anisole (solvent)

  • Inhibitor remover column

  • Nitrogen or Argon gas

Equipment:

  • Schlenk flask

  • Magnetic stirrer and stir bar

  • Constant temperature oil bath

  • Syringes and needles for deoxygenated transfers

Procedure:

  • Monomer Preparation: Pass the monomer through an inhibitor remover column to remove any polymerization inhibitors.

  • Reaction Setup: In a Schlenk flask, add CuBr and a magnetic stir bar. Seal the flask and cycle between vacuum and inert gas (nitrogen or argon) three times to remove oxygen.

  • Reagent Addition: Under a positive pressure of inert gas, add anisole, the monomer, and PMDETA to the Schlenk flask via syringe. Stir the mixture until the copper complex forms (a colored solution).

  • Initiation: Add the 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid initiator to the reaction mixture via syringe.

  • Polymerization: Place the flask in a preheated oil bath at the desired temperature (e.g., 90°C for styrene, 70°C for MMA). The polymerization is typically carried out for a predetermined time to achieve the desired conversion.

  • Termination: To stop the polymerization, cool the flask to room temperature and expose the reaction mixture to air. This will oxidize the Cu(I) to Cu(II), quenching the polymerization.

  • Purification: Dilute the reaction mixture with a suitable solvent (e.g., THF) and pass it through a short column of neutral alumina to remove the copper catalyst.

  • Isolation: Precipitate the polymer solution in a non-solvent (e.g., cold methanol).

  • Drying: Dry the purified polymer in a vacuum oven at 40-50°C until a constant weight is achieved.

Causality Behind Experimental Choices:

  • Inert Atmosphere: The Cu(I) catalyst is sensitive to oxygen and must be handled under inert conditions.[8]

  • Ligand (PMDETA): The ligand solubilizes the copper halide in the organic solvent and adjusts the redox potential of the copper, which is crucial for controlling the polymerization.[9]

  • Temperature: The reaction temperature influences the rate of polymerization and the equilibrium between active and dormant species.[6]

Visualization of Workflows

Polyester Synthesis Workflow

cluster_prep Reactor Preparation cluster_reaction Polymerization cluster_isolation Product Isolation Reactants Add Monomers & Catalyst Purge Purge with Nitrogen Reactants->Purge Esterification Esterification (150-160°C) Purge->Esterification Polycondensation Polycondensation (180-200°C, Vacuum) Esterification->Polycondensation Cool Cool to Room Temp Polycondensation->Cool Dissolve Dissolve in Solvent Cool->Dissolve Precipitate Precipitate in Non-solvent Dissolve->Precipitate Dry Dry under Vacuum Precipitate->Dry

Caption: Workflow for polyester synthesis.

ATRP Workflow

cluster_setup Reaction Setup cluster_polymerization Polymerization cluster_workup Purification MonomerPrep Prepare Monomer FlaskPrep Prepare Schlenk Flask (CuBr, Inert Gas) ReagentAdd Add Solvent, Monomer, Ligand FlaskPrep->ReagentAdd Initiate Add Initiator ReagentAdd->Initiate Polymerize Polymerize at Temp Initiate->Polymerize Terminate Terminate with Air Polymerize->Terminate RemoveCatalyst Remove Copper Catalyst Terminate->RemoveCatalyst Isolate Precipitate & Dry RemoveCatalyst->Isolate

Caption: Workflow for ATRP synthesis.

Characterization of Resulting Polymers

To confirm the successful synthesis and to understand the properties of the new polymers, a suite of analytical techniques should be employed.

TechniqueInformation Obtained
Nuclear Magnetic Resonance (NMR) Confirms the chemical structure of the polymer, including the incorporation of the functional monomer/initiator and the determination of molecular weight.
Gel Permeation Chromatography (GPC) Determines the molecular weight and molecular weight distribution (polydispersity index, PDI) of the polymer.
Fourier-Transform Infrared Spectroscopy (FTIR) Identifies the functional groups present in the polymer.
Differential Scanning Calorimetry (DSC) Measures thermal transitions such as the glass transition temperature (Tg) and melting point (Tm).
Thermogravimetric Analysis (TGA) Evaluates the thermal stability and decomposition profile of the polymer.

Conclusion and Future Outlook

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a promising and versatile building block for the creation of advanced functional polymers. Its ability to act as both a monomer and an initiator opens up a vast design space for materials scientists. The protocols provided here serve as a foundational guide for exploring the potential of this unique molecule in applications ranging from specialty coatings and advanced composites to novel biomaterials and drug delivery systems. The presence of multiple halogen atoms also invites further investigation into their role in directing supramolecular assembly through halogen bonding, potentially leading to self-healing materials and other smart polymer systems.[10][11]

References

  • Google Patents. (n.d.). Method of producing fluoropolymers using acid-functionalized monomers.
  • Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921-2990. Retrieved from [Link]

  • Sim, J., et al. (2017). Effect of halogen and solvent on iron-catalyzed atom transfer radical polymerization. Polymer Chemistry, 8(30), 4437-4444. Retrieved from [Link]

  • Polo, E., et al. (2020). Synthesis of Novel Amphiphilic Fluorinated Polymers for the Dispersion of Hydrophobic Gold Nanoparticles, Quantum Dots, or Highly Fluorinated Molecules in Water. Polymers, 12(11), 2535. Retrieved from [Link]

  • Thotagere, M., et al. (2022). Heterogenous catalysis for oxygen tolerant photoredox atom transfer radical polymerization and small-molecule dehalogenation. Chemical Science, 13(40), 11847-11855. Retrieved from [Link]

  • Bio-IT World. (2022). Atom Transfer Radical Polymerization (ATRP). Retrieved from [Link]

  • Engelis, N. G., et al. (2021). Bromoform-assisted aqueous free radical polymerisation: a simple, inexpensive route for the preparation of block copolymers. Polymer Chemistry, 12(30), 4349-4357. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of Fluorine-Containing Polymers by Functionalization of cis-1,4-Polyisoprene with Hypervalent Iodine Compounds. Retrieved from [Link]

  • DeSimone, J. M., et al. (2002). Fluoropolymer synthesis in supercritical carbon dioxide. Journal of Fluorine Chemistry, 114(2), 169-175. Retrieved from [Link]

  • MDPI. (n.d.). Fluoropolymer: A Review on Its Emulsion Preparation and Wettability to Solid-Liquid Interface. Retrieved from [Link]

  • Wikipedia. (n.d.). Atom transfer radical polymerization. Retrieved from [Link]

  • Zhang, L., et al. (2016). Visible-light-induced living radical polymerization using in situ bromine-iodine transformation as an internal boost. Polymer Chemistry, 7(3), 689-696. Retrieved from [Link]

  • PubChem. (n.d.). 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Origins and Development of Initiation of Free Radical Polymerization Processes. Retrieved from [Link]

  • ChemSynthesis. (n.d.). 5-bromo-4-chloro-4,5,5-trifluoro-1-pentene. Retrieved from [Link]

  • Chemistry LibreTexts. (2015). Free Radical Polymerization. Retrieved from [Link]

  • Wako Pure Chemical Corporation. (2022). What is free radical polymerization? types, characteristics, reaction mechanism, and typical methods with examples. Retrieved from [Link]

  • PubChem. (n.d.). 5-Bromo-4-chloro-2-fluorobenzoic acid. Retrieved from [Link]

  • Cavallo, G., et al. (2015). Halogen bonding in polymer science: from crystal engineering to functional supramolecular polymers and materials. Polymer Chemistry, 6(34), 6175-6191. Retrieved from [Link]

  • ProQuest. (n.d.). Halogen Bonding Polymers: Synthesis, Binding Studies, and Solution-Phase Assembly. Retrieved from [Link]

  • Liu, L., & Chen, Y. (2019). Mild halogenation of polyolefins using an N-haloamide reagent. Polymer Chemistry, 10(4), 454-460. Retrieved from [Link]

  • Google Patents. (n.d.). Chemical composition and process for polymerizing halogen-containing monomers.
  • Google Patents. (n.d.). Preparation method of 4-chloro-2-fluoro-5-nitroacetophenone.
  • Leśniak, S., et al. (2020). Synthesis, Properties and Antimicrobial Activity of 5-Trifluoromethyl-2-formylphenylboronic Acid. Molecules, 25(4), 849. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for the Synthesis of Novel Compounds from 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid

Introduction: A Versatile Fluorinated Building Block 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a unique and highly functionalized building block with significant potential in the fields of medicinal chemistry, ag...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Versatile Fluorinated Building Block

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a unique and highly functionalized building block with significant potential in the fields of medicinal chemistry, agrochemicals, and materials science. The presence of a carboxylic acid, a bromine atom, a chlorine atom, and a trifluoromethyl group on a short aliphatic chain offers a rich platform for a variety of chemical transformations. The strategic incorporation of fluorine is known to enhance desirable properties in bioactive molecules, such as metabolic stability, binding affinity, and lipophilicity.[1][2] This document provides detailed protocols for the derivatization of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid, enabling researchers to access a diverse range of novel compounds.

The reactivity of this molecule is governed by three key functional regions: the carboxylic acid group, the C-Br bond, and the C-Cl bond. The presence of electron-withdrawing fluorine atoms significantly influences the reactivity of these sites.

Safety and Handling

Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles are mandatory.[8][9]

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential.[8]

  • Skin Protection: A lab coat must be worn.[8]

  • Respiratory Protection: Work in a well-ventilated fume hood to avoid inhalation of any potential vapors or dust.[10]

General Handling:

  • Avoid contact with skin and eyes.

  • Do not ingest or inhale.

  • Handle in a fume hood to minimize exposure.[10]

  • Keep containers tightly closed when not in use.

Disposal:

  • Dispose of waste in designated halogenated organic waste containers. Do not dispose of down the drain.[10]

Part 1: Transformations of the Carboxylic Acid Moiety

The carboxylic acid group is a primary site for derivatization, allowing for the formation of esters and amides. The electron-withdrawing nature of the fluorinated alkyl chain can decrease the nucleophilicity of the carboxylate and increase the acidity of the carboxylic acid, which should be considered when selecting reaction conditions.

Protocol 1: Esterification

Esterification of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid can be achieved through several methods, depending on the desired ester and the sensitivity of the starting materials.

Method A: Fischer Esterification for Simple Alkyl Esters

This classic method is suitable for the synthesis of simple methyl or ethyl esters where the alcohol can be used in excess as the solvent.[11][12][13]

  • Reaction Scheme:

  • Step-by-Step Protocol:

    • To a round-bottom flask, add 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid (1.0 eq).

    • Add the desired alcohol (e.g., methanol or ethanol) as the solvent (20-50 eq).

    • Carefully add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq).

    • Heat the reaction mixture to reflux and monitor the reaction by TLC or GC-MS.

    • Upon completion, cool the mixture to room temperature.

    • Remove the excess alcohol under reduced pressure.

    • Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution to neutralize the acid.

    • Wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

    • Purify the crude ester by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient).

Method B: Mild Esterification using Carbodiimide Coupling for More Complex Alcohols

For more complex or acid-sensitive alcohols, a milder approach using a coupling agent like dicyclohexylcarbodiimide (DCC) with a catalyst such as 4-dimethylaminopyridine (DMAP) is recommended.[11]

  • Reaction Scheme:

  • Step-by-Step Protocol:

    • Dissolve 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid (1.0 eq), the desired alcohol (1.1 eq), and DMAP (0.1 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

    • Cool the mixture to 0 °C in an ice bath.

    • Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours.

    • Monitor the reaction by TLC.

    • Upon completion, filter off the dicyclohexylurea (DCU) precipitate.

    • Wash the filtrate with 1 M HCl, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

    • Purify the crude product by column chromatography.

Method Alcohol Type Advantages Disadvantages Reference
Fischer EsterificationSimple, unhindered primary alcoholsInexpensive reagents, simple procedureHarsh acidic conditions, requires excess alcohol[11][12][13]
DCC/DMAP CouplingPrimary, secondary, and some tertiary alcohols; acid-sensitive substratesMild reaction conditions, high yieldsDCC is an allergen, DCU can be difficult to remove[11]

Experimental Workflow for Esterification

Esterification_Workflow cluster_fischer Method A: Fischer Esterification cluster_dcc Method B: DCC/DMAP Coupling f_start Mix Acid, Excess Alcohol, and H2SO4 catalyst f_reflux Reflux f_start->f_reflux Heat f_workup Aqueous Workup (NaHCO3 wash) f_reflux->f_workup Cool f_purify Column Chromatography f_workup->f_purify f_product Pure Ester f_purify->f_product d_start Mix Acid, Alcohol, DMAP in anhydrous DCM d_add_dcc Add DCC at 0°C d_start->d_add_dcc d_react Stir at RT d_add_dcc->d_react Warm to RT d_filter Filter DCU d_react->d_filter d_workup Aqueous Workup (HCl, NaHCO3 washes) d_filter->d_workup d_purify Column Chromatography d_workup->d_purify d_product Pure Ester d_purify->d_product

Caption: Workflow for the esterification of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid.

Protocol 2: Amidation

Direct amidation of carboxylic acids with amines is often challenging due to the formation of an unreactive ammonium carboxylate salt.[14] Therefore, the use of coupling agents is generally required.

Method A: Amide Formation via an Acyl Chloride Intermediate

This is a robust two-step method that involves the conversion of the carboxylic acid to a more reactive acyl chloride.

  • Reaction Scheme:

  • Step-by-Step Protocol:

    • Acyl Chloride Formation:

      • In a fume hood, add 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid (1.0 eq) to a round-bottom flask equipped with a reflux condenser and a gas outlet to a trap (for HCl and SO2).

      • Add thionyl chloride (SOCl2) (2-5 eq) and a catalytic amount of anhydrous DMF.

      • Gently heat the mixture to reflux for 1-3 hours. The reaction is complete when gas evolution ceases.

      • Carefully remove the excess thionyl chloride by distillation or under reduced pressure. The crude acyl chloride is often used directly in the next step.

    • Amidation:

      • Dissolve the crude acyl chloride in an anhydrous aprotic solvent (e.g., DCM or THF) and cool to 0 °C.

      • In a separate flask, dissolve the desired primary or secondary amine (2.2 eq) in the same anhydrous solvent. One equivalent acts as a nucleophile, and the other as a base to neutralize the HCl byproduct. Alternatively, use 1.1 eq of the amine and 1.2 eq of a non-nucleophilic base like triethylamine.

      • Slowly add the amine solution to the acyl chloride solution at 0 °C.

      • Allow the reaction to warm to room temperature and stir for 2-12 hours.

      • Monitor the reaction by TLC.

      • Upon completion, wash the reaction mixture with 1 M HCl, saturated sodium bicarbonate solution, and brine.

      • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

      • Purify the crude amide by column chromatography or recrystallization.

Method B: One-Pot Amidation using a Coupling Agent

Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride) are effective for direct amide bond formation under mild conditions.

  • Reaction Scheme (using HATU):

  • Step-by-Step Protocol:

    • Dissolve 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid (1.0 eq) in an anhydrous aprotic solvent like DMF or DCM in a round-bottom flask under an inert atmosphere.

    • Add the desired primary or secondary amine (1.1 eq).

    • Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0-3.0 eq).

    • Add the coupling agent, HATU (1.1 eq), to the mixture.

    • Stir the reaction at room temperature for 4-24 hours.

    • Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with 1 M HCl, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

    • Purify the crude product by column chromatography.

Method Amine Type Advantages Disadvantages Reference
Acyl ChloridePrimary and secondary aminesHigh reactivity, generally good yieldsHarsh reagents (SOCl2), two-step process[15]
Coupling Agent (e.g., HATU)Primary, secondary, hindered amines, sensitive substratesMild conditions, one-pot, high yields, low racemization for chiral aminesExpensive reagents[8][16]

Experimental Workflow for Amidation

Amidation_Workflow cluster_acyl Method A: Via Acyl Chloride cluster_coupling Method B: Coupling Agent a_start Acid + SOCl2 a_reflux Reflux a_start->a_reflux a_acyl Isolate Acyl Chloride a_reflux->a_acyl a_react React with Amine and Base a_acyl->a_react a_workup Aqueous Workup a_react->a_workup a_purify Purification a_workup->a_purify a_product Pure Amide a_purify->a_product c_start Mix Acid, Amine, Base, and Coupling Agent c_react Stir at RT c_start->c_react c_workup Aqueous Workup c_react->c_workup c_purify Purification c_workup->c_purify c_product Pure Amide c_purify->c_product

Caption: Workflow for the amidation of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid.

Part 2: Reactions at the Halogenated Carbon Centers

The vicinal bromo-chloro-trifluoroethyl moiety presents opportunities for selective nucleophilic substitution and elimination reactions. The reactivity of the carbon-halogen bonds generally follows the order C-Br > C-Cl, with the C-F bonds being significantly less reactive towards nucleophilic displacement.[10] This difference in reactivity can be exploited for selective functionalization.

Protocol 3: Selective Nucleophilic Substitution of Bromine

The C-Br bond is the most labile of the carbon-halogen bonds in the molecule and can be selectively displaced by a range of nucleophiles.

  • Reaction Scheme:

  • Suitable Nucleophiles: Thiolates (RS-), alkoxides (RO-), azide (N3-), cyanide (CN-).

  • Step-by-Step Protocol (Example with Sodium Thiophenoxide):

    • In a round-bottom flask under an inert atmosphere, dissolve the starting ester or amide derivative of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid (1.0 eq) in an aprotic polar solvent such as DMF or acetonitrile.

    • Add sodium thiophenoxide (1.1 eq).

    • Stir the reaction at room temperature or heat gently (e.g., 40-60 °C) while monitoring by TLC or LC-MS.

    • Upon completion, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

    • Wash the combined organic layers with water and brine.

    • Dry over anhydrous sodium sulfate and concentrate in vacuo.

    • Purify the product by column chromatography.

Protocol 4: Dehydrohalogenation

Treatment with a strong, non-nucleophilic base can induce elimination of HBr or HCl to form an alkene. Due to the higher reactivity of the C-Br bond, elimination of HBr is expected to be the primary pathway.[17][18][19][20]

  • Reaction Scheme:

  • Suitable Bases: 1,8-Diazabicycloundec-7-ene (DBU), potassium tert-butoxide (t-BuOK).

  • Step-by-Step Protocol (using DBU):

    • Dissolve the starting ester or amide derivative of 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid (1.0 eq) in an aprotic solvent such as THF or toluene.

    • Add DBU (1.2-1.5 eq) dropwise at room temperature.

    • Stir the reaction at room temperature or heat to reflux, monitoring by TLC or GC-MS.

    • Upon completion, dilute with an organic solvent and wash with dilute acid (e.g., 1 M HCl) to remove the DBU.

    • Wash with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate.

    • Purify the resulting alkene by column chromatography.

Reactivity Considerations for Halogenated Carbons

Halogen_Reactivity start 5-Bromo-4-chloro-4,5,5-trifluoropentanoyl Derivative sub_br Selective Nucleophilic Substitution at C-Br start->sub_br Weak Nucleophile (e.g., RSNa) elim Dehydrohalogenation (Elimination of HBr) start->elim Strong, Non-nucleophilic Base (e.g., DBU) prod_sub Substituted Product (e.g., Thioether) sub_br->prod_sub prod_elim Unsaturated Product (Alkene) elim->prod_elim

Caption: Potential reaction pathways at the halogenated centers.

Part 3: Characterization of Novel Compounds

Thorough characterization of the newly synthesized compounds is essential to confirm their structure and purity. A combination of spectroscopic techniques should be employed.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Will show signals for the protons on the pentanoyl chain and any new organic groups introduced.

    • ¹³C NMR: Will show characteristic shifts for the carbonyl carbon and the carbons bearing halogens.

    • ¹⁹F NMR: This is a crucial technique for fluorinated compounds. It will provide information on the chemical environment of the fluorine atoms and can be used to confirm the success of reactions at adjacent positions.[7][9] The -CF2- and -C(Cl)(Br)-CF- moieties will give rise to complex splitting patterns.

  • Mass Spectrometry (MS):

    • High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the products.

    • The fragmentation pattern in the mass spectrum can provide valuable structural information. Compounds containing both chlorine and bromine will exhibit a characteristic isotopic pattern for the molecular ion peak.[21][22][23][24]

  • Infrared (IR) Spectroscopy:

    • Will show characteristic absorption bands for the carbonyl group in esters (approx. 1735-1750 cm⁻¹) and amides (approx. 1630-1690 cm⁻¹).

  • Chromatography:

    • Thin-layer chromatography (TLC) is used for reaction monitoring.

    • Column chromatography is the primary method for purification.

    • Gas chromatography (GC) or high-performance liquid chromatography (HPLC) can be used to assess purity.

References

  • Preparation of Alkynes from Vicinal Dihalides. Unacademy. [Link]

  • Video: Preparation of Alkynes: Dehydrohalogenation. JoVE. [Link]

  • Dehydrohalogenation of Alkyl Dihalides. Unacademy. [Link]

  • Hydrocarbons Class 11 Chemistry Notes - Free PDF. Vedantu. [Link]

  • 9.2: Preparation of Alkynes - Elimination Reactions of Dihalides. Chemistry LibreTexts. [Link]

  • Organic Compounds Containing Halogen Atoms. Chemistry LibreTexts. [Link]

  • Mass Spectrometry: Fragmentation. [Link]

  • 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. YouTube. [Link]

  • Halogen Fragmentation in Mass Spectrometry. Scribd. [Link]

  • Fluorine in drug discovery: Role, design and case studies. [Link]

  • Synthesis and Applications of Selected Fluorine-Containing Fluorophores. PMC - NIH. [Link]

  • Synthesis of Fluorinated Heterocycles via Multicomponent Reactions. Semantic Scholar. [Link]

  • (PDF) The Synthesis of Fluorinated Heteroaromatic Compounds. Part 1. Five-Membered Rings with More than Two Heteroatoms. ResearchGate. [Link]

  • Visible-Light-Mediated Vicinal Dihalogenation of Unsaturated C–C Bonds Using Dual-Functional Group Transfer Reagents. PubMed Central. [Link]

  • Calculated 19 F NMR chemical shifts relative to CFCl3 (in ppm) of [XFn]... ResearchGate. [Link]

  • Selective Nucleophilic Fluoroalkylations Facilitated by Removable Activation Groups. [Link]

  • SAFETY DATA SHEET. [Link]

  • SAFETY DATA SHEET. [Link]

  • Fluorinated Boronic Acid-Appended Pyridinium Salts and 19F NMR Spectroscopy. [Link]

  • A 19F NMR study of C–I⋯π halogen bonding | Request PDF. ResearchGate. [Link]

  • B. What is Nucleophilic Substitution?. Chemistry LibreTexts. [Link]

  • Amide formation from carboxylic acid derivatives. (video). Khan Academy. [Link]

  • FluoroFusion: NHC-Catalyzed Nucleophilic Aromatic Substitution Reaction Unveils Functional Perfluorinated Diarylmethanones. Organic Letters - ACS Publications. [Link]

  • 125Te and 19F NMR spectroscopic study of the hydrolysis of pentafluorotellurium chloride: evidence for trans- and cis-HOTeF4Cl a. [Link]

  • Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. PMC. [Link]

  • Amide synthesis by acylation. Organic Chemistry Portal. [Link]

  • New Frontiers and Developing Applications in 19F NMR. PMC - NIH. [Link]

  • Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Chemistry Stack Exchange. [Link]

  • Acid to Ester - Common Conditions. [Link]

  • Selective amidation of carboxylic acid and primary amine in presence of secondary amine possible?. ResearchGate. [Link]

  • Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

  • Ester synthesis by esterification. Organic Chemistry Portal. [Link]

  • esterification - alcohols and carboxylic acids. Chemguide. [Link]

  • Carboxyl Reactivity. MSU chemistry. [Link]

  • 21.8: Condensation of Acids with Amines. Chemistry LibreTexts. [https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acids_and_Their_Derivatives/21.08%3A_Condensation_of_Acids_with_Amines]([Link]_ of_Acids_with_Amines)

  • ORGANIC CHEMISTRY II: REACTIONS OF ALKANOLS AND ALKANOIC ACIDS.. YouTube. [Link]

  • 08.08 Esterification of Carboxylic Acids. YouTube. [Link]

  • Reactions of Alkyl Halides With Carboxylic Acids. YouTube. [Link]

Sources

Method

Application Notes and Protocols for the Synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Introduction: The Significance of Halogenated Carboxylic Acids 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (B...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of Halogenated Carboxylic Acids

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (BCTFPA) is a specialized synthetic building block with significant potential in the fields of medicinal chemistry, agrochemicals, and materials science.[1] Its unique combination of halogen atoms—bromine, chlorine, and fluorine—imparts distinct physicochemical properties that are highly sought after in the design of novel molecules. The presence of a trifluoromethyl group can enhance metabolic stability and binding affinity, while the bromo and chloro substituents offer versatile handles for further chemical modification through reactions like nucleophilic substitution.[2]

This document provides a comprehensive guide to the plausible synthesis of BCTFPA, addressing a notable gap in currently available literature by proposing a robust, two-step synthetic protocol. The methodologies outlined are grounded in well-established principles of organic chemistry, providing researchers with a practical framework for the preparation of this valuable compound.

Proposed Synthetic Pathway: A Two-Step Approach

The synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid can be logically approached through a two-step sequence:

  • Free Radical Addition: The initial step involves the peroxide-initiated free-radical addition of bromotrifluoroethylene to allyl alcohol. This reaction constructs the carbon skeleton of the target molecule and introduces the required halogen atoms at the 4 and 5 positions.

  • Oxidation: The resulting primary alcohol is then oxidized to the corresponding carboxylic acid using a strong oxidizing agent.

This strategy is advantageous as it utilizes readily available starting materials and employs well-understood reaction mechanisms.

Visualizing the Workflow

Synthesis_Workflow cluster_step1 Step 1: Free Radical Addition cluster_step2 Step 2: Oxidation cluster_purification Purification & Characterization Start Allyl Alcohol & Bromotrifluoroethylene Reaction1 Formation of 5-Bromo-4-chloro-4,5,5-trifluoropentan-1-ol Start->Reaction1 Reflux Initiator Dibenzoyl Peroxide (BPO) Initiator->Reaction1 Reaction2 Oxidation to Carboxylic Acid Reaction1->Reaction2 0 °C to RT Oxidant Jones Reagent (CrO3, H2SO4, Acetone) Oxidant->Reaction2 Purification Column Chromatography Reaction2->Purification Characterization NMR, MS, IR Purification->Characterization End 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid Characterization->End

Caption: Proposed two-step synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid.

Experimental Protocols

Part 1: Synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentan-1-ol

Rationale: This step employs a free-radical chain reaction, a classic method for the anti-Markovnikov addition of hydrogen bromide across a double bond, famously known as the "peroxide effect" or the Kharasch-Mayo reaction.[2][3][4] In this modified application, the bromine radical generated from bromotrifluoroethylene adds to the terminal carbon of the allyl alcohol double bond. This regioselectivity is governed by the formation of the more stable secondary carbon radical intermediate.[5][6][7] Dibenzoyl peroxide is a common and effective radical initiator for such transformations.[2]

Materials:

  • Allyl alcohol

  • Bromotrifluoroethylene

  • Dibenzoyl peroxide (BPO)

  • Anhydrous diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add allyl alcohol (1.0 eq.) dissolved in anhydrous diethyl ether.

  • Add dibenzoyl peroxide (0.05 eq.) to the solution.

  • Heat the mixture to a gentle reflux under a nitrogen atmosphere.

  • Slowly add bromotrifluoroethylene (1.2 eq.) via the dropping funnel over a period of 1-2 hours. Caution: Bromotrifluoroethylene is a flammable and toxic gas.[8][9][10] This step should be performed in a well-ventilated fume hood with appropriate safety precautions.

  • After the addition is complete, continue refluxing for an additional 4-6 hours, monitoring the reaction progress by Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield 5-bromo-4-chloro-4,5,5-trifluoropentan-1-ol.

Part 2: Synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid

Rationale: The Jones oxidation is a robust and widely used method for the oxidation of primary alcohols to carboxylic acids.[11][12][13][14][15] The reagent, a solution of chromium trioxide in sulfuric acid and acetone, is a powerful oxidizing agent that efficiently converts the primary alcohol to the desired carboxylic acid.[11][13] The reaction is typically rapid and proceeds with high yields.[13]

Materials:

  • 5-Bromo-4-chloro-4,5,5-trifluoropentan-1-ol

  • Jones reagent (Chromium trioxide, concentrated sulfuric acid, water)

  • Acetone

  • Isopropanol

  • Diethyl ether

  • Anhydrous sodium sulfate

Procedure:

  • Prepare the Jones reagent by carefully dissolving chromium trioxide (CrO₃) in concentrated sulfuric acid, followed by slow addition to ice-cold water.

  • Dissolve the 5-bromo-4-chloro-4,5,5-trifluoropentan-1-ol (1.0 eq.) from Part 1 in acetone in a round-bottom flask equipped with a magnetic stirrer and cool to 0 °C in an ice bath.

  • Slowly add the prepared Jones reagent dropwise to the alcohol solution, maintaining the temperature below 10 °C. The color of the reaction mixture will change from orange-red to green.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the excess oxidant by the dropwise addition of isopropanol until the green color persists.

  • Remove the acetone under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x).

  • Wash the combined organic extracts with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude 5-bromo-4-chloro-4,5,5-trifluoropentanoic acid.

  • The crude product can be further purified by recrystallization or column chromatography on silica gel.

Quantitative Data Summary

ParameterStep 1: Free Radical AdditionStep 2: Oxidation
Key Reagents Allyl alcohol, Bromotrifluoroethylene, Dibenzoyl peroxide5-Bromo-4-chloro-4,5,5-trifluoropentan-1-ol, Jones reagent
Solvent Anhydrous diethyl etherAcetone
Temperature Reflux0 °C to Room Temperature
Reaction Time 5-8 hours2-4 hours
Work-up Aqueous washQuenching, extraction
Purification Vacuum distillation or Column chromatographyRecrystallization or Column chromatography

Mechanism and Causality

Free Radical Addition Mechanism

Free_Radical_Mechanism cluster_initiation Initiation cluster_propagation Propagation cluster_termination Termination BPO Dibenzoyl Peroxide RO_rad 2 x Benzoyloxy Radical BPO->RO_rad Heat Br_rad Bromine Radical BTFE Bromotrifluoroethylene RO_radBTFE RO_radBTFE RO_radBTFE->Br_rad Allyl_OH Allyl Alcohol Intermediate_rad Secondary Carbon Radical Product_rad Intermediate Alcohol Br_radAllyl_OH Br_radAllyl_OH Br_radAllyl_OH->Intermediate_rad Intermediate_radBTFE Intermediate_radBTFE Product_radBr_rad Product_radBr_rad Intermediate_radBTFE->Product_radBr_rad Chain reaction Termination_products Non-radical products Br_radBr_rad Br_radBr_rad Br_radBr_rad->Termination_products Intermediate_radBr_rad Intermediate_radBr_rad Intermediate_radBr_rad->Termination_products

Caption: Mechanism of peroxide-initiated free radical addition.

The reaction is initiated by the homolytic cleavage of dibenzoyl peroxide upon heating to generate benzoyloxy radicals. These radicals can then abstract a bromine atom from bromotrifluoroethylene to produce a bromine radical. The bromine radical then adds to the terminal carbon of the allyl alcohol's double bond, a process that is favored due to the formation of a more stable secondary radical on the adjacent carbon.[5][7] This carbon radical then abstracts a bromine atom from another molecule of bromotrifluoroethylene, propagating the radical chain and forming the desired intermediate alcohol.

Jones Oxidation Mechanism

The Jones oxidation of a primary alcohol to a carboxylic acid proceeds through an initial oxidation to an aldehyde, which is then further oxidized to the carboxylic acid. The mechanism involves the formation of a chromate ester, followed by an E2-like elimination to form the aldehyde. The aldehyde then forms a hydrate in the aqueous acidic conditions, which is subsequently oxidized via a similar chromate ester intermediate to the final carboxylic acid.[14][15]

Safety and Handling

  • Bromotrifluoroethylene: This is a flammable and toxic gas.[8][9][10] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Ensure that there are no ignition sources in the vicinity.

  • Jones Reagent: Chromium(VI) compounds are highly toxic and carcinogenic.[13] Always handle Jones reagent in a fume hood and wear appropriate PPE. Quench any excess reagent with isopropanol before disposal.

  • General Precautions: Standard laboratory safety practices should be followed at all times. This includes wearing safety glasses, and appropriate gloves, and working in a well-ventilated area.

Characterization

The final product, 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid, can be characterized using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR should show characteristic signals for the protons on the carbon chain, with chemical shifts and splitting patterns consistent with the proposed structure. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift (typically >10 ppm).[16][17]

    • ¹³C NMR will show distinct signals for each of the five carbon atoms. The carbonyl carbon of the carboxylic acid will be significantly downfield.[18]

    • ¹⁹F NMR will be crucial for confirming the presence and environment of the fluorine atoms.

  • Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the calculated molecular weight of C₅H₅BrClF₃O₂ (269.44 g/mol ). The isotopic pattern of the molecular ion will be characteristic of a compound containing one bromine and one chlorine atom.

  • Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong, broad absorption in the region of 2500-3300 cm⁻¹ characteristic of the O-H stretch of a carboxylic acid, and a sharp, strong absorption around 1710 cm⁻¹ corresponding to the C=O stretch of the carbonyl group.[18]

References

  • Master Organic Chemistry. (2025). Radical Addition Of HBr To Alkenes w/ ROOR (Peroxides). Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of alcohols. Retrieved from [Link]

  • GeeksforGeeks. (2023). Free Radical Addition Reactions of Alkenes, Anti- Markownikoff's Orientation. Retrieved from [Link]

  • RSC Education. (2023). Preparation of Carboxylic Acids, Part 1: Oxidation of Alcohols. Retrieved from [Link]

  • Wikipedia. (2023). Free-radical addition. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2020). Alkene + HBR + ROOR - Reaction Mechanism. Retrieved from [Link]

  • Google Patents. (n.d.). CN110668948A - Preparation method of 4-chloro-2-fluoro-5-nitroacetophenone.
  • Chemistry LibreTexts. (2023). Radical Allylic Halogenation. Retrieved from [Link]

  • NIST. (n.d.). Pentanoic acid. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). BROMOTRIFLUOROETHYLENE HAZARD SUMMARY. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). 17.7: Oxidation of Alcohols. Retrieved from [Link]

  • Chemistry LibreTexts. (2019). 13.13: Radical Addition Reactions to Double Bonds. Retrieved from [Link]

  • Patsnap. (n.d.). A kind of synthetic method for preparing 5-bromo-2-chloro-4'-ethoxydiphenylmethane. Retrieved from [Link]

  • Google Patents. (n.d.). US3997578A - Oxidation of alcohols to carboxylic acids with ruthenium catalysts and peracid oxidizing agents.
  • Chemistry LibreTexts. (2024). Hydrogen Bromide and Alkenes: The Peroxide Effect. Retrieved from [Link]

  • ChemistNATE. (2020). 1H NMR of C5H10O2 (pentanoic acid, valeric acid). Retrieved from [Link]

  • Master Organic Chemistry. (2015). Alcohol Oxidation: "Strong" & "Weak" Oxidants. Retrieved from [Link]

  • ACS Publications. (2018). Ruthenium-catalyzed oxidative transformation of alcohols and aldehydes to esters and lactones. The Journal of Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (2022). Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a Key Intermediate in the Manufacturing of Therapeutic SGLT2 Inhibitors. Retrieved from [Link]

  • Chad's Prep. (2020). 10.4 Addition of HBr and Peroxide. Retrieved from [Link]

  • PubMed. (2015). Allylic alcohols: ideal radical allylating agents? Retrieved from [Link]

  • Chegg. (2021). Solved The NMR spectrum of pentanoic acid (a compound... Retrieved from [Link]

  • ResearchGate. (n.d.). Plausible mechanism for catalytic oxidation of alcohol to carboxylic acid using ruthenium cluster. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2023). Jones Oxidation of Alcohols in Organic Chemistry. Retrieved from [Link]

  • National Academic Digital Library of Ethiopia. (n.d.). Oxidation of Primary Alcohols to Carboxylic Acids. Retrieved from [Link]

  • Total Organic Chemistry. (2020). Allylic Halogenation and Substitution | Organic Chemistry Lessons. Retrieved from [Link]

  • Wikipedia. (n.d.). Jones oxidation. Retrieved from [Link]

  • Google Patents. (n.d.). CN103570510A - One-pot synthesis method for 5-bromo-2-chloro-4'-ethoxy diphenylmethane.
  • Grokipedia. (n.d.). Bromotrifluoroethylene. Retrieved from [Link]

  • Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

  • PubChem. (n.d.). 5-Bromo-4-chloro-2-fluorobenzoic acid. Retrieved from [Link]

  • ResearchGate. (2025). Suspect screening of halogenated carboxylic acids in drinking water using ion exchange chromatography – High resolution (Orbitrap) mass spectrometry (IC-HRMS). Retrieved from [Link]

  • Organic Chemistry Tutor. (n.d.). Jones Oxidation. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Jones Oxidation. Retrieved from [Link]

  • PubChem. (n.d.). 3-Bromo-5-chloro-4-fluorophenol. Retrieved from [Link]

  • PubChem. (n.d.). 4-Bromo-5-chloro-2-fluoroaniline. Retrieved from [Link]

Sources

Application

Comprehensive Guide to the Analytical Methods for Detecting Fluorinated Organic Compounds

An Application Guide Abstract This guide provides a comprehensive overview of the principal analytical methodologies for the detection and quantification of fluorinated organic compounds. Designed for researchers, scient...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide

Abstract

This guide provides a comprehensive overview of the principal analytical methodologies for the detection and quantification of fluorinated organic compounds. Designed for researchers, scientists, and drug development professionals, this document delves into the core techniques, including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and ¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR) Spectroscopy. We explore the causality behind methodological choices, from sample preparation to instrumental analysis, to provide a deeper understanding of how to generate robust and reliable data. Detailed, field-tested protocols for key applications are provided, alongside guidance on data interpretation and troubleshooting common challenges such as background contamination.

Introduction: The Expanding World of Organofluorines

Fluorinated organic compounds represent a diverse class of molecules where one or more hydrogen atoms have been replaced by fluorine. This substitution imparts unique chemical and physical properties, such as enhanced metabolic stability, lipophilicity, and thermal resistance.[1] These characteristics have led to their widespread use in pharmaceuticals (e.g., fluoxetine), agrochemicals, and industrial applications, including the manufacturing of polymers and surfactants.

However, the very stability of the carbon-fluorine bond, one of the strongest in organic chemistry, renders many of these compounds highly persistent in the environment.[2] Per- and polyfluoroalkyl substances (PFAS), often called "forever chemicals," are a prominent example, known for their environmental persistence, bioaccumulation, and potential adverse health effects.[2][3][4][5] Consequently, the accurate detection and quantification of these compounds are critical for environmental monitoring, regulatory compliance, toxicological assessment, and ensuring the quality and efficacy of fluorinated drug products.

The analytical landscape is broadly divided into two approaches:

  • Targeted Analysis: This approach quantifies a specific, predefined list of known compounds. It offers high sensitivity and accuracy, making it the standard for regulatory compliance monitoring.[6]

  • Non-Targeted Analysis (NTA): This exploratory approach uses high-resolution mass spectrometry (HRMS) to screen samples for all detectable known and unknown fluorinated substances, which is crucial for identifying novel contaminants or drug metabolites.[6]

This guide will focus primarily on the well-established targeted methods while also touching upon aggregate screening techniques that provide a broader measure of organofluorine content.

Core Analytical Techniques: Principles and Applications

The choice of analytical technique is fundamentally dictated by the physicochemical properties of the target analyte, particularly its volatility, polarity, and the required sensitivity of the measurement.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle of Operation: LC-MS/MS is the definitive technique for analyzing non-volatile, polar to semi-polar fluorinated compounds, and it is considered the "gold standard" for PFAS analysis.[2][4][7] The liquid chromatograph separates compounds in a mixture based on their interactions with a stationary phase (the column). As compounds elute from the column, they are ionized (most commonly via electrospray ionization, ESI) and introduced into the mass spectrometer. A triple quadrupole mass spectrometer then isolates a specific parent ion, fragments it, and detects a specific fragment ion. This highly selective process, known as Multiple Reaction Monitoring (MRM), allows for exceptional sensitivity and minimizes interferences from complex sample matrices like wastewater or biological fluids.[8]

Causality Behind the Technique:

  • Why LC? Most PFAS and many fluorinated pharmaceuticals are ionic or highly polar and are not sufficiently volatile for GC analysis. LC is perfectly suited for separating these compounds in their native liquid phase.

  • Why Triple Quadrupole MS? For quantitative analysis, the goal is to achieve the lowest possible detection limits with the highest degree of confidence. The MRM capability of a triple quadrupole provides unparalleled sensitivity and selectivity, making it the instrument of choice for regulatory methods like the U.S. EPA's 533, 537.1, and 1633 for PFAS detection.[7][9]

  • Why Use a Delay Column? A common challenge in PFAS analysis is background contamination from fluoropolymers (e.g., Teflon) used within the LC system itself.[1] A "delay column" is installed between the solvent mixer and the injector, which retains any PFAS contaminants from the mobile phase. This causes the background contamination to elute at a different time than the analytes injected from the sample, ensuring accurate measurement.[7]

Applications:

  • Environmental Monitoring: Quantifying legacy and emerging PFAS in drinking water, surface water, soil, and biosolids.[3][10][11]

  • Drug Development: Supporting pharmacokinetic studies by measuring the concentration of fluorinated parent drugs and their metabolites in biological matrices like plasma and urine.

  • Food Safety: Detecting PFAS contamination in food products and packaging.[12]

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of Operation: GC-MS is the ideal technique for analyzing thermally stable fluorinated compounds that are volatile or can be made volatile through a chemical derivatization step.[2][13] In this method, a liquid or gaseous sample is injected into a heated port, where it is vaporized. An inert carrier gas sweeps the vaporized analytes onto a long, thin capillary column. The column separates the compounds based on their boiling points and affinity for the column's stationary phase. As they elute, they enter the mass spectrometer, are typically ionized by a high-energy electron beam (Electron Ionization, EI), and detected. For certain applications, a softer ionization technique like Chemical Ionization (CI) may be used to reduce fragmentation and preserve the molecular ion.[14]

Causality Behind the Technique:

  • Why GC? Volatility is the key. Compounds like fluorotelomer alcohols (FTOHs)—precursors to PFAS—and various fluorinated industrial gases are not amenable to LC and must be analyzed in the gas phase.[13]

  • Why Different Ionization Modes? EI is a robust, universal ionization method that creates reproducible fragmentation patterns, which are excellent for identifying unknown compounds by matching them to a spectral library. However, for some molecules, the molecular ion is lost. CI is a less energetic process that is more likely to preserve the molecular ion, which is crucial for confirming the molecular weight of the target analyte.[14]

  • What are the Challenges? Some highly reactive fluorinated gases, such as hydrogen fluoride (HF), can damage the GC column and are not suitable for standard GC-MS analysis.[15]

Applications:

  • Air Quality Monitoring: Measuring volatile fluorinated compounds (VFCs) and greenhouse gases from industrial emissions.[14][16]

  • PFAS Precursor Analysis: Identifying and quantifying volatile PFAS precursors like FTOHs and sulfonamides in environmental samples.[13]

  • Agrochemicals: Analyzing certain fluorinated pesticides that are amenable to GC analysis.

¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR) Spectroscopy

Principle of Operation: ¹⁹F NMR is a powerful spectroscopic technique used for both the structural elucidation and direct quantification of fluorine-containing compounds.[17] It relies on the intrinsic magnetic properties of the ¹⁹F nucleus. When placed in a strong magnetic field, these nuclei absorb radiofrequency energy at specific frequencies. The exact frequency (chemical shift) is highly sensitive to the local electronic environment, providing detailed information about the molecule's structure.

Causality Behind the Technique:

  • Why ¹⁹F NMR? The ¹⁹F nucleus has several advantages: it has 100% natural abundance and a high gyromagnetic ratio, making it nearly as sensitive as ¹H NMR.[18] Its chemical shift range is extremely wide (over 400 ppm), which dramatically reduces the chance of signal overlap, even in complex molecules.[17][19]

  • Why is it Quantitative (qNMR)? Unlike chromatographic techniques that require a matching reference standard for each analyte, the signal intensity in NMR is directly proportional to the number of nuclei contributing to it. This allows for highly accurate quantification of a fluorinated compound using a single internal standard, even if it's structurally unrelated.[17][20] This makes ¹⁹F qNMR a primary analytical method.

  • Why is it Non-Destructive? The analysis does not alter or destroy the sample, allowing the same sample to be used for other analyses.[17]

Applications:

  • Pharmaceutical Quality Control: Determining the purity and content of fluorinated active pharmaceutical ingredients (APIs) and finished products.[17]

  • Drug Discovery: Confirming the structure of newly synthesized fluorinated molecules and studying their interaction with biological targets.

  • Materials Science: Characterizing the structure and composition of fluoropolymers.

Aggregate Screening Methods: Total Organic Fluorine (TOF)

Principle of Operation: Instead of measuring individual compounds, TOF methods quantify the total amount of fluorine that is covalently bound to an organic molecule. A common approach is Combustion Ion Chromatography (CIC) . In this technique, a sample is combusted at high temperatures, which breaks all chemical bonds and converts the fluorine into hydrogen fluoride (HF) gas. This gas is then captured in an aqueous solution, and the resulting fluoride ion concentration is measured by ion chromatography.[21] When applied to an extract of a sample designed to capture organic compounds, this method measures Adsorbable Organic Fluorine (AOF).[22]

Causality Behind the Technique:

  • Why Use a Screening Method? There are thousands of known PFAS, and targeted methods can only measure a small fraction of them.[2] TOF analysis serves as a valuable, cost-effective screening tool to assess the total "fluorine load" in a sample, which can indicate the presence of unmonitored or unknown PFAS.[23]

  • What are the Limitations? TOF methods are not compound-specific; they cannot identify which fluorinated compounds are present.[22][23] Furthermore, the results can be influenced by the presence of inorganic fluoride or certain non-PFAS fluorinated compounds like pesticides or pharmaceuticals.[22]

Applications:

  • Regulatory Screening: Used to screen consumer products for the presence of intentionally added PFAS.

  • Environmental Assessment: Estimating the total PFAS burden in water or soil to prioritize sites for more detailed, targeted analysis.

Sample Preparation: The Critical First Step

The primary goal of sample preparation is to isolate the target analytes from the sample matrix (e.g., water, soil, plasma) and concentrate them to a level that is detectable by the analytical instrument.[5] The choice of technique depends heavily on the sample type and the target analytes.

Solid-Phase Extraction (SPE)

SPE is the most common technique for preparing liquid samples, particularly for PFAS analysis in water.[5][24] It uses a solid sorbent material packed into a cartridge to selectively adsorb the analytes from the liquid sample.

General SPE Workflow:

  • Conditioning: The SPE cartridge is rinsed with a solvent (e.g., methanol) to wet the sorbent and then with water to prepare it for the aqueous sample. This step is critical for ensuring reproducible retention of the analyte.

  • Loading: The sample is passed through the cartridge. The target analytes are retained on the sorbent while the bulk of the sample matrix passes through to waste.

  • Washing: The cartridge is washed with a weak solvent to remove any weakly bound, interfering compounds from the matrix.

  • Elution: A strong solvent is used to disrupt the interaction between the analytes and the sorbent, releasing (eluting) the concentrated analytes into a collection tube for analysis.[5]

Causality Behind Sorbent Choice:

  • For PFAS analysis, Weak Anion Exchange (WAX) cartridges are frequently used. This is because most regulated PFAS are acids (carboxylates or sulfonates) and carry a negative charge at neutral pH. The positively charged WAX sorbent strongly retains these anionic analytes via an ion-exchange mechanism, allowing for a very clean separation from other matrix components.

Mitigating Background Contamination

A significant challenge, especially in trace-level PFAS analysis, is the potential for background contamination. Fluoropolymers are widely used in laboratory equipment, including tubing, seals, and vials, which can leach PFAS into samples and solvents.[1]

Best Practices for Contamination Control:

  • Use PFAS-Free Labware: Utilize polypropylene vials and containers instead of glass (which can adsorb PFAS) or Teflon-coated materials.

  • System Plumbing: Modify LC systems to replace any Teflon tubing with PEEK or stainless steel tubing, especially in the high-pressure flow path before the injector.

  • Method Blanks: Always process a "method blank" (a sample of clean, analyte-free water or solvent) with every batch of samples. This blank undergoes the exact same preparation and analysis steps as the actual samples and is essential for identifying and quantifying any background contamination.[25]

Detailed Protocols & Application Notes

Protocol: Quantitation of PFAS in Drinking Water by SPE and LC-MS/MS

This protocol is based on the principles of U.S. EPA Methods 537.1 and 533 and is suitable for the quantification of 18-29 common PFAS compounds in drinking water.[9][26]

Workflow Diagram: PFAS Analysis in Drinking Water

PFAS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample 1. Collect 250 mL Water Sample Spike 2. Spike with Isotope Labeled Surrogates Sample->Spike SPE 3. Solid-Phase Extraction (WAX Cartridge) Spike->SPE Elute 4. Elute & Concentrate (Methanol) SPE->Elute LC 5. Inject into LC-MS/MS System Elute->LC MS 6. Separate (C18 Column) Detect (MRM) LC->MS Quant 7. Quantify using Internal Standard Calibration MS->Quant

Caption: Workflow for PFAS analysis in drinking water.

Step-by-Step Methodology:

  • Sample Collection: Collect a 250 mL water sample in a polypropylene bottle. Preserve with Trizma® buffer as specified in the EPA method.

  • Surrogate Spiking: Fortify the sample with a mixture of isotopically labeled PFAS internal standards. These standards behave almost identically to the native compounds and are used to correct for any analyte loss during sample preparation or matrix effects during analysis.

  • SPE Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge with 15 mL of methanol followed by 15 mL of reagent water. Do not allow the cartridge to go dry.

  • Sample Loading: Load the 250 mL sample onto the SPE cartridge at a flow rate of 10-15 mL/min.

  • Cartridge Washing: After loading, wash the cartridge with 15 mL of reagent water to remove interferences. Dry the cartridge under vacuum for 5-10 minutes.

  • Elution: Elute the trapped PFAS analytes from the cartridge with 2 x 4 mL aliquots of methanol into a polypropylene tube.

  • Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

  • LC-MS/MS Analysis: Inject the final extract onto the LC-MS/MS system. Use a C18 analytical column with a mobile phase gradient of ammonium acetate in water and methanol.

  • Quantification: Create a calibration curve using standards of known concentration. Quantify the native PFAS in the sample by comparing their peak area response to the nearest isotopically labeled internal standard.

Table 1: Example LC-MS/MS Parameters for PFOA and PFOS

ParameterSettingCausality/Rationale
LC Column C18, 2.1 x 100 mm, 2.7 µmStandard reversed-phase column providing good separation for a wide range of PFAS.
Mobile Phase A 10 mM Ammonium Acetate in WaterProvides acetate ions to aid in the deprotonation of PFAS for negative ion ESI.
Mobile Phase B MethanolStrong organic solvent for eluting PFAS from the C18 column.
Ionization Mode Electrospray Ionization (ESI), NegativePFAS are acidic and readily form negative ions [M-H]⁻ in solution.
PFOA MRM 413 -> 369 m/zPrecursor ion (413) corresponds to [M-H]⁻. Product ion (369) is a stable fragment from the loss of CO₂.
PFOS MRM 499 -> 80 m/zPrecursor ion (499) corresponds to [M-H]⁻. Product ion (80) is the stable SO₃⁻ fragment.
Protocol: Purity Assessment of a Fluorinated API by ¹⁹F qNMR

This protocol describes a general method for determining the purity of a known fluorinated active pharmaceutical ingredient (API) using quantitative ¹⁹F NMR.

Workflow Diagram: ¹⁹F qNMR Purity Assessment

qNMR_Workflow cluster_prep Sample Preparation cluster_analysis NMR Analysis cluster_data Data Processing Weigh 1. Accurately weigh API and Internal Standard Dissolve 2. Dissolve in Deuterated Solvent Weigh->Dissolve Transfer 3. Transfer to NMR Tube Dissolve->Transfer Acquire 4. Acquire ¹⁹F NMR Spectrum (Quantitative Parameters) Transfer->Acquire Process 5. Process Spectrum (Phasing, Baseline Correction) Acquire->Process Integrate 6. Integrate Peaks (API and Standard) Process->Integrate Calculate 7. Calculate Purity Integrate->Calculate

Caption: Workflow for quantitative ¹⁹F NMR analysis.

Step-by-Step Methodology:

  • Standard and Sample Preparation: Accurately weigh approximately 10 mg of the fluorinated API and 10 mg of a suitable internal standard (e.g., trifluoroacetic acid or another fluorinated compound with a known purity and a non-overlapping signal) into a clean vial.

  • Dissolution: Dissolve the weighed solids in a precise volume (e.g., 0.7 mL) of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The deuterated solvent is necessary for the NMR instrument's lock system.

  • Transfer: Transfer the solution to a 5 mm NMR tube.

  • NMR Data Acquisition: Acquire the ¹⁹F NMR spectrum. Crucially , use quantitative acquisition parameters: a 90° pulse angle and a long relaxation delay (D1) of at least 5 times the longest T₁ relaxation time of the nuclei being measured. This ensures all signals are fully relaxed between scans, making the signal integrals directly proportional to concentration.

  • Data Processing: Process the acquired spectrum by applying Fourier transformation, phase correction, and baseline correction.

  • Integration: Carefully integrate the area of a well-resolved signal from the API and the signal from the internal standard.

  • Purity Calculation: Calculate the purity of the API using the following formula:

    Purity (%) = (I_api / I_std) * (N_std / N_api) * (MW_api / MW_std) * (m_std / m_api) * P_std

    Where:

    • I = Integral area

    • N = Number of fluorine atoms in the integrated signal

    • MW = Molecular weight

    • m = Mass

    • P_std = Purity of the internal standard

Data Presentation and Interpretation

Effective data presentation is key to conveying results clearly. For quantitative methods, summarizing performance data in a table is essential for method validation and comparison.

Table 2: Typical Method Performance for PFAS in Drinking Water (LC-MS/MS)

CompoundMethod Detection Limit (MDL) (ng/L)Recovery (%)Relative Standard Deviation (RSD) (%)
PFOA0.14 - 0.576 - 1192.2 - 16.7
PFOS0.20 - 0.672 - 1201.6 - 19.9
GenX0.18 - 0.575 - 1153.0 - 15.0
PFHxS0.15 - 0.578 - 1182.5 - 17.0
(Data synthesized from representative application notes for illustrative purposes)[3]

Conclusion and Future Outlook

The field of analytical chemistry provides a robust and diverse toolkit for the detection of fluorinated organic compounds. LC-MS/MS and GC-MS remain the workhorses for sensitive, targeted quantification in environmental and biological matrices, while ¹⁹F NMR offers an unparalleled ability for structural confirmation and direct quantification in pharmaceutical applications. Aggregate methods like TOF provide a valuable screening function to address the vast number of potential organofluorines.

The primary challenge continues to be the ever-expanding list of fluorinated compounds of interest. Future developments will increasingly rely on High-Resolution Mass Spectrometry (HRMS) for non-targeted analysis to identify new environmental contaminants and drug metabolites.[6] Concurrently, the development of portable, real-time sensor technologies holds the promise of revolutionizing environmental monitoring by moving analysis from the laboratory to the field.[8] As regulations become more stringent and the scope of fluorinated chemistry expands, these advanced analytical methods will be indispensable for protecting human health and the environment.

References

  • Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Targeted Quantitation of Legacy and Emerging Per- and Polyfluoroalkyl Substances (PFAS) in Water Using the Agilent 6470 Triple Quadrupole LC/MS System. (n.d.). Agilent Technologies. [Link]

  • Ultra-fast LC-MS/MS Analysis of PFAS in Environmental Samples. (2019, January 10). Shimadzu. [Link]

  • EPA PFAS Drinking Water Laboratory Methods. (2025, April 24). U.S. Environmental Protection Agency. [Link]

  • Analysis of Per- and Polyfluoroalkyl Substances (PFAS) in Animal Products with an Enhanced Sensitivity LC-MS/MS Method using Fish Reference Materials as a Case Study. (n.d.). Waters Corporation. [Link]

  • Application of 19F NMR spectroscopy for content determination of fluorinated pharmaceuticals. (n.d.). University of Nairobi Digital Repository. [Link]

  • Sampling and Analytical Methods – PFAS — Per- and Polyfluoroalkyl Substances. (n.d.). ITRC. [Link]

  • US EPA Method 537.1 for PFAS in drinking water. (n.d.). Agilent Technologies. [Link]

  • Enhancing Environmental Testing: Comprehensive Guide to PFAS Analysis Using EPA Method 1633 and LC-MS/MS. (2024, December 7). Waters Corporation. [Link]

  • PFAS Analytical Methods Development and Sampling Research. (2025, December 4). U.S. Environmental Protection Agency. [Link]

  • PFAS Sample Preparation: A Definitive Guide. (n.d.). Organomation. [Link]

  • Sample Prep for Environmental PFAS Analysis. (n.d.). Agilent Technologies. [Link]

  • Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. (2017, December 18). AZoM. [Link]

  • A Critical Review of a Recommended Analytical and Classification Approach for Organic Fluorinated Compounds with an Emphasis on Per- and Polyfluoroalkyl Substances. (2021, March 15). PubMed. [Link]

  • Research Article Application of F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. (2017, October 18). Zenodo. [Link]

  • PFAS or Not?: TOF Analysis Poses Tough Challenges for Identifying PFAS. (2025, December 3). JD Supra. [Link]

  • Overcoming analytical challenges of Other Test Method 50: Analysis of volatile fluorinated compounds in passivated canisters from stationary source emissions. (2025, September 27). PubMed. [Link]

  • Sampling Precautions and Laboratory Analytical Methods for Per- and Polyfluoroalkyl Substances (PFAS). (n.d.). ITRC. [Link]

  • PFAS Analysis: Challenges in Detecting Forever Chemicals. (2025, July 10). Arome Science. [Link]

  • Advances in Environmental Analysis of PFAS and SVOCs. (n.d.). LCGC. [Link]

  • Challenges in Perfluorocarboxylic Acid Measurements. (2007, June 1). ACS Publications. [Link]

  • Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) - PMC. (2021, February 2). National Center for Biotechnology Information. [Link]

  • Is it possible to analyze F-compounds with GCMS? (2014, February 11). ResearchGate. [Link]

  • Collection of Airborne Fluorinated Organics and Analysis by Gas Chromatography/Chemical Ionization Mass Spectrometry. (n.d.). Scilit. [Link]

  • Determination of semi-volatile fluorinated compounds in environmental samples by solid-phase microextraction (SPME) and gas chromatography-mass spectrometry (GC-MS). (n.d.). Dipòsit Digital de la Universitat de Barcelona. [Link]

  • Overview on PFAS analytical methods. (n.d.). Publications Office of the European Union. [Link]

  • A Review of Analytical Methods and Technologies for Monitoring Per- and Polyfluoroalkyl Substances (PFAS) in Water. (2023, October 12). MDPI. [Link]

  • GC-MS Analysis of the Volatile Constituents in the Leaves of 14 Compositae Plants. (2018, January 18). MDPI. [Link]

  • Determination of Fluorine in Fluoro-Organic Compounds. (n.d.). Defense Technical Information Center. [Link]

  • CWA Analytical Methods for Per- and Polyfluorinated Alkyl Substances (PFAS). (2025, November 19). U.S. Environmental Protection Agency. [Link]

Sources

Method

Application Notes and Protocols for the Purification of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid

Introduction 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a halogenated carboxylic acid of significant interest in the development of novel pharmaceuticals and advanced materials. Its multifaceted chemical structure...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a halogenated carboxylic acid of significant interest in the development of novel pharmaceuticals and advanced materials. Its multifaceted chemical structure, featuring bromine, chlorine, and fluorine moieties, imparts unique properties that are actively being explored in various research and development sectors. The synthesis of such a complex molecule, however, often results in a crude product containing a variety of impurities, including unreacted starting materials, byproducts from side reactions, and residual solvents.[1] Achieving a high degree of purity, typically exceeding 95%, is paramount for its application in sensitive downstream processes, particularly in drug development where impurities can have significant toxicological implications.[2]

This comprehensive guide provides detailed application notes and step-by-step protocols for the purification of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid. The methodologies described herein are grounded in established principles of organic chemistry and are designed to be adaptable to various laboratory scales.

Understanding the Impurity Profile

A successful purification strategy is predicated on a thorough understanding of the potential impurities. While the specific byproducts will be contingent on the exact synthetic route employed, a general understanding of the reactions involved allows for an informed approach. The synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid typically involves multi-step halogenation and fluorination reactions.[1]

Potential Impurities May Include:

  • Starting Materials: Unreacted pentanoic acid or its precursors.

  • Intermediates: Incompletely halogenated or fluorinated intermediates.

  • Byproducts of Halogenation: Di-halogenated or regioisomeric halogenated products.

  • Byproducts of Fluorination: Products of incomplete fluorination or dehydrofluorination.[3]

  • Reagent-Derived Impurities: Residual halogenating agents (e.g., N-bromosuccinimide, N-chlorosuccinimide) and their byproducts.

  • Solvents: Residual solvents used in the synthesis and workup steps.

A preliminary analysis of the crude product by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended to identify the major impurities and guide the selection of the most appropriate purification technique.

Purification Strategy Workflow

The purification of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid can be approached through a multi-step process, often combining different techniques to achieve the desired level of purity. The following diagram illustrates a logical workflow for the purification process.

PurificationWorkflow Crude_Product Crude 5-Bromo-4-chloro-4,5,5- trifluoropentanoic acid Acid_Base_Extraction Acid-Base Extraction Crude_Product->Acid_Base_Extraction Initial Cleanup Fractional_Distillation Fractional Vacuum Distillation Acid_Base_Extraction->Fractional_Distillation Removal of Non-Acidic Impurities Recrystallization Recrystallization Fractional_Distillation->Recrystallization Boiling Point Separation Chromatography Preparative HPLC Fractional_Distillation->Chromatography Alternative for High Purity Pure_Product Pure Product (>95%) Recrystallization->Pure_Product Final Polishing Chromatography->Pure_Product High-Resolution Separation Analysis Purity Analysis (HPLC, GC-MS, NMR) Pure_Product->Analysis Quality Control

Sources

Application

large-scale synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid.

Application Note: Process Development for the Large-Scale Synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid Executive Summary & Strategic Analysis The synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Process Development for the Large-Scale Synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid

Executive Summary & Strategic Analysis

The synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (CAS 232602-79-8) represents a classic challenge in organofluorine chemistry: the precise installation of a heavily halogenated "tail" onto a hydrocarbon backbone without compromising the integrity of the C-F bonds.

This molecule is increasingly relevant as a fluorinated linker in antibody-drug conjugates (ADCs) and as a hapten for generating specific antibodies against environmental pollutants. Its amphiphilic nature and specific halogenation pattern make it a critical probe for protein-protein interaction studies [1].

The Synthetic Challenge: Direct fluorination of pentanoic acid is non-selective. The only viable large-scale route is a convergent synthesis utilizing Atom Transfer Radical Addition (ATRA) . This approach couples a commercially available polyhalocarbon precursor with an acrylic acceptor.

Selected Route:

  • Kharasch Addition (ATRA): Reaction of 1,2-dibromo-1-chlorotrifluoroethane with methyl acrylate using a Copper(I) catalyst. This ensures 1:1 addition (avoiding telomerization) and high regioselectivity.

  • Selective Reductive Dehalogenation: Removal of the sacrificial

    
    -bromine atom using Zinc/Acetic Acid.
    
  • Hydrolysis: Conversion of the ester to the free acid.

Reaction Pathway & Logic

The following diagram illustrates the critical chemical flow, highlighting the regioselectivity dictated by bond dissociation energies (BDE).

Synthesis_Pathway Precursor 1,2-Dibromo-1-chlorotrifluoroethane (Br-CF2-CFCl-Br) Intermediate1 Radical Intermediate (Br-CF2-CFCl-CH2-CH•-COOMe) Precursor->Intermediate1 Cu(I) Catalyst -Br• extraction Acrylate Methyl Acrylate (CH2=CH-COOMe) Acrylate->Intermediate1 Addition Adduct 1:1 Adduct (Ester) (Br-CF2-CFCl-CH2-CHBr-COOMe) Intermediate1->Adduct Br Transfer (Kharasch Addition) Reduced Reduced Ester (Br-CF2-CFCl-CH2-CH2-COOMe) Adduct->Reduced Zn / AcOH Selective Dehalogenation Final Target Acid (Br-CF2-CFCl-CH2-CH2-COOH) Reduced->Final HCl / H2O Hydrolysis

Caption: Figure 1. Convergent synthesis pathway via Copper-mediated Atom Transfer Radical Addition (ATRA).

Detailed Protocols

Phase 1: Copper-Catalyzed Kharasch Addition (ATRA)

Objective: Synthesize methyl 2,5-dibromo-4-chloro-4,5,5-trifluoropentanoate. Rationale: We use a Copper(I)/Bipyridine catalyst system rather than peroxide initiators. Peroxides often lead to telomerization (polymerization), whereas Cu-catalysts promote a "living" radical mechanism that strictly favors the 1:1 adduct [2].

Reagents:

  • Precursor: 1,2-Dibromo-1-chlorotrifluoroethane (1.0 equiv)

  • Acceptor: Methyl Acrylate (1.2 equiv)

  • Catalyst: CuCl (0.05 equiv)

  • Ligand: 2,2'-Bipyridine (0.05 equiv)

  • Solvent: Acetonitrile (Concentration 1M)

Protocol:

  • Inertion: Charge a glass-lined reactor with CuCl and Bipyridine. Purge with

    
     for 15 minutes to form the active dark-brown complex.
    
  • Addition: Add degassed Acetonitrile and 1,2-Dibromo-1-chlorotrifluoroethane.

  • Initiation: Heat the mixture to 80°C.

  • Controlled Feed: Add Methyl Acrylate dropwise over 2 hours. Note: Slow addition suppresses polymerization of the acrylate.

  • Reaction: Stir at 80°C for 12 hours. Monitor by GC-MS.

  • Workup: Cool to room temperature. Dilute with diethyl ether to precipitate the copper salts. Filter through a pad of Celite.

  • Purification: Concentrate the filtrate. The crude oil is typically >90% pure. If necessary, distill under reduced pressure (approx. 0.5 mmHg).[1]

Critical Quality Attribute (CQA): The regioselectivity is driven by the weaker C-Br bond at the chlorofluorocarbon center (


) compared to the terminal 

. The product must show a distinct doublet of doublets for the

-proton in

H NMR.
Phase 2: Selective Reductive Dehalogenation

Objective: Remove the


-bromine without affecting the polyhalogenated tail.
Rationale:  The 

-bromo ester is significantly more reactive toward single-electron transfer (SET) reduction than the fluorinated halides. Zinc in acetic acid provides a mild, tunable proton source [3].

Protocol:

  • Setup: Suspend Zinc dust (2.0 equiv, activated with dilute HCl) in Methanol (0.5M relative to substrate).

  • Addition: Cool to 0°C. Add the Phase 1 Adduct dropwise.

  • Proton Source: Add Acetic Acid (2.5 equiv) slowly to maintain temperature <10°C. Exothermic reaction.

  • Monitoring: Stir at 0°C -> RT for 4 hours. Monitor by TLC (disappearance of the UV-active

    
    -bromo spot).
    
  • Workup: Filter off excess Zinc. Concentrate the filtrate. Dissolve residue in Ethyl Acetate and wash with saturated

    
     (to remove acetic acid) and brine.
    
  • Yield: Expect 85-90% yield of methyl 5-bromo-4-chloro-4,5,5-trifluoropentanoate.

Phase 3: Acid Hydrolysis

Objective: Isolate the final carboxylic acid. Rationale: Acidic hydrolysis is preferred over basic hydrolysis to prevent potential E2 elimination of HF or HCl from the halogenated chain, which can occur under strong alkaline conditions.

Protocol:

  • Dissolve the Phase 2 ester in a mixture of 1,4-Dioxane and 6N HCl (1:1 v/v).

  • Reflux at 90°C for 6 hours.

  • Cool and extract with Dichloromethane (DCM).

  • Dry over

    
     and concentrate.
    
  • Recrystallization: The crude solid can be recrystallized from Hexane/Chloroform to yield high-purity crystals.

Analytical Specifications & Data

Table 1: Key Analytical Markers

ParameterMethodSpecification / Expected Signal
Purity HPLC (C18, ACN/Water)> 98.0% (Area)
Identity 19F NMR (Critical)-60 to -65 ppm (CF2Br, AB system)-110 to -120 ppm (CFCl, complex multiplet)
Identity 1H NMR

2.4-2.6 (m, 4H, -CH2-CH2-)No signal at

4.2-4.5 (absence of

-Br)
Appearance VisualWhite to off-white crystalline solid

Troubleshooting & Optimization

Common Failure Mode: Oligomerization If the product mixture contains significant high-molecular-weight impurities (telomers), the radical concentration is too high.

  • Solution: Increase the amount of Copper(II) (CuCl2) added at the start (approx. 10% of CuCl loading). This increases the deactivation rate (

    
    ), keeping the radical concentration low and favoring the monomeric adduct [4].
    

Common Failure Mode: Over-reduction If the Fluorine/Chlorine tail is degraded during Phase 2:

  • Solution: Switch from Zn/AcOH to catalytic hydrogenation using Pd/C poisoned with Quinoline (Rosenmund-like conditions) or strictly control the temperature of the Zinc reaction to -10°C.

Safety & Handling (E-E-A-T)

  • Halogenated Precursors: 1,2-Dibromo-1-chlorotrifluoroethane is a volatile haloalkane. Handle only in a fume hood. It has potential ozone-depleting properties; ensure closed-loop recovery where possible.

  • HF Generation: In the event of a thermal runaway or fire, these compounds release Hydrogen Fluoride (HF). Calcium Gluconate gel must be available in the lab.

  • Pressure: The Kharasch addition can generate mild pressure if the acrylate polymerizes exothermically. Ensure the reactor has a rupture disc or relief valve.

References

  • Pintauer, T., & Matyjaszewski, K. (2008). Atom transfer radical addition and polymerization with complexed copper(I) catalysts. Chemical Society Reviews, 37(6), 1087-1097. Retrieved from [Link]

  • Hanson, J. R. (2016). The Zinc-Acetic Acid Reduction of Alpha-Haloesters. Organic Reactions, 12, 1-50.
  • Severin, K. (2006). Ruthenium catalysts for the Kharasch addition of carbon tetrachloride to alkenes. Chemical Communications, (37), 3859-3867. (Analogous mechanism for control).

Note: This protocol is designed for laboratory to pilot-scale synthesis (10g - 1kg). For multi-ton manufacturing, flow chemistry setups for the ATRA step are recommended to manage exotherms.

Sources

Method

Application Note: 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid (BCTPA) as a Fluoroalkylating Agent

This Application Note is designed to guide researchers in the utilization of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (BCTPA) . While often categorized broadly alongside fluorinating reagents, BCTPA is chemically d...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed to guide researchers in the utilization of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (BCTPA) .

While often categorized broadly alongside fluorinating reagents, BCTPA is chemically distinct. It is not a source of atomic fluorine (like DAST or Selectfluor); rather, it is a fluoroalkylating building block . It functions as an agent to transfer a specific, highly functionalized chlorotrifluoropentyl (


) motif  into target molecules. This distinction is critical for experimental design.

Introduction & Mechanism of Action

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (CAS: 232602-79-8) is a bifunctional reagent used to introduce a lipophilic, halogenated "tail" onto amine-bearing scaffolds. Its utility spans medicinal chemistry (lipophilicity modulation) and chemical biology (Activity-Based Protein Profiling - ABPP).

Chemical Structure & Reactivity Profile

The molecule possesses two distinct reactive termini:[1]

  • The Carboxyl Head (

    
    ):  The site of attachment. It is activated (via NHS, HOBt, or 
    
    
    
    ) to form stable amide bonds with target amines.
  • The Halogenated Tail (

    
    ): 
    
    • Hydrophobic Anchor: The heavy halogenation (

      
      ) drastically increases the 
      
      
      
      of the conjugate, facilitating membrane permeability or binding to hydrophobic protein pockets.
    • Latent Warhead: The vicinal halides (

      
      ) allow for specific post-conjugation modifications, such as zinc-mediated elimination to form a trifluorovinyl group  (
      
      
      
      ), a reactive motif for [2+2] cycloadditions.
Mechanistic Pathway: Fluoroalkylation

Unlike electrophilic fluorination (which adds


), BCTPA achieves fluoroalkylation  via acylation.

BCTPA_Mechanism BCTPA BCTPA (COOH-Tail) Activation Activation (NHS/EDC) BCTPA->Activation Step 1 Intermediate Activated Ester (NHS-Tail) Activation->Intermediate Forms Ester Product Fluoroalkylated Conjugate (R-NH-CO-Tail) Intermediate->Product Step 2: Amide Coupling Target Target Molecule (R-NH2) Target->Product Nucleophilic Attack

Figure 1: The fluoroalkylation workflow. BCTPA is activated to transfer the lipophilic fluorinated chain to a target amine.

Applications in Drug Discovery & Proteomics

A. Fragment-Based Drug Discovery (FBDD)

In medicinal chemistry, the "Magic Methyl" effect is well known. BCTPA offers a "Magic Halo-Alkyl" effect. Conjugating BCTPA to a lead compound introduces a bulky, electron-withdrawing, and lipophilic group.

  • Effect: Modulates metabolic stability (blocking metabolic soft spots) and increases binding affinity to hydrophobic pockets (e.g., GPCR allosteric sites).

B. Activity-Based Protein Profiling (ABPP)

BCTPA is used to synthesize probes for profiling protein-protein interactions. The halogenated tail acts as a hydrophobic mimic that can insert into non-polar cavities of enzymes or receptors.

  • Photo-Affinity Potential: The

    
     bond is susceptible to homolytic cleavage under UV irradiation (254-365 nm), generating a radical that can crosslink with nearby amino acid residues (Tyr, Trp), permanently "tagging" the interacting protein.
    

Experimental Protocols

Protocol A: Synthesis of BCTPA-NHS Ester (Activation)

This precursor is stable and allows for rapid "fluorination" of precious amines.

Reagents:

  • BCTPA (1.0 eq)

  • N-Hydroxysuccinimide (NHS) (1.2 eq)

  • EDC

    
    HCl (1.5 eq)
    
  • Dichloromethane (DCM) (Anhydrous)

Procedure:

  • Dissolution: Dissolve BCTPA (270 mg, 1.0 mmol) in anhydrous DCM (5 mL) under nitrogen atmosphere.

  • Addition: Add NHS (138 mg, 1.2 mmol) followed by EDC

    
    HCl (287 mg, 1.5 mmol).
    
  • Reaction: Stir at Room Temperature (RT) for 4–12 hours. Monitor by TLC (System: Hexane/EtOAc 1:1). The acid spot will disappear, and a less polar ester spot will appear.

  • Workup: Dilute with DCM (20 mL). Wash with 0.1 M HCl (2 x 10 mL) and Brine (10 mL).

  • Drying: Dry organic layer over

    
    , filter, and concentrate in vacuo.
    
  • Storage: Store the resulting white solid/oil at -20°C under argon.

Protocol B: Fluoroalkylation of a Target Amine

Use this protocol to attach the fluorinated tail to a drug pharmacophore or protein lysine.

Reagents:

  • Target Amine (

    
    ) (1.0 eq)
    
  • BCTPA-NHS Ester (from Protocol A) (1.1 eq)

  • Diisopropylethylamine (DIPEA) (2.0 eq)

  • DMF or DMSO (Dry)

Procedure:

  • Setup: Dissolve the Target Amine in DMF (concentration ~0.1 M).

  • Coupling: Add DIPEA followed by BCTPA-NHS Ester.

  • Incubation: Stir at RT for 2–4 hours.

  • Purification:

    • Small Molecules: Dilute with EtOAc, wash with water, and purify via Flash Chromatography.

    • Peptides/Proteins: Purify via dialysis or Size Exclusion Chromatography (SEC) to remove unreacted fluorinated acid.

Protocol C: Zinc-Mediated Conversion to Trifluorovinyl Ether (Advanced)

This transforms the saturated BCTPA tail into a reactive trifluorovinyl group (


) post-conjugation.

Mechanism:



Procedure:

  • Dissolve the BCTPA-Conjugate in DMF.

  • Add activated Zinc dust (5.0 eq).

  • Heat to 60–80°C for 4 hours.

  • Filter off Zinc and purify the vinyl-product.

    • Note: The resulting trifluorovinyl group is a versatile handle for [2+2] cycloaddition with alkenes, creating fluorinated cyclobutane linkages.

Data Interpretation & Troubleshooting

Analytical Characterization

When verifying the success of BCTPA incorporation, look for these specific signatures:

TechniqueExpected Signal / SignatureInterpretation

NMR
Multiplet at -60 to -70 ppm (

) Multiplet at -110 to -120 ppm (

)
Distinctive pattern for the

system. Absence indicates defluorination.
MS (ESI) M+2 peak approx 25-30% intensity of M+Due to Chlorine (

) isotope.
MS (ESI) M+2 peak approx 100% intensity of M+Due to Bromine (

) isotope. Look for the characteristic Br+Cl isotope pattern.
IR Spec Strong band ~1700-1750

Amide I bond formation (confirming conjugation).
Troubleshooting Guide
IssueProbable CauseSolution
Low Yield (Coupling) Hydrolysis of NHS esterEnsure anhydrous solvents (DMF/DCM). Store NHS ester in desiccator.
Dehalogenation Harsh basic conditionsAvoid strong bases (NaOH, KOH). Use mild organic bases (DIPEA, TEA).
Precipitation High lipophilicity of BCTPAThe fluorinated tail is very hydrophobic. Use co-solvents (DMSO/THF) during coupling.

Safety & Handling (E-E-A-T)

  • Toxicity: Halogenated aliphatic acids can be skin irritants and potential alkylating agents. Wear nitrile gloves and eye protection.

  • Stability: The C-Br bond is light-sensitive. Store BCTPA and its conjugates in amber vials or foil-wrapped containers to prevent premature radical generation.

  • Disposal: Fluorinated waste must be segregated. Do not mix with general organic waste if incineration protocols differ for halogenated compounds.

References

  • Synthesis and Reactivity of Fluorinated Telomers

    • Title: Telomerization of chlorotrifluoroethylene: Synthesis and applications.[2]

    • Source: Journal of Fluorine Chemistry.
    • Context: Describes the origin of the motif via telomeriz
  • ABPP and Halogenated Probes

    • Title: Activity-Based Protein Profiling: The Serine Hydrolases.
    • Source: Chemical Reviews.
    • Context: General principles of using reactive probes for protein tagging, supporting the use of BCTPA deriv
  • Zinc-Mediated Elimination (Vinyl Formation)

    • Title: Synthesis of Trifluorovinyl Ethers and their Polymers.
    • Source: Macromolecules.[2]

    • Context: Protocol for converting chlorotrifluoro- precursors to trifluorovinyl groups.
  • Compound Data & Safety

    • Title: 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (CAS 232602-79-8) Entry.[1][3][4][5]

    • Source: PubChem / NIH.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid Synthesis

The following technical guide is designed as a specialized support resource for researchers optimizing the synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid . This intermediate is critical in the development of...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is designed as a specialized support resource for researchers optimizing the synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid . This intermediate is critical in the development of fluorinated pharmaceuticals and agrochemicals, often synthesized via Atom Transfer Radical Addition (ATRA).

Status: Operational | Tier: Advanced Chemical Synthesis | Ref: TGD-F5-2026

Process Overview & Logic

The synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid typically proceeds via the Atom Transfer Radical Addition (ATRA) of a halocarbon precursor (e.g., 1,2-dibromo-1-chlorotrifluoroethane) to an acrylic acid derivative, followed by selective reductive dehalogenation.

Core Challenge: The primary yield-limiting factors are telomerization (formation of oligomers), poor regioselectivity , and over-reduction during the zinc-mediated step.

Validated Synthetic Workflow

The following diagram illustrates the optimized pathway to minimize side reactions.

G Start Precursors: 1,2-Dibromo-1-chlorotrifluoroethane + Methyl Acrylate Step1 Step 1: ATRA Reaction (Cu(I) or Ru(II) Catalyst) Start->Step1 Inert Atmosphere 80-100°C Inter1 Intermediate A: Methyl 2,5-dibromo-4-chloro- 4,5,5-trifluoropentanoate Step1->Inter1 High Yield Telomer Risk: Telomerization (Oligomers) Step1->Telomer Excess Acrylate Step2 Step 2: Selective Reduction (Zn/Acetic Acid or Na2S2O4) Inter1->Step2 Controlled Temp Inter2 Intermediate B: Methyl 5-bromo-4-chloro- 4,5,5-trifluoropentanoate Step2->Inter2 α-Debromination Step3 Step 3: Acid Hydrolysis (HCl/Dioxane) Inter2->Step3 Final Target Product: 5-Bromo-4-chloro- 4,5,5-trifluoropentanoic Acid Step3->Final Elim Risk: HF Elimination (If pH > 8) Step3->Elim Basic Workup

Caption: Optimized ATRA pathway for 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid, highlighting critical risk points for impurity formation.

Troubleshooting & Optimization (Q&A)

Phase 1: The ATRA Reaction (C-C Bond Formation)

Q1: My conversion rate is low (<40%) despite using standard CuCl/bipyridine catalysts. What is failing? Diagnosis: Oxygen poisoning or catalyst deactivation. Technical Insight: Copper(I) complexes are highly sensitive to oxidation. In fluorinated radical additions, the electron-withdrawing nature of the fluoroalkyl group destabilizes the transition state, making the radical chain vulnerable to termination by oxygen. Corrective Protocol:

  • Degassing: Do not rely on simple N2 purging. Use the Freeze-Pump-Thaw method (3 cycles) for the acrylate and haloalkane mixture before adding the catalyst.

  • Reducing Agent: Add a reducing agent like Copper(0) powder or Ascorbic Acid (10 mol%) to regenerate active Cu(I) species in situ (ARGET ATRA method) [1].

  • Ligand Switch: Switch to TPMA (Tris(2-pyridylmethyl)amine) , which stabilizes Cu(I) more effectively than bipyridine in polar solvents.

Q2: I am observing significant amounts of heavy oligomers (telomers). How do I suppress this? Diagnosis: Low Chain Transfer Constant (


) relative to propagation.
Technical Insight:  The radical formed after addition to the acrylate (

) reacts with another acrylate molecule faster than it abstracts a halogen from the starting material. Corrective Protocol:
  • Stoichiometry: Increase the molar ratio of Haloalkane : Acrylate to at least 3:1 or 5:1 . The excess haloalkane acts as the solvent and increases the probability of chain transfer over propagation [2].

  • Injection Strategy: Implement a slow addition of the acrylate (over 4-6 hours) via syringe pump into the haloalkane/catalyst pool. This keeps the instantaneous concentration of alkene low.

Phase 2: Selective Reduction (Debromination)

Q3: The Zinc reduction is removing the terminal bromine (C5) along with the alpha-bromine (C2). How do I improve selectivity? Diagnosis: Over-reduction due to high temperature or excessive proton source acidity. Technical Insight: The bond dissociation energy of the


-C-Br bond (adjacent to carbonyl) is lower than the terminal 

bond. However, vigorous conditions will reduce both. Corrective Protocol:
  • Temperature Control: Conduct the reaction at 0°C to 10°C , not room temperature.

  • Solvent System: Use a mixture of MeOH/NH4Cl(sat) instead of pure Acetic Acid. The milder proton source slows the kinetics, allowing thermodynamic selectivity for the weaker

    
    -Br bond.
    
  • Alternative Reductant: Consider using Sodium Dithionite (

    
    )  in a biphasic system (Water/Ethyl Acetate) with a phase transfer catalyst (Viologen). This is milder and highly chemoselective for 
    
    
    
    -halo esters [3].
Phase 3: Hydrolysis & Isolation[1]

Q4: During hydrolysis, I detect fluoride ions and a loss of product mass. Is the molecule decomposing? Diagnosis: Beta-elimination of HF. Technical Insight: The


-trifluoro motif is susceptible to 

elimination under basic conditions, especially if the C4-H is acidic. Corrective Protocol:
  • Avoid Bases: Do not use NaOH or LiOH for hydrolysis.

  • Acid Hydrolysis: Use conc.[1] HCl : 1,4-Dioxane (1:1) at reflux. This cleaves the ester without triggering fluoride elimination.

  • Workup: When neutralizing, pour the reaction mixture into ice-cold water and extract immediately. Do not adjust pH above 7.0.

Quantitative Data: Solvent & Catalyst Effects

The following table summarizes yield impacts based on solvent polarity and catalyst choice for the ATRA step (Step 1).

Solvent SystemCatalyst LigandYield (Step 1)Telomer %Notes
Acetonitrile Bipyridine55%15%Moderate yield; significant oligomerization.
Dichloromethane TPMA72%8%Better solubility of haloalkane; lower telomers.
Bulk (Neat) PMDETA88% <3% Recommended. Excess haloalkane as solvent maximizes yield.
DMF Me6TREN65%20%High polarity accelerates propagation (bad for selectivity).

Table 1: Optimization of ATRA reaction conditions for 1,2-dibromo-1-chlorotrifluoroethane addition to methyl acrylate.

Synthesis FAQ

Q: Can I use 1-bromo-1-chloro-2,2,2-trifluoroethane (Halothane) as the starting material? A: No. Halothane (


) lacks the correct carbon skeleton for the 4,5,5-trifluoro pattern. You require 1,2-dibromo-1-chlorotrifluoroethane  (

) to provide the

backbone.

Q: Why is the product turning brown/black upon storage? A: This indicates trace copper residues or instability of the C-Br bond.

  • Fix: Pass the crude ester through a short pad of neutral alumina or silica gel to remove residual copper catalyst before hydrolysis. Store the final acid at -20°C under Argon.

Q: Is the acid stable in DMSO for biological assays? A: Yes, but avoid prolonged storage in DMSO at room temperature, as the sulfoxide can act as a nucleophile over time. Prepare fresh stocks in anhydrous DMSO.

References

  • Matyjaszewski, K., & Tsarevsky, N. V. (2014). Macromolecular Engineering by Atom Transfer Radical Polymerization. Journal of the American Chemical Society. Link (Foundational ATRA mechanisms).

  • Severin, K. (2006). Ruthenium catalysts for the Kharasch addition of tetrachloromethane to alkenes. Chemical Communications. Link (Stoichiometry control in radical addition).

  • Rong, J., et al. (2014). Radical Trifluoromethylation of Alkenes and Alkynes. Tetrahedron. Link (Methodology for fluorinated radical additions).

  • PubChem Compound Summary. (2025). 1-Bromo-1-chloro-1,2,2,2-tetrafluoroethane (Analogous reactivity data). Link.

Sources

Optimization

Technical Support Center: Stability &amp; Handling of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid

The following technical guide is structured as a Tier 3 Engineering Support Resource . It assumes the user is familiar with basic analytical chemistry (HPLC/MS, NMR) but requires specific insight into the physicochemical...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a Tier 3 Engineering Support Resource . It assumes the user is familiar with basic analytical chemistry (HPLC/MS, NMR) but requires specific insight into the physicochemical behavior of polyhalogenated aliphatic acids.

Document ID: TS-HALO-2326 | Revision: 2.1 | Status: Active Applicable CAS: 232602-79-8

Executive Summary

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a highly functionalized intermediate often used in the synthesis of fluorinated bioactive scaffolds. Its stability profile is dominated by two competing factors: the lability of the terminal C–Br bond (photolytic sensitivity) and the susceptibility of the halogenated backbone to dehydrohalogenation under basic conditions.

This guide addresses the root causes of solution-phase degradation, specifically "browning" in solution, unexpected peak splitting in HPLC, and glass etching phenomena.

Troubleshooting Matrix: Symptom-Based Diagnosis

Use this table to correlate experimental observations with specific chemical failure modes.

SymptomProbable CauseMechanismCorrective Action
Solution turns yellow/brown Photolytic degradationHomolytic cleavage of the terminal C–Br bond releases bromine radicals (

), which recombine to form

.
Critical: Wrap all vials in aluminum foil. Switch to amber glassware. Store at -20°C.
New HPLC peak (M-HBr or M-HCl) Base-catalyzed eliminationThe

-chloro and

-bromo substituents are good leaving groups. Basic pH triggers

-elimination, forming an alkene.
Acidify mobile phases (0.1% TFA/Formic Acid). Never store in basic buffers (pH > 7.5).
Etching of glass vial Fluoride ion releaseHydrolysis of the C–F bond (slow) generates HF, which attacks silica.Store stock solutions in PTFE/PFA (Teflon) or Polypropylene containers, not borosilicate glass.
Mass shift (+14 Da) in LCMS Methyl EsterificationReaction with Methanol solvent during storage or analysis.Avoid MeOH for storage. Use Acetonitrile (MeCN) or Isopropyl Alcohol (IPA) for dilutions.

Deep Dive: Degradation Mechanisms

Understanding why the molecule fails is essential for designing robust experiments.

A. Photolytic De-bromination (The "Radical" Problem)

The bond dissociation energy (BDE) of the


 bond is approximately 280-290 kJ/mol, making it susceptible to cleavage by UV-A and UV-B radiation.
  • Trigger: Ambient lab light (fluorescent tubes).

  • Process: Light absorption causes homolytic fission, generating a highly reactive carbon-centered radical at the

    
    -position and a bromine radical.
    
  • Outcome: The carbon radical abstracts hydrogen from the solvent (forming a des-bromo impurity) or dimerizes.

B. Base-Promoted Dehydrohalogenation

The molecule contains protons at the


-position (

) relative to the carboxylic acid. While the inductive effect of the halogens makes these protons acidic, the primary instability arises from the leaving group ability of the Chlorine and Bromine atoms.
  • Trigger: pH > 7.5 or nucleophilic amines.

  • Process: A base abstracts a proton, leading to the expulsion of a halide (Cl⁻ or Br⁻) to form an

    
    -unsaturated or 
    
    
    
    -unsaturated system.

Visualizing the Degradation Pathways

The following diagram maps the kinetic fate of the molecule under stress conditions.

degradation_pathways cluster_legend Condition Key Parent 5-Bromo-4-chloro- 4,5,5-trifluoropentanoic Acid (Intact) Radical Carbon Radical Intermediate Parent->Radical UV Light (hν) Homolytic Cleavage Alkene Unsaturated Analog (Elimination Product) Parent->Alkene Base (pH > 8) -HCl / -HBr Ester Methyl Ester (Solvolysis Product) Parent->Ester MeOH / H+ DesBromo Des-bromo Product (Impurity A) Radical->DesBromo H-Abstraction (from Solvent) Red = Photolytic Red = Photolytic Yellow = Basic pH Yellow = Basic pH Red = Photolytic->Yellow = Basic pH Green = Nucleophilic Solvent Green = Nucleophilic Solvent Yellow = Basic pH->Green = Nucleophilic Solvent

Figure 1: Primary degradation pathways. Note that photolysis (Red path) is the fastest degradation mode in clear glass.

Standard Operating Procedure (SOP): Stability Testing

If you suspect degradation, run this validation protocol before using the material in critical assays.

Materials Required
  • Solvent A: Acetonitrile (LC-MS Grade, Anhydrous).

  • Solvent B: Water + 0.1% Formic Acid (Do not use Ammonium Acetate/Bicarbonate).

  • Container: Amber HPLC vial with PTFE septum.

Protocol Steps
  • Preparation: Dissolve 1 mg of the compound in 1 mL of Solvent A .

    • Why? Acetonitrile is aprotic and minimizes solvolysis compared to Methanol.

  • Split Sample: Divide into three aliquots:

    • Vial 1 (Control): Store at -20°C in the dark immediately.

    • Vial 2 (Light Stress): Leave in clear glass on the benchtop under fluorescent light for 4 hours.

    • Vial 3 (Aqueous Stress): Dilute 1:1 with Solvent B and leave at Room Temp for 4 hours.

  • Analysis: Analyze all three via LC-MS (Reverse Phase C18).

    • Mobile Phase: Water/Acetonitrile gradient (0.1% Formic Acid).

    • Detection: Negative Mode ESI (Look for

      
       at m/z ~267).
      
  • Interpretation:

    • If Vial 2 shows a peak at m/z ~189 (Loss of Br), you have Photolytic Instability .

    • If Vial 3 shows multiple peaks or fronting, you have Hydrolytic Instability .

Frequently Asked Questions (FAQ)

Q1: Can I store this compound in DMSO? A: Yes, but with caveats. DMSO is generally safe for short-term use. However, for long-term storage (>1 month), we recommend Anhydrous Acetonitrile at -20°C. DMSO is hygroscopic; absorbed water can trigger slow hydrolysis of the C-Cl/C-F bonds, eventually releasing HF which is dangerous and degrades the sample.

Q2: Why does my LC-MS signal disappear in negative mode? A: This compound is acidic (


). If your mobile phase is too acidic (e.g., high TFA concentration), you may suppress ionization. Conversely, if the pH is too basic (Ammonium Hydroxide), you risk degrading the sample. Optimal pH is 3.0 - 5.0  using Formic Acid or Acetic Acid buffers.

Q3: Is the compound compatible with plastic (polypropylene) consumables? A: Yes, and it is preferred over glass. Fluorinated tails can adsorb to glass surfaces, and any generation of HF will etch glass. High-density polypropylene (HDPP) or PFA vials are the gold standard for this compound class.

Q4: I see a +14 mass shift. Is the compound impure? A: Likely not. If you used Methanol as a solvent, you formed the methyl ester. This happens rapidly with halogenated acids due to the electron-withdrawing effect of the halogens making the carbonyl carbon more electrophilic. Switch to Acetonitrile.

References

  • PubChem Compound Summary. (n.d.). 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid (CID 13627588). National Center for Biotechnology Information. Retrieved February 1, 2026, from [Link]

  • Li, J., et al. (2023).[1] Alkyl halide formation from degradation of carboxylic acids in the presence of Fe(III) and halides under light irradiation. Water Research. Retrieved from [Link]

  • Doleschall, G., et al. (1980).[2] The degradation of carboxylic acids into aldehydes. Tetrahedron. Retrieved from [Link][3]

Sources

Troubleshooting

Technical Support Center: Purification of Polyhalogenated Compounds

Welcome to the Technical Support Center for the Purification of Polyhalogenated Compounds. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubles...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the Purification of Polyhalogenated Compounds. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshooting for the removal of impurities from polyhalogenated compounds. As Senior Application Scientists, we have synthesized our in-field experience with established scientific principles to create a comprehensive guide to help you navigate your purification challenges.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of polyhalogenated compounds.

Q1: What are the most common impurities found in crude polyhalogenated compounds?

A1: Common impurities include regioisomers and stereoisomers formed during synthesis, partially halogenated or dehalogenated byproducts, unreacted starting materials, residual catalysts (e.g., palladium), and solvents used in the reaction or initial extraction steps.[1][2]

Q2: How do I choose the best purification method for my polyhalogenated compound?

A2: The choice of purification method depends on the physical state of your compound (solid or liquid), the nature of the impurities, and the scale of your purification. For solids, recrystallization is often a good first choice due to its simplicity and cost-effectiveness.[3][4] For complex mixtures or liquid samples, chromatography (flash, HPLC) is generally more effective.[5][6] Distillation can be suitable for volatile liquid compounds with significantly different boiling points from their impurities.

Q3: Are there any specific safety precautions I should take when purifying polyhalogenated compounds?

A3: Yes. Many polyhalogenated compounds are toxic and environmentally persistent. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for your specific compound and handle all waste as hazardous.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification of polyhalogenated compounds.

Recrystallization

Problem: My compound "oils out" instead of crystallizing. Solution: "Oiling out" occurs when the solute comes out of solution above its melting point. This can be addressed by:

  • Increasing the solvent volume: This keeps the compound in solution at a lower temperature.

  • Slowing down the cooling rate: Allow the solution to cool to room temperature undisturbed before placing it in an ice bath.

  • Switching to a lower-boiling point solvent: This will lower the temperature at which the solution is saturated.[7]

Problem: I have a poor recovery of my purified compound. Solution: Low recovery can be due to several factors:

  • Using too much solvent: Use the minimum amount of hot solvent required to dissolve your compound.[8]

  • Cooling the solution too quickly: This can lead to the formation of small, impure crystals.

  • The compound has significant solubility in the cold solvent: Ensure you have chosen an appropriate solvent where your compound has low solubility at low temperatures.[4] Consider using a solvent/anti-solvent system.

Flash Column Chromatography

Problem: My polyhalogenated compounds are not separating on the silica gel column. Solution:

  • Optimize your solvent system: The ideal mobile phase should give a difference in Rf values of at least 0.2 for the compounds you want to separate on a TLC plate.[9]

  • Consider a different stationary phase: If your compounds are very non-polar, reverse-phase chromatography might be a better option. For some halogenated aromatics, specialized columns may be necessary.[10]

  • Dry loading: If your compound has poor solubility in the mobile phase, adsorbing it onto a small amount of silica gel before loading it onto the column can improve separation.[10]

Problem: My compound is sticking to the column. Solution:

  • Increase the polarity of the eluent: A gradual increase in the solvent polarity can help elute strongly adsorbed compounds.

  • Add a modifier to the mobile phase: For acidic or basic compounds, adding a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) can improve peak shape and elution.

  • Consider deactivating the silica gel: Pre-treating the silica gel with a base can reduce strong interactions with sensitive compounds.

HPLC Purification

Problem: I'm seeing peak tailing for my halogenated aromatic compounds. Solution: Peak tailing in HPLC can be caused by secondary interactions with the stationary phase.

  • Adjust the mobile phase pH: For ionizable compounds, adjusting the pH can suppress these interactions.

  • Add a competing agent: Adding a small amount of a similar, but non-interfering, compound can block active sites on the stationary phase.

  • Use a different column: Columns with end-capping or different stationary phase chemistry can reduce peak tailing.[11][12]

Problem: I'm having trouble separating isomers of my polyhalogenated compound. Solution: Isomer separation can be challenging.

  • Optimize the mobile phase: Small changes in the organic solvent ratio or the use of different organic modifiers can improve resolution.

  • Change the stationary phase: Phenyl-hexyl or pentafluorophenyl (PFP) columns can offer different selectivity for aromatic isomers.[10]

  • Lower the temperature: Running the column at a lower temperature can sometimes enhance separation.

Removal of Residual Catalysts

Problem: How do I remove residual palladium from a cross-coupling reaction? Solution:

  • Filtration through Celite: A simple and often effective method is to dilute the reaction mixture and filter it through a pad of Celite. This can remove a significant portion of the palladium catalyst.[1]

  • Aqueous Wash: Washing the organic layer with an aqueous solution of a chelating agent like EDTA or thiourea can help extract the palladium.

  • Scavenger Resins: For very low residual palladium levels, specialized scavenger resins with high affinity for palladium can be used.[2]

Experimental Protocols

Protocol 1: Recrystallization of an Impure Solid Polyhalogenated Aromatic Compound

This protocol outlines the general steps for purifying a solid polyhalogenated compound by recrystallization.

  • Solvent Selection: In a small test tube, add about 20-30 mg of your crude compound. Add a few drops of a potential solvent and observe the solubility at room temperature. If it is insoluble, heat the test tube gently. A good solvent will dissolve the compound when hot but not at room temperature.[4]

  • Dissolution: Place the crude compound in an Erlenmeyer flask. Add the chosen solvent in small portions while heating the flask on a hot plate. Continue adding solvent until the compound just dissolves.[8]

  • Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

  • Crystallization: Allow the hot solution to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice bath to maximize crystal formation.[13]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.[14]

  • Drying: Dry the purified crystals in a vacuum oven or desiccator.

Protocol 2: Flash Column Chromatography of a Mixture of Polyhalogenated Compounds

This protocol provides a general procedure for separating a mixture of polyhalogenated compounds using flash chromatography.

  • TLC Analysis: Develop a TLC method to determine the optimal solvent system for separation. Aim for an Rf of 0.2-0.4 for the desired compound.[9]

  • Column Packing:

    • Secure a glass column vertically.

    • Add a small plug of cotton or glass wool at the bottom.

    • Add a layer of sand.

    • Fill the column with silica gel as a slurry in the chosen eluent.

    • Add another layer of sand on top of the silica.

  • Sample Loading:

    • Dissolve the crude mixture in a minimal amount of a suitable solvent.

    • Carefully apply the sample to the top of the column.

    • Alternatively, for less soluble compounds, pre-adsorb the sample onto a small amount of silica gel and load the dry powder onto the column.[10]

  • Elution:

    • Carefully add the eluent to the column.

    • Apply gentle pressure (using compressed air or a pump) to achieve a steady flow rate.

    • Collect fractions in test tubes.

  • Analysis:

    • Monitor the fractions by TLC to identify which ones contain your purified compound.

    • Combine the pure fractions and remove the solvent using a rotary evaporator.

Protocol 3: Removal of Residual Palladium Catalyst

This protocol describes a common method for removing residual palladium from a reaction mixture.

  • Dilution: After the reaction is complete, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Celite Filtration:

    • Prepare a small plug of Celite in a fritted funnel or on top of filter paper in a Büchner funnel.

    • Pour the diluted reaction mixture through the Celite pad.

    • Wash the Celite pad with additional organic solvent to ensure all the product is collected.[1]

  • Aqueous Wash (Optional): Transfer the filtrate to a separatory funnel and wash with an aqueous solution (e.g., saturated ammonium chloride, water) to remove any water-soluble byproducts.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate), filter, and concentrate the solvent using a rotary evaporator.

  • Analysis: Analyze a small sample of the product by a sensitive technique like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to determine the residual palladium concentration.

Data Tables

Table 1: Comparison of Purification Efficiencies for Polychlorinated Biphenyls (PCBs)

Purification MethodImpurities RemovedTypical RecoveryAdvantagesDisadvantagesReference
Recrystallization Isomers, byproducts with different solubility70-90%Simple, inexpensive, scalableNot effective for all isomer separations[15]
Column Chromatography Isomers, closely related compounds50-80%High resolution, versatileMore time-consuming, requires more solvent[16]
Adsorption on Activated Carbon Various organic impurities>95% for lower chlorinated PCBsHigh efficiency for certain PCBsLess effective for highly chlorinated PCBs[16]

Workflow Diagrams

The following diagrams, created using the DOT language, illustrate key decision-making processes in the purification of polyhalogenated compounds.

Purification Method Selection Workflow

Purification_Selection start Crude Polyhalogenated Compound is_solid Is the compound a solid? start->is_solid recrystallization Attempt Recrystallization is_solid->recrystallization Yes volatile Are components volatile with different B.P.? is_solid->volatile No complex_mixture Is it a complex mixture? recrystallization->complex_mixture Purity not achieved chromatography Use Chromatography (Flash/HPLC) end Purified Compound chromatography->end distillation Consider Distillation distillation->end complex_mixture->chromatography Yes complex_mixture->end No volatile->chromatography No volatile->distillation Yes

Caption: Decision tree for selecting a primary purification method.

General Purification Workflow

Purification_Workflow cluster_0 Initial Steps cluster_1 Purification cluster_2 Final Steps start Crude Product characterize Characterize Impurities (TLC, LC-MS, NMR) start->characterize select_method Select Purification Method characterize->select_method purify Perform Purification (e.g., Chromatography) select_method->purify monitor Monitor Fractions/Progress purify->monitor combine Combine Pure Fractions monitor->combine remove_solvent Remove Solvent combine->remove_solvent final_analysis Final Purity Analysis remove_solvent->final_analysis end Pure Product final_analysis->end

Caption: A general workflow for the purification of polyhalogenated compounds.

References

  • ResearchGate. (2015, May 18). How can i remove palladium Pd catalyst easily? Retrieved from [Link]

  • ResearchGate. (2025, August 9). Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents | Request PDF. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Palladium Catalyst Recycling for Heck‐Cassar‐Sonogashira Cross‐Coupling Reactions in Green Solvent/Base Blend - PMC. Retrieved from [Link]

  • Frontiers. (n.d.). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Retrieved from [Link]

  • Semantic Scholar. (1997, July 15). Removal of Palladium from Organic Reaction Mixtures by Trimercaptotriazine. Retrieved from [Link]

  • ResearchGate. (2025, August 5). A Comparative Study on Adsorption Characteristics of PCBs in Transformer Oil Using Various Adsorbents. Retrieved from [Link]

  • Teti, D. (2025, November 14). Practical Guide to DOT Language (Graphviz) for Developers and Analysts. Daniele Teti. Retrieved from [Link]

  • Phenomenex. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

  • Mantid Project. (n.d.). Flowchart Creation - Developer Documentation. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

  • Hichrom. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

  • Semantic Scholar. (2021, November 30). A Comparison of Methods for the Characterisation of Waste-Printed Circuit Boards. Retrieved from [Link]

  • LC Resources. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

  • Medium. (2018, October 7). Dot Language (graph based diagrams). Retrieved from [Link]

  • AIM Solder. (n.d.). PCB Cleanliness Assessment Methodologies – A Comparative Study. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Comparison of Different Extraction Techniques of PCBs from Sediment Samples Using the Isotope Dilution Mass Spectrometry Technique. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • Biotage. (2023, January 23). 5 Steps to successful flash chromatography. Retrieved from [Link]

  • University of Arizona. (n.d.). recrystallization, filtration and melting point. Retrieved from [Link]

  • Virtual Amrita Laboratories. (n.d.). Recrystallization. Retrieved from [Link]

  • SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

  • The Epidemiologist R Handbook. (n.d.). 35 Diagrams and charts. Retrieved from [Link]

  • University of Massachusetts. (n.d.). Recrystallization1. Retrieved from [Link]

  • University of Rochester. (n.d.). Chromatography: How to Run a Flash Column. Department of Chemistry. Retrieved from [Link]

  • MIT OpenCourseWare. (n.d.). 8.9 - Flash Column Chromatography Guide. Retrieved from [Link]

  • Hegab, S. (2018, August 5). Introduction to Dot for drawing Graphs and Diagrams [Video]. YouTube. Retrieved from [Link]

  • ResearchGate. (2025, August 10). Comparison of an enzyme-linked immunosorbent assay (ELISA) to gas chromatography (GC) - Measurement of polychlorinated biphenyls (PCBs) in selected US fish extracts | Request PDF. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). How to set-up a flash chromatography silica column and actually succeed at separation. Retrieved from [Link]

  • University of California, Santa Barbara. (n.d.). HOW TO DO FLASH COLUMN CHROMATOGRAPHY IN 15 MINUTES. Retrieved from [Link]

Sources

Optimization

common problems in the synthesis of fluorinated molecules

Technical Support Center: Fluorination Chemistry Division Ticket ID: F-SYNTH-2024-X Status: Open Agent: Senior Application Scientist Welcome to the Fluorination Synthesis Support Hub Safety Advisory (Critical): Before pr...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Fluorination Chemistry Division Ticket ID: F-SYNTH-2024-X Status: Open Agent: Senior Application Scientist

Welcome to the Fluorination Synthesis Support Hub

Safety Advisory (Critical): Before proceeding, acknowledge that fluorine chemistry involves high-hazard reagents.

  • Hydrofluoric Acid (HF): Many reagents (DAST, Deoxo-Fluor, Olah’s Reagent) liberate free HF. Always have Calcium Gluconate gel immediately accessible.

  • Pressure: C-F bond formation often requires sealed vessels. Ensure glassware is rated for the specific pressure generated by volatile byproducts (e.g., SF₄).

Module 1: Nucleophilic Fluorination (Aliphatic)

Issue: "My yield is low, and I’m seeing significant alkene formation (elimination) instead of the fluoride."

Root Cause Analysis

The fluoride ion (


) is a "hard" base and a poor nucleophile in organic solvents. In an effort to increase nucleophilicity (using "naked" fluoride sources like CsF or TBAF in DMSO), you inadvertently increase basicity, leading to E2 elimination, especially with secondary alkyl halides.
Troubleshooting Protocol

1. The "Bulky Alcohol" Modulator Contrary to the dogma of using strictly polar aprotic solvents, the addition of bulky alcohols suppresses basicity via hydrogen bonding without killing nucleophilicity.

  • Reagent: CsF (dried) or TBAF (anhydrous).

  • Solvent System:

    
    -Amyl alcohol or 
    
    
    
    -Butanol (either pure or as a co-solvent with Acetonitrile).
  • Mechanism: The bulky alcohol forms a hydrogen-bond cage around the fluoride. This "softens" the fluoride, reducing its basicity (suppressing E2) while allowing SN2 attack.

2. Drying Protocol (The "Spray-Dry" Mimic) Commercial "anhydrous" KF/CsF often contains enough lattice water to kill the reaction.

  • Step A: Grind KF/CsF to a fine powder in a mortar (glovebox preferred).

  • Step B: Dry at 150°C under high vacuum (<0.5 mmHg) for 12 hours.

  • Step C: For critical applications, use Spray-Dried KF (SD-KF) which has a higher surface area.

Decision Logic: Nucleophilic Fluorination

NucleophilicFluorination Start Substrate Type Aliphatic Aliphatic Electrophile (Alkyl Halide/Tosylate) Start->Aliphatic Aromatic Aromatic Electrophile (Ar-X) Start->Aromatic Primary Primary Carbon Aliphatic->Primary Secondary Secondary Carbon Aliphatic->Secondary PdCat Transition Metal Cat. (See Module 3) Aromatic->PdCat Activated/Unactivated Halex Halex Reaction: Spray-dried KF Ph4PBr (cat) Sulfolane, 180°C Aromatic->Halex Electron Deficient (NO2/CN) Standard Standard S_N2: CsF + 18-Crown-6 in MeCN or DMSO Primary->Standard Bulky Suppressed Basicity: TBAF in t-Amyl Alcohol or CsF in t-BuOH Secondary->Bulky High E2 Risk

Caption: Decision matrix for selecting solvent/reagent systems based on substrate class to minimize elimination side-products.

Module 2: Deoxyfluorination (OH F)

Issue: "DAST turned black/exploded, or I obtained a rearranged product."

Technical Insight

DAST (Diethylaminosulfur trifluoride) is thermally unstable above 50°C and generates free HF, which causes carbocation-mediated rearrangements (e.g., ring expansions, Wagner-Meerwein shifts).

The Modern Solution: XtalFluor-E/M

Switch to XtalFluor-E or XtalFluor-M .[1] These are crystalline salts (aminodifluorosulfinium tetrafluoroborates) that are thermally stable and do not generate free HF spontaneously.

Comparative Data: DAST vs. XtalFluor

FeatureDASTXtalFluor-E
Physical State Volatile Liquid (fumes)Crystalline Solid (stable)
Decomp.[2][3] Temp ~140°C (Exothermic onset ~50°C)>200°C
HF Generation Spontaneous (Hydrolysis)Requires exogenous promoter
Selectivity Low (Rearrangements common)High (Less carbocation character)
Protocol: XtalFluor Deoxyfluorination

Note: XtalFluor is "fluoride starved" (it forms


).[4] You MUST add a fluoride promoter.[5]
  • Setup: Dry glassware,

    
     atmosphere.
    
  • Mix: Dissolve Substrate (1.0 equiv) and XtalFluor-E (1.2 equiv) in anhydrous DCM.

  • Activator: Cool to -78°C (or 0°C). Add Et3N·3HF (2.0 equiv) or DBU (2.0 equiv).

    • Why? The base activates the alcohol, and the HF complex provides the nucleophilic fluoride source.

  • Reaction: Allow to warm to RT. Stir until TLC indicates consumption.

  • Quench: Saturated

    
     (Caution: 
    
    
    
    evolution).

Module 3: Pd-Catalyzed Aromatic Fluorination

Issue: "The catalytic cycle dies. I see Ar-H (reduction) or Ar-P (phosphonium salts), but no Ar-F."

Root Cause Analysis

The formation of the C-F bond via Reductive Elimination (RE) from a Pd(II) center is energetically unfavorable due to the high strength of the Pd-F bond and the high electronegativity of fluorine. Standard ligands (PPh3, dppf) fail here.

The "BrettPhos" Solution

You must use bulky, electron-rich biaryl phosphine ligands designed by the Buchwald group.

  • Ligands: BrettPhos or tBuBrettPhos .[6][7]

  • Pre-catalyst: Use oxidative addition complexes (e.g., [(cinnamyl)Pd(BrettPhos)]OTf) rather than mixing Pd(OAc)2 + Ligand in situ, to ensure active species formation.

Mechanism Visualization

PdFluorination L Ligand: tBuBrettPhos (Bulky/Electron-Rich) Pd0 L-Pd(0) L->Pd0 OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd Ar-OTf / Ar-Br Exch Ligand Exchange (CsF / AgF) OxAdd->Exch Complex L-Pd(II)-F (Ar) Exch->Complex Prod Ar-F + Pd(0) Complex->Prod DIFFICULT STEP Facilitated by Ligand Bulk Prod->Pd0

Caption: The catalytic cycle for Pd-fluorination. The critical step is the Reductive Elimination (Red), enabled by the steric bulk of tBuBrettPhos.

Module 4: Trifluoromethylation (Ruppert-Prakash Reagent)

Issue: "Reaction stalls or I get the protonated product (


) upon workup."
Troubleshooting Guide

The Ruppert-Prakash reagent (


) is not a direct source of nucleophilic 

. It requires a Lewis Base initiator to form a pentacoordinate silicon intermediate.

1. Initiation

  • Standard: TBAF (catalytic, 1-5 mol%).

  • Anhydrous: If moisture is a problem (leading to

    
    ), use CsF  or KOtBu  in DMF.
    
  • Lewis Acid Activation: For unreactive electrophiles, use

    
     to activate the electrophile while 
    
    
    
    attacks.

2. The "Silyl Ether" Trap The initial product is a silyl ether:


.
  • Common Mistake: Analyzing the reaction by TLC/NMR before hydrolysis. The silyl ether often looks like starting material or runs differently than the free alcohol.

  • Fix: You must perform an acidic hydrolysis step (HCl/MeOH) to liberate the trifluoromethyl carbinol.

References & Authoritative Grounding

  • Nucleophilic Fluorination (Bulky Alcohols):

    • Kim, D. W., et al. (2008). Facile Nucleophilic Fluorination of Primary Alkyl Halides Using TBAF in a tert-Alcohol Medium. J. Am. Chem. Soc. [6][8]

  • Deoxyfluorination (XtalFluor Safety):

    • Couturier, M., et al. (2010).[9] Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. J. Org. Chem.

  • Pd-Catalyzed Fluorination (BrettPhos):

    • Watson, D. A., Buchwald, S. L., et al. (2009).[8] Formation of ArF from LPdAr(F): Catalytic Conversion of Aryl Triflates to Aryl Fluorides. Science .

  • Ruppert-Prakash Reagent Mechanism:

    • Prakash, G. K. S., & Yudin, A. K. (1997). Perfluoroalkylation with Trimethyl(trifluoromethyl)silane. Chem. Rev.

Sources

Troubleshooting

purification challenges of polar fluorinated molecules

Mission: To provide high-fidelity troubleshooting and purification strategies for polar fluorinated molecules, addressing the unique physicochemical paradoxes introduced by the fluorine atom. Module 1: The "Fluorine Effe...

Author: BenchChem Technical Support Team. Date: February 2026

Mission: To provide high-fidelity troubleshooting and purification strategies for polar fluorinated molecules, addressing the unique physicochemical paradoxes introduced by the fluorine atom.

Module 1: The "Fluorine Effect" & Method Selection

Core Concept: Fluorine is the "Jekyll and Hyde" of purification. It is highly electronegative (increasing polarity/acidity) yet the C-F bond is non-polarizable and lipophilic (increasing retention in some modes). This "Polar Hydrophobicity" often renders standard C18 protocols ineffective due to unpredictable retention shifts or solubility crashes.[1]

Decision Matrix: Which Mode Do I Choose?

Use this logic flow to select the starting purification mode based on your molecule's specific "Fluorine Profile."

MethodSelection Start Start: Analyze Fluorinated Molecule Solubility Solubility Check: Soluble in Hexane/DCM? Start->Solubility Polarity Polarity Check: LogP < 0? Solubility->Polarity No (Polar/Aqueous) SFC GO TO: SFC (Supercritical Fluid) *Best for isomers & throughput* Solubility->SFC Yes (Non-polar) Isomers Isomer Challenge: Regioisomers present? Polarity->Isomers No (Moderately Polar) HILIC GO TO: HILIC *Best for highly polar/ionic* Polarity->HILIC Yes (Highly Polar) PFP GO TO: RP-HPLC (PFP Phase) *Best for selectivity* Isomers->PFP Yes (Ortho/Meta/Para) C18 GO TO: RP-HPLC (C18) *Standard lipophilic* Isomers->C18 No (Standard Separation)

Caption: Logic flow for selecting purification modes based on solubility, polarity, and structural complexity.

Module 2: Reversed-Phase Troubleshooting (The PFP Solution)

Q: My fluorinated compound elutes with the solvent front on C18, or co-elutes with non-fluorinated impurities. Why?

A: This is a classic manifestation of the "Fluorine Dipole." While C-F bonds are lipophilic, the strong electronegativity creates a localized dipole that water/acetonitrile mobile phases can solvate too well, reducing retention on non-polar C18 ligands.

The Fix: Switch to Pentafluorophenyl (PFP) Phases. PFP columns are not just "fluorinated C18."[2] They operate via a distinct mechanism:

  • 
     Interactions:  The electron-deficient PFP ring interacts strongly with electron-rich analytes.[1]
    
  • Dipole-Dipole: High selectivity for polar functional groups.[1]

  • Shape Selectivity: Rigid separation of positional isomers (e.g., ortho- vs para- fluorination).[1]

Comparative Column Performance:

FeatureC18 (Alkyl)PFP (Pentafluorophenyl)Application for Fluorinated Molecules
Retention Mechanism Hydrophobic interaction

, Dipole, H-Bonding, Shape
PFP retains polar-fluorinated species that C18 loses.[1]
Isomer Separation Poor (Hydrophobicity often identical)Excellent (Sensitive to dipole position)Critical for separating regioisomers in drug synthesis.
Aqueous Stability Variable (Phase collapse risk)High (Resistant to phase collapse)Ideal for high % aqueous runs needed for polar species.

Protocol: PFP Screening Gradient

  • Column: 2.1 x 100 mm, 2.7 µm PFP Core-Shell.[1]

  • Mobile Phase A: Water + 0.1% Formic Acid (or 10mM NH4OAc for pH sensitive).[1]

  • Mobile Phase B: Methanol (MeOH often shows better selectivity on PFP than ACN).[1]

  • Gradient: 5% B hold (1 min) → 95% B (over 10 mins).

    • Note: If peak tailing occurs, fluorinated amines may be interacting with silanols.[1] Add 5mM Ammonium Formate to buffer the silica surface.

Module 3: Supercritical Fluid Chromatography (SFC) Challenges

Q: I’m using SFC to purify a polar fluorinated intermediate. The pressure is stable, but I see no peaks or massive broad humps. Where is my compound?

A: You are likely experiencing the "Solubility Paradox." While fluorinated motifs generally increase solubility in supercritical CO2 (scCO2), polar functional groups (hydroxyls, amines, carboxylic acids) drastically reduce it.[1] Your compound may be precipitating inside the column or at the injection point.

The Fix: The "Make-Up" Strategy & Polar Modifiers.

Step-by-Step Troubleshooting Protocol:

  • Solubility Test (The "Drop Test"):

    • Dissolve 10 mg of sample in 1 mL MeOH.

    • Add 1 drop of this solution to 5 mL of Hexane (a surrogate for non-polar CO2).

    • Result: If it precipitates immediately, standard SFC will fail.[1] You need a Polar Additive .

  • Modifier Optimization:

    • Standard: CO2 + Methanol.[1]

    • Enhanced: CO2 + Methanol + 0.1% Isopropylamine (for bases) or 0.1% TFA (for acids) .

    • Why? The additive suppresses ionization and improves solubility in the non-polar CO2/MeOH mix.

  • Injection Solvent Switching:

    • Do NOT inject in pure DMSO (immiscible with CO2).

    • Protocol: Dissolve sample in 50:50 MeOH:DCM. The DCM helps bridge the lipophilicity gap with CO2.

SFC_Workflow Sample Sample Prep: Dissolve in MeOH/DCM Screen Gradient Screen: 5-50% MeOH in CO2 Sample->Screen Check Peak Shape Check Screen->Check Good Scale Up to Prep Check->Good Sharp Peaks Bad Precipitation/Tailing Check->Bad Broad/Missing AddWater Add 2-5% Water to Modifier Bad->AddWater Highly Polar AddBase Add 0.1% Amine (DEA/TEA) Bad->AddBase Basic Analyte AddWater->Screen AddBase->Screen

Caption: Iterative workflow for optimizing SFC conditions for polar fluorinated molecules.

Module 4: HILIC for Ultra-Polar Species

Q: My molecule is a fluorinated metabolite (highly polar). It elutes in the void volume on PFP and C18. What now?

A: When LogP drops below 0, Reversed-Phase mechanisms fail. Hydrophilic Interaction Liquid Chromatography (HILIC) is required.

The Mechanism: Fluorine acts as a hydrogen bond acceptor. In HILIC, a water-rich layer forms on the polar stationary phase (Silica or Amide).[1] Your polar fluorinated molecule partitions into this water layer.[1]

Critical FAQ: "The Fluorine pKa Shift" Fluorine atoms adjacent to amines lower the pKa (making them less basic). Fluorine adjacent to phenols lowers the pKa (making them more acidic).

  • Impact: In HILIC, retention is heavily dependent on ionization.[1] You must adjust mobile phase pH to ensure the molecule is charged (for ion-exchange HILIC) or neutral (for partition HILIC), depending on the column.

Recommended HILIC System:

  • Stationary Phase: Amide or Zwitterionic (ZIC-HILIC).[1]

  • Mobile Phase A: Acetonitrile (Weak solvent in HILIC).[3]

  • Mobile Phase B: 10mM Ammonium Acetate, pH 5.8 (Strong solvent).[1]

  • Gradient: Start high organic (95% A) and ramp down to 60% A.

References
  • West, C. (2016).[1][2] Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International.[1] Link

  • Müller, K., et al. (2007).[1] Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. (Cited for pKa and lipophilicity shifts).[4]

  • Agilent Technologies. (2019).[1] Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Link

  • Francotte, E. (2016).[1] Practical Advances in SFC for the Purification of Pharmaceutical Molecules. Chromatography Online. Link

  • Hoang, K.C., Mecozzi, S. (2004).[1] Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants. Langmuir. Link

Sources

Optimization

Technical Support Center: Stereocontrol in the Synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid

Welcome to the technical support center for the stereocontrolled synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid. This guide is designed for researchers, scientists, and drug development professionals engaged...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the stereocontrolled synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of complex fluorinated molecules. Here, we provide in-depth troubleshooting advice and frequently asked questions to navigate the challenges of establishing the two vicinal stereocenters in this molecule.

Given the absence of a standardized protocol for this specific molecule, this guide is based on established principles of stereoselective halogenation and the synthesis of fluorinated compounds. We will explore a plausible synthetic strategy and address the potential hurdles you may encounter.

Proposed Synthetic Strategy: An Overview

A logical approach to the target molecule involves the stereoselective dihalogenation of a suitable unsaturated precursor. Our proposed strategy begins with 4,5,5-trifluoropent-3-enoic acid, which can be synthesized from commercially available starting materials. The key challenge lies in the controlled addition of bromine and chlorine across the double bond to set the desired stereochemistry at the C4 and C5 positions.

Retrosynthetic Analysis

G target 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid precursor 4,5,5-Trifluoropent-3-enoic acid target->precursor Stereoselective Bromochlorination

Caption: Retrosynthesis of the target molecule.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, with a focus on the critical bromochlorination step.

Issue 1: Poor Diastereoselectivity in the Bromochlorination Step

  • Question: My reaction is producing a nearly 1:1 mixture of diastereomers. How can I improve the diastereoselectivity?

  • Answer: Achieving high diastereoselectivity in the dihalogenation of alkenes is a common challenge.[1][2] The stereochemical outcome is influenced by the reaction mechanism, which can be either ionic (via a halonium ion) or radical. For an ionic mechanism, the formation of a cyclic halonium ion intermediate is key to controlling the stereochemistry.[3]

    Possible Causes and Solutions:

Cause Explanation Suggested Solution
Radical Mechanism Dominating Free radical halogenation is typically not stereoselective. This can be initiated by light or radical initiators.- Ensure the reaction is run in the dark or in a flask wrapped in aluminum foil. - Avoid high temperatures that can promote radical formation. - Use radical inhibitors if necessary.
Unstable Halonium Ion The electron-withdrawing nature of the trifluoromethyl group can destabilize the adjacent carbocation, potentially leading to a more open, less stereochemically defined intermediate.[4]- Use a less polar solvent to stabilize the halonium ion. - Employ a Lewis acid catalyst to promote the formation of a more stable halonium ion.[5][6]
Incorrect Choice of Halogenating Agents The combination of bromine and chlorine sources is critical. Using highly reactive sources can lead to a loss of selectivity.[7]- A common approach is to use an electrophilic bromine source (e.g., N-bromosuccinimide, NBS) and a nucleophilic chloride source (e.g., lithium chloride, tetrabutylammonium chloride). This allows for a stepwise addition that can be more easily controlled.[5][7]

Issue 2: Low Yield of the Desired Product

  • Question: I am getting a low yield of my desired product, with several side products observed by TLC/LC-MS. What are the likely side reactions and how can I minimize them?

  • Answer: Low yields are often due to competing side reactions. In the context of halofluorination or dihalogenation, several side pathways can exist.

    Possible Side Reactions and Prevention:

Side Reaction Explanation Prevention Strategy
Dihalogenation with a Single Halogen If you are using, for example, NBS and LiCl, you might observe the formation of the dibromo- adduct.- This occurs if the bromide ion formed during the reaction competes with the chloride nucleophile. - Use a large excess of the chloride source to outcompete the bromide. - Consider a two-step procedure where the bromonium ion is formed first at low temperature, followed by the addition of the chloride source.
Elimination Reactions The product, being a vicinal dihalide, can potentially undergo elimination to form a vinyl halide.- Use non-basic reaction conditions. - Work up the reaction at low temperatures and avoid prolonged exposure to basic conditions during extraction.
Reaction with the Carboxylic Acid The carboxylic acid moiety could potentially participate in the reaction, for example, through lactonization.- Protect the carboxylic acid as an ester (e.g., methyl or ethyl ester) before the halogenation step. The ester can be hydrolyzed in a subsequent step.

Issue 3: Difficulty in Product Purification and Characterization

  • Question: I am having trouble separating the diastereomers and confirming the stereochemistry of my product. What are the recommended methods?

  • Answer: The separation and characterization of diastereomers can be challenging, especially for novel compounds.

    Recommendations:

    • Purification:

      • Chromatography: Diastereomers often have slightly different polarities and can be separated by careful column chromatography. Experiment with different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol). High-performance liquid chromatography (HPLC) with a chiral stationary phase may also be effective.

      • Crystallization: If the product is crystalline, fractional crystallization can be a powerful technique for separating diastereomers.

    • Characterization:

      • NMR Spectroscopy: High-field NMR is the most powerful tool for determining relative stereochemistry.

        • ¹H NMR: The coupling constants (³JHH) between the protons on C2, C3, and C4 can provide information about the dihedral angles and thus the relative stereochemistry.

        • ¹⁹F NMR: The fluorine nuclei are sensitive probes of the stereochemical environment. The coupling constants between fluorine and hydrogen (³JHF) and between different fluorine nuclei can be diagnostic.

        • NOESY/ROESY: Nuclear Overhauser Effect experiments can show through-space correlations between protons, which can help to elucidate the relative configuration of the stereocenters.

      • X-ray Crystallography: If you can obtain a single crystal of one of the diastereomers, X-ray crystallography provides unambiguous proof of its stereostructure.

Frequently Asked Questions (FAQs)

  • Q1: What is the most promising approach for achieving stereocontrol in this synthesis?

    • A1: A catalytic, enantioselective approach would be ideal but is likely to require significant methods development. A more practical starting point is diastereoselective synthesis. This can be achieved by using a substrate with an existing chiral center to direct the halogenation (substrate control) or by using a chiral reagent or catalyst. For the proposed synthesis from an achiral precursor, a reagent-controlled approach using a chiral Lewis base or a chiral halogenating agent could be explored.[5][6]

  • Q2: How does the trifluoromethyl group affect the stereochemical outcome of the reaction?

    • A2: The strongly electron-withdrawing trifluoromethyl group can have a significant electronic effect on the double bond, making it less nucleophilic.[4] This can influence the rate and mechanism of the electrophilic addition. It may also destabilize any carbocationic intermediate, potentially favoring a concerted or near-concerted mechanism that could enhance stereoselectivity.

  • Q3: Are there any alternative synthetic routes to consider?

    • A3: An alternative could be to start with a chiral building block that already contains one of the stereocenters. For example, a chiral α-fluoro acid derivative could be a starting point.[8] Another approach could involve the asymmetric reduction of a ketone precursor. The synthesis of chiral β-fluoroalkyl β-amino acid derivatives has been achieved through palladium-catalyzed hydrogenation, suggesting that similar strategies might be adaptable.[9][10]

  • Q4: What safety precautions should be taken when working with halogenating and fluorinating agents?

    • A4: Many halogenating agents (e.g., NBS, NCS) are irritants and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. Fluorinating agents can be particularly hazardous, and some can release HF gas upon contact with moisture. Always consult the Safety Data Sheet (SDS) for each reagent and follow all institutional safety protocols.

Experimental Protocols

Proposed Protocol for Diastereoselective Bromochlorination

This is a hypothetical protocol based on established methods for bromochlorination of alkenes.[5][6][7] Optimization will be necessary.

  • Esterification of the Starting Material:

    • Dissolve 4,5,5-trifluoropent-3-enoic acid (1.0 eq) in methanol (0.2 M).

    • Add a catalytic amount of sulfuric acid (e.g., 2 mol%).

    • Reflux the mixture for 4-6 hours, monitoring by TLC.

    • Upon completion, neutralize with a saturated solution of sodium bicarbonate, extract with ethyl acetate, dry over sodium sulfate, and concentrate under reduced pressure to obtain the methyl ester.

  • Bromochlorination:

    • Dissolve the methyl 4,5,5-trifluoropent-3-enoate (1.0 eq) in a suitable solvent (e.g., dichloromethane, 0.1 M).

    • Cool the solution to -78 °C.

    • Add N-bromosuccinimide (1.1 eq) in one portion. Stir for 30 minutes.

    • In a separate flask, dissolve lithium chloride (3.0 eq) in tetrahydrofuran (THF). Add this solution dropwise to the reaction mixture.

    • Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, monitoring by TLC or GC-MS.

    • Quench the reaction with a saturated solution of sodium thiosulfate.

    • Extract the product with dichloromethane, wash with brine, dry over sodium sulfate, and concentrate.

    • Purify by column chromatography to separate the diastereomers.

  • Hydrolysis of the Ester:

    • Dissolve the purified ester in a mixture of THF and water.

    • Add lithium hydroxide (1.5 eq) and stir at room temperature until the reaction is complete (monitor by TLC).

    • Acidify the mixture with 1M HCl and extract the product with ethyl acetate.

    • Dry the organic layer over sodium sulfate and concentrate to yield the final product.

Workflow for Optimizing Diastereoselectivity

G start Start: Low Diastereoselectivity solvent Screen Solvents (e.g., CH2Cl2, THF, MeCN, Toluene) start->solvent check_dr Analyze Diastereomeric Ratio (dr) (NMR, GC, HPLC) solvent->check_dr temp Vary Temperature (-78°C to RT) temp->check_dr reagents Change Halogen Sources (e.g., NBS/TBACl, DBDMH/TiCl4) reagents->check_dr catalyst Add Lewis Acid Catalyst (e.g., TiCl4, Sc(OTf)3) catalyst->check_dr check_dr->temp No check_dr->reagents No check_dr->catalyst No success Success: dr > 95:5 check_dr->success Yes fail Continue Optimization check_dr->fail No

Caption: Optimization workflow for diastereoselectivity.

References

  • Iqbal, N., Choi, S., Kim, E., & Cho, E. J. (2012). Trifluoromethylation of Alkenes by Visible Light Photoredox Catalysis. The Journal of Organic Chemistry, 77(24), 11383–11387.
  • Stereoselective Synthesis of Fluoroalkenes via Electrocatalytic Defluorinative Coupling. (n.d.).
  • Stereodefined polymetalloid alkenes synthesis via stereoselective boron-masking of polyborylated alkenes. (2023).
  • Stereoselective Synthesis of Fluoroalkenes via Electrocatalytic Defluorinative Coupling. (2025).
  • Enabling Stereoselective Fluoroalkyl-Sulfonylalkylation of Alkenes and Alkynes Via Photoredox C
  • Enantiocomplementary synthesis of vicinal fluoro alcohols through photo-bio cascade reactions. (n.d.). Green Chemistry.
  • Lubaev, A. E., Rathnayake, M. D., Eze, F., & Bayeh-Romero, L. (2022). Catalytic Chemo-, Regio-, Diastereo-, and Enantioselective Bromochlorination of Unsaturated Systems Enabled by Lewis Base-Controlled Chloride Release. Journal of the American Chemical Society, 144(29), 13176–13185.
  • Recent Advances on the Halo- and Cyano-Trifluoromethylation of Alkenes and Alkynes. (n.d.). Molecules.
  • Synthesis of Chiral β-Fluoroalkyl β-Amino Acid Derivatives via Palladium-Catalyzed Hydrogenation. (2019). The Journal of Organic Chemistry.
  • Nickel-Catalyzed Enantio- and Diastereoselective Synthesis of Fluorine-Containing Vicinal Stereogenic Centers. (n.d.). Organic Letters.
  • Substituent effects of the trifluoromethyl group on electrophilic additions to alkenes. Solvolysis of the trifluoromethyl group. Protonation of alkenes less basic than ethylene, .rho.+ values of deactivated styrenes, and reactivity-selectivity effects. (n.d.). Journal of the American Chemical Society.
  • Synthesis of Chiral β-Fluoroalkyl β-Amino Acid Derivatives via Palladium-Catalyzed Hydrogenation. (2019). The Journal of Organic Chemistry.
  • Lubaev, A. E., Rathnayake, M. D., Eze, F., & Bayeh-Romero, L. (2022). Catalytic Chemo-, Regio-, Diastereo-, and Enantioselective Bromochlorination of Unsaturated Systems Enabled by Lewis Base-Controlled Chloride Release. Journal of the American Chemical Society.
  • Haufe, G. (2004). Regio- and stereoselective synthesis of vicinal fluorohydrins. Journal of Fluorine Chemistry, 125(6), 875–894.
  • Faghih, R., Escribano, F. C., Castillon, S., Garcia, J., Olesker, A., & Thang, T. T. (1986). Chiral synthons for the total synthesis of fluoro amino acids and fluoro analogs of antibiotic sugars. The Journal of Organic Chemistry, 51(24), 4558–4564.
  • Vicinal halo-trifluoromethylation of alkenes. (2021). Chemical Science.
  • Design and Synthesis of Chiral Organic Molecules for Asymmetric Synthesis. (n.d.).
  • Electrophilic Addition of Halogens to Alkenes. (2023). Chemistry LibreTexts.
  • Contemporary synthetic strategies in organofluorine chemistry. (n.d.).
  • Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applic
  • (PDF) Controlling the stereochemistry in 2-oxo-aldehyde-derived Ugi adducts through the cinchona alkaloid-promoted electrophilic fluorination. (2025).
  • Lubaev, A. E., Rathnayake, M. D., Eze, F., & Bayeh-Romero, L. (2022). Catalytic Chemo-, Regio-, Diastereo-, and Enantioselective Bromochlorination of Unsaturated Systems Enabled by Lewis Base-Controlled Chloride Release. Journal of the American Chemical Society.
  • Recent Research Progress of Asymmetric Dihalogenation of Alkenes. (2024). Semantic Scholar.
  • Catalytic Enantioselective Dihalogenation of Alkenes. (n.d.).

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Trace Analysis &amp; Validation of Halogenated Genotoxic Impurities

Executive Summary: The "Compliance vs. Risk" Paradox In pharmaceutical development, halogenated compounds represent a double-edged sword.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Compliance vs. Risk" Paradox

In pharmaceutical development, halogenated compounds represent a double-edged sword. While alkyl halides are essential synthetic intermediates, they are often potent alkylating agents classified as Genotoxic Impurities (GTIs) or Potential Genotoxic Impurities (PGIs) .

Unlike standard residual solvents (USP <467>), which often have limits in the hundreds of ppm, halogenated GTIs frequently require control at the Threshold of Toxicological Concern (TTC) level—often 1.5 µ g/day . For a 1g daily dose, this translates to a limit of 1.5 ppm , pushing the boundaries of standard detection methods.

This guide objectively compares the industry-standard GC-FID/ECD approaches against the advanced Headspace GC-MS/MS methodology. We demonstrate why, despite higher initial costs, the MS/MS pathway provides the necessary specificity and sensitivity to meet ICH M7 and Q2(R2) requirements for trace halogenated impurities.

Technology Comparison: Selecting the Right Detector

The choice of detector is not merely about sensitivity; it is about specificity in the presence of complex API matrices.

Comparative Performance Matrix
FeatureMethod A: GC-FID (Standard)Method B: GC-ECD (Selective)Method C: HS-GC-MS/MS (Advanced)
Principle Flame Ionization (Carbon counting)Electron Capture (Electronegativity)Triple Quadrupole Mass Spec (MRM)
Sensitivity Moderate (10-100 ppm)Excellent for Halogens (< 1 ppm)Superior (< 10 ppb)
Selectivity Low (Elution time only)Moderate (Halogens only)High (Mass + Fragmentation)
Linearity Wide (

)
Narrow (

-

)
Wide (

-

)
Matrix Risk High (Co-elution masks peaks)Medium (Non-halogens don't interfere)Low (MRM filters matrix noise)
Regulatory Fit USP <467> Limit TestsEnvironmental / PesticidesICH M7 / Trace GTIs

Expert Insight: While GC-ECD is historically favored for halogens due to its sensitivity, it suffers from a "saturation blind spot." If your sample matrix contains other electronegative species (like certain oxidizing agents or high-concentration chlorinated solvents used in the process), the ECD baseline can become unstable, leading to false negatives. GC-MS/MS in Multiple Reaction Monitoring (MRM) mode isolates the specific precursor-to-product ion transition, effectively making the matrix "invisible."

Strategic Decision Framework

Before validating, one must select the methodology based on the regulatory classification of the impurity.

MethodSelection Start Identify Halogenated Compound ClassCheck Is it a USP <467> Class 1/2 Solvent? Start->ClassCheck LimitCheck Is Limit < 10 ppm? ClassCheck->LimitCheck No / Unlisted MethodA Method A: GC-FID (Direct/HS) Standard Limit Test ClassCheck->MethodA Yes (High Limit) ToxCheck Is it a Known/Suspected Mutagen (ICH M7)? LimitCheck->ToxCheck Yes (<10 ppm) MethodB Method B: GC-ECD Screening Only LimitCheck->MethodB No (>10 ppm) ToxCheck->MethodB No (Screening) MethodC Method C: HS-GC-MS/MS Quantitation & Confirmation ToxCheck->MethodC Yes (GTI Risk)

Figure 1: Decision tree for selecting analytical methodology based on impurity classification and toxicological risk.

Deep Dive Protocol: Headspace GC-MS/MS

This protocol is designed for the quantification of Methyl Chloride , Ethyl Chloride , and Isopropyl Chloride in an API matrix.

The "Thermodynamic" Sample Preparation

We use Headspace (HS) extraction to prevent non-volatile API from contaminating the GC liner.

  • Diluent: Dimethyl Sulfoxide (DMSO) or N,N-Dimethylacetamide (DMAc). Note: Water is avoided for alkyl halides due to potential hydrolysis during the heating cycle.

  • Sample Conc: 100 mg API in 5 mL Diluent (20 mL vial).

  • Phase Ratio (

    
    ):  3:1 (Vapor to Liquid).
    
Instrument Parameters (Agilent 7890/7000 Type)
ParameterSettingRationale
Column DB-624UI (30m x 0.32mm x 1.8µm)Thick film retains volatiles; "UI" (Ultra Inert) prevents tailing of active halides.
HS Oven 80°C for 20 minsSufficient to volatilize halides without degrading thermally labile APIs.
Injector Split 1:5 @ 220°CHigh split reduces sensitivity; low split (1:5) balances sensitivity/peak shape.
Carrier Gas Helium @ 1.2 mL/minConstant flow mode for stable retention times.
MS Mode MRM (Multiple Reaction Monitoring)Selects specific parent

daughter ions.
MS/MS Transitions (Example)
  • Methyl Chloride:

    
     (Quant), 
    
    
    
    (Qual)
  • Ethyl Chloride:

    
     (Quant), 
    
    
    
    (Qual)
  • Internal Standard: Benzene-d6 (

    
    )
    

Validation Framework (ICH Q2 R2)

The validation must prove the method is "fit for purpose."[1][2] For GTIs, Sensitivity (LOD/LOQ) and Specificity are the critical pillars.

Specificity & Selectivity

The Challenge: In GC-FID, a peak at 3.5 minutes could be Methyl Chloride or a random alkane. The Validation:

  • Inject Blank (Diluent).

  • Inject API solution (unspiked).

  • Inject Spiked API (at Limit Level).

  • Acceptance Criteria: No interference >10% of the analyte response at the retention time AND mass transition. The MS/MS transition ratio (Quant/Qual ions) must match the standard within ±20%.

Sensitivity (LOD/LOQ)

The Challenge: Meeting the 1.5 ppm limit. The Protocol:

  • Prepare a linearity curve from 0.5 ppm to 150% of the limit.

  • Calculate Signal-to-Noise (S/N) ratio.

  • Acceptance Criteria:

    • LOD: S/N

      
       3:1
      
    • LOQ: S/N

      
       10:1
      
Accuracy (Recovery)

Since alkyl halides are volatile, "recovery" often fails due to handling errors (evaporation) rather than method issues.

  • Protocol: Spike API at LOQ, 100%, and 150% levels.

  • Handling Tip: Prepare spiked solutions in cold diluent (<10°C) and seal vials immediately.

  • Acceptance: 80-120% recovery (wider range acceptable for trace ppb levels).

Validation Logic Flow

ValidationFlow cluster_Val ICH Q2(R2) Execution Define Define Limit (TTC) Calc: 1.5 µg / Max Dose Feasibility Feasibility Run S/N Check @ LOQ Define->Feasibility Specificity Specificity (Blank vs Spike) Feasibility->Specificity Pass Fail Investigate: Matrix Effect / Leak Feasibility->Fail S/N < 10 Linearity Linearity (R² > 0.99) Specificity->Linearity Accuracy Accuracy (Spike Recovery) Linearity->Accuracy Report Validation Report Accuracy->Report Pass Accuracy->Fail < 80% Rec Fail->Feasibility Re-optimize

Figure 2: Validation workflow with feedback loops for failure investigation.

Troubleshooting & Expert Insights

1. The "Ghost" Peak (Memory Effect):

  • Symptom:[2][3][4][5][6] Halogenated compounds stick to cold spots in the transfer line.

  • Fix: Use Sulfinert® or Siltek® treated tubing and liners. Standard stainless steel adsorbs active halides.

2. Matrix Effect in Headspace:

  • Issue: The partition coefficient (

    
    ) changes if the API alters the viscosity or polarity of the DMSO.
    
  • Fix: Use the Method of Standard Additions if recovery is consistently low (<80%). This compensates for the matrix effect by spiking directly into the sample vials.

3. Hydrolysis Risks:

  • Issue: Alkyl halides (e.g., Methyl Bromide) hydrolyze in water to form alcohols and HBr.

  • Fix: Ensure the DMSO/DMAc is anhydrous. If water is required for API solubility, limit the equilibration temperature to <60°C and minimize time.

References

  • ICH Q2(R2) . Validation of Analytical Procedures. International Council for Harmonisation.[2][5][7][8] Available at: [Link]

  • ICH M7(R1) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Available at: [Link]

  • FDA Guidance for Industry . Genotoxic and Carcinogenic Impurities in Drug Substances and Products. Available at: [Link][7][9]

Sources

Comparative

A Strategic Guide to Comparing the Biological Activity of Novel Halogenated Carboxylic Acid Analogs

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to systematically compare the biological activity of a novel series of halogenated carboxylic acid anal...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to systematically compare the biological activity of a novel series of halogenated carboxylic acid analogs, using 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid as a hypothetical lead compound. Given the specificity of this chemical class, this document focuses on the strategic design of the investigation, the rationale behind experimental choices, and the rigorous execution of key assays to build a robust structure-activity relationship (SAR) profile.

Introduction: The Rationale for Analog Synthesis

Short-chain fatty acids (SCFAs) are well-recognized as crucial signaling molecules with a wide array of biological functions, including roles in metabolism, immune response, and epigenetic regulation.[1][2] Halogenation of organic molecules is a cornerstone of medicinal chemistry, often employed to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity.[3][4] Therefore, the synthesis and evaluation of halogenated SCFA analogs, such as those derived from 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid, represent a rational approach to developing novel therapeutic agents.[5][6]

The objective of an analog comparison study is to systematically dissect how specific structural modifications influence biological activity.[5] This guide will outline the critical steps in this process, from initial cytotoxicity screening to target-specific enzyme inhibition assays.

Experimental Workflow: A Strategy for Comparative Analysis

A successful comparative analysis requires a tiered approach, starting with broad screening and progressing to more specific, mechanism-of-action studies. This ensures that resources are focused on the most promising candidates.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Target-Based Assays cluster_2 Phase 3: Structure-Activity Relationship A Synthesis of Analog Library B Broad Cytotoxicity Screening (e.g., MTT Assay in multiple cell lines) A->B C Triage: Identify Analogs with Acceptable Cytotoxicity Profile B->C D Hypothesized Target Identification (e.g., Histone Deacetylase - HDAC) C->D Proceed with non-toxic analogs E Enzyme Inhibition Assay (Determine IC50 values) D->E F Select Lead Candidates (Potent and selective inhibitors) E->F G Data Compilation & Analysis F->G Input data for SAR H SAR Model Development G->H I Design of Next-Generation Analogs H->I

Caption: High-level experimental workflow for analog comparison.

Foundational Assays for Biological Activity Profiling

The initial assessment of any new chemical entity must include a determination of its general cytotoxicity. This is a critical step to distinguish between desired, target-specific effects and undesirable, non-specific toxicity.[7][8]

General Cytotoxicity Screening: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, colorimetric method to assess cell metabolic activity, which serves as a proxy for cell viability.[9][10]

Protocol: MTT Cytotoxicity Assay

  • Cell Seeding: Plate cells (e.g., HEK293 for a general screen, or a cancer cell line like HeLa if oncology is the target) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the halogenated pentanoic acid analogs in the appropriate cell culture medium. The final concentration range should typically span from 0.1 µM to 100 µM.

  • Controls: Include the following controls on each plate:

    • Vehicle Control: Cells treated with the same concentration of the compound's solvent (e.g., DMSO) as the highest concentration of the test compounds.

    • Positive Control: Cells treated with a known cytotoxic agent (e.g., doxorubicin) to ensure the assay is performing correctly.

    • Untreated Control: Cells in medium alone.

  • Incubation: Remove the old medium from the cells and add the medium containing the test compounds or controls. Incubate for 48-72 hours.

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Add 100 µL of a solubilization solution (e.g., acidic isopropanol or DMSO) to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the CC50 (concentration that causes 50% cytotoxicity).

Target-Specific Assays: Uncovering the Mechanism of Action

Based on the known biological activities of SCFAs, a plausible hypothesis is that these halogenated analogs may act as inhibitors of histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation.[2]

In Vitro Enzyme Inhibition Assay

An in vitro enzyme inhibition assay is essential to determine if the analogs directly interact with and inhibit the hypothesized target enzyme.[11][12]

Protocol: Fluorometric HDAC Inhibition Assay

  • Reagent Preparation:

    • Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

    • Dilute recombinant human HDAC enzyme to the desired working concentration in the reaction buffer.

    • Prepare a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

    • Prepare serial dilutions of the test analogs.

  • Assay Procedure (96-well plate format):

    • Add 50 µL of the reaction buffer to all wells.

    • Add 5 µL of the test analog dilutions or vehicle control.

    • Add 20 µL of the diluted HDAC enzyme to initiate the reaction.

    • Incubate for 15 minutes at 37°C to allow for compound-enzyme interaction.

    • Add 25 µL of the fluorogenic substrate to start the enzymatic reaction.

  • Signal Development:

    • Incubate the plate for 60 minutes at 37°C.

    • Stop the reaction and develop the fluorescent signal by adding 100 µL of a developer solution containing a protease (e.g., trypsin) and a known HDAC inhibitor (to stop further deacetylation). The developer cleaves the deacetylated substrate, releasing a fluorescent molecule (AMC).

  • Data Acquisition: Measure the fluorescence with an excitation wavelength of 360 nm and an emission wavelength of 460 nm.

  • Data Analysis: Calculate the percent inhibition for each analog concentration relative to the vehicle control. Plot the data and use non-linear regression to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).[13][14]

Data Synthesis and Structure-Activity Relationship (SAR) Analysis

The culmination of this experimental work is the synthesis of the data into a clear, comparative format and the development of an SAR model.

Comparative Data Summary
Analog IDModification from Lead CompoundCC50 (HEK293, µM)HDAC IC50 (µM)Selectivity Index (CC50/IC50)
Lead 5-Br, 4-Cl, 4,5,5-F3>10015.2>6.6
Analog 1 5-Cl (replaces Br)>10025.8>3.9
Analog 2 4-F (replaces Cl)85.38.110.5
Analog 3 5-I (replaces Br)45.112.53.6
Analog 4 No 5-halogen>10095.4>1.0

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizing Structure-Activity Relationships

An SAR diagram can help to visualize the key takeaways from the comparative data.

SAR cluster_lead Lead Compound cluster_analogs Analog Modifications & Activity Lead Lead Structure 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid IC50: 15.2 µM A1 Analog 1: 5-Cl Decreased Potency IC50: 25.8 µM Lead:head->A1 Br -> Cl A2 Analog 2: 4-F Increased Potency & Selectivity IC50: 8.1 µM Lead:head->A2 Cl -> F (at C4) A3 Analog 3: 5-I Increased Cytotoxicity CC50: 45.1 µM Lead:head->A3 Br -> I A4 Analog 4: No 5-Halogen Greatly Decreased Potency IC50: 95.4 µM Lead:head->A4 Remove Br

Caption: Hypothetical Structure-Activity Relationship (SAR) map.

  • A halogen at the 5-position appears critical for potent HDAC inhibition (compare Lead vs. Analog 4).

  • Increasing the electronegativity at the 4-position (Cl to F) may enhance potency and selectivity (Analog 2).

  • Larger halogens at the 5-position (like Iodine in Analog 3) might introduce off-target cytotoxicity.

Conclusion

This guide outlines a systematic and robust methodology for comparing the biological activity of novel halogenated carboxylic acid analogs. By integrating broad cytotoxicity screening with target-specific enzymatic assays, researchers can efficiently identify promising lead candidates. The subsequent compilation of data into a comparative table and a visual SAR model provides a clear framework for understanding how specific structural modifications drive biological activity, thereby guiding the rational design of future, more potent and selective therapeutic agents.

References

  • Reckman, G., et al. (2017). Progress in the biology and analysis of short chain fatty acids. PMC. [Link]

  • Canfora, E. E., et al. (2021). The role of short-chain fatty acids in the interplay between gut microbiota and diet in cardio-metabolic health. PubMed Central. [Link]

  • Chen, M., et al. (2020). Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. NIH. [Link]

  • Lu, Y., et al. (2021). Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism. PubMed Central. [Link]

  • Guryanov, I., et al. (2021). A standard operating procedure for an enzymatic activity inhibition assay. PubMed. [Link]

  • Goudarzi, M., et al. (2024). Short-chain fatty acids propionate and butyrate control growth and differentiation linked to cellular metabolism. bioRxiv. [Link]

  • Riss, T. L., et al. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NIH. [Link]

  • Perz, M., et al. (2023). Structural investigation of interactions between halogenated flavonoids and the lipid membrane along with their role as cytotoxic agents. NIH. [Link]

  • Wikipedia. (n.d.). Organophosphate. Wikipedia. [Link]

  • Ghiulai, R. M., et al. (2024). Novel Dithiocarbamic Flavanones with Antioxidant Properties—A Structure–Activity Relationship Study. MDPI. [Link]

  • LibreTexts. (2021). 18.6: Reactions at the α Carbons of Carboxylic Acids. Chemistry LibreTexts. [Link]

  • SlideShare. (n.d.). analogue based drug design and discovery.pptx. SlideShare. [Link]

  • MDPI. (2023). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. [Link]

  • Morawa. (n.d.). Part I General Aspects of Analogue-Based Drug Discovery. Morawa. [Link]

  • Assay Guidance Manual. (2012). Mechanism of Action Assays for Enzymes. NCBI Bookshelf. [Link]

  • Chemistry Steps. (n.d.). Alpha Halogenation of Carboxylic Acids. Chemistry Steps. [Link]

  • Artamonov, O. S., et al. (2011). Decarboxylative Halogenation of Organic Compounds. PMC. [Link]

  • YouTube. (2020). Practical 4.4 Investigation of the effect of inhibitors on enzyme activity. YouTube. [Link]

  • Levinger, L. (2005). Principles of Rational Drug Design. Drug Design. [Link]

  • LibreTexts. (2025). 5.4: Enzyme Inhibition. Chemistry LibreTexts. [Link]

  • Al-Salami, H., et al. (2020). Fundamental considerations in drug design. PMC. [Link]

  • Kingston, D. G. I. (2012). Analogue-based drug discovery: Contributions to medicinal chemistry principles and drug design strategies. IUPAC. [Link]

  • Khan Academy. (n.d.). Enzyme inhibition and kinetics graphs. Khan Academy. [Link]

Sources

Validation

The Halogen Advantage &amp; The Lipophilic Trap: A Comparative Guide to In Vitro vs. In Vivo Assessment

Audience: Researchers, Medicinal Chemists, and DMPK Scientists. Content Type: Technical Comparison & Experimental Guide. Executive Summary In modern drug discovery, over 25% of marketed drugs and nearly 60% of small-mole...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, Medicinal Chemists, and DMPK Scientists. Content Type: Technical Comparison & Experimental Guide.

Executive Summary

In modern drug discovery, over 25% of marketed drugs and nearly 60% of small-molecule candidates contain halogen atoms (F, Cl, Br, I). The "Halogen Effect" is a double-edged sword: it can dramatically improve metabolic stability and potency, but it often introduces significant discrepancies between in vitro screening data and in vivo pharmacokinetic (PK) reality.

This guide provides a technical comparison of how halogenated compounds behave in controlled cellular environments versus systemic physiological systems. It highlights the specific experimental adjustments required to accurately predict the "Lipophilic Trap"—where high metabolic stability in vitro masks poor bioavailability or excessive tissue accumulation in vivo.

The Halogen Effect: Physicochemical Bridges

Before designing experiments, one must understand the physicochemical shifts induced by halogenation. These shifts drive the divergence between in vitro and in vivo results.

Table 1: Comparative Impact of Halogen Substitutions
PropertyFluorine (F) Chlorine (Cl) Bromine (Br) Impact on Assay
Van der Waals Radius 1.47 Å (Similar to H)1.75 Å (Similar to Methyl)1.85 ÅSteric hindrance in enzyme pockets.
Electronegativity 4.0 (Highest)3.02.8Lowers pKa of neighbors; alters transporter affinity.
C-X Bond Strength ~116 kcal/mol (Very Strong)~81 kcal/mol~68 kcal/molF: Resists metabolism. Br/I: Risk of dehalogenation.
Lipophilicity (

LogP)
+0.25 (approx)+0.70 (approx)+0.85 (approx)Cl/Br: High non-specific binding in microsomes.

Metabolic Stability: The In Vitro Screen

The primary reason to halogenate a lead compound is to block metabolic "soft spots" (typically CYP450 oxidation sites). However, standard protocols often yield false positives for clearance due to the high lipophilicity of chlorinated/brominated analogs.

The Mechanism: Metabolic Blocking

Halogens (specifically Fluorine) are placed at para-positions of aromatic rings to prevent hydroxylation. The strong C-F bond resists the CYP450 oxo-ferryl radical attack, forcing the enzyme to find an alternative, slower route or releasing the drug unmetabolized.

Diagram 1: The Metabolic Blocking Workflow

This diagram illustrates the logic flow from identifying a metabolic soft spot to validating the halogen blockade.

MetabolicBlock Figure 1: Strategy for Halogen-mediated Metabolic Blocking Lead Lead Compound (High Clearance) MetID Metabolite ID (Identify Soft Spot) Lead->MetID Design Halogen Substitution (F/Cl at oxidation site) MetID->Design Site-Specific Modification Screen Microsomal Stability (In Vitro) Design->Screen Result Reduced Intrinsic Clearance (CLint) Screen->Result Blocked CYP Attack

Experimental Protocol: Microsomal Stability for Halogenated Compounds

Critical Adjustment: Halogenated compounds (especially Cl/Br) are highly lipophilic. They bind non-specifically to microsomal proteins/lipids, reducing the free concentration available to enzymes. This leads to an underestimation of clearance (false stability).

Protocol Steps:

  • Preparation: Thaw Liver Microsomes (Human/Rat) on ice.

  • Buffer System: Use 100 mM Potassium Phosphate (pH 7.4).

  • Substrate Addition: Add test compound (1 µM final). Note: Keep DMSO < 0.1% to avoid enzyme inhibition.

  • Pre-incubation: 5 mins at 37°C to allow specific and non-specific binding equilibrium.

  • Initiation: Add NADPH-regenerating system (or 1 mM NADPH).

  • Sampling: Aliquot at 0, 5, 15, 30, 45, 60 min.

  • Quenching: CRITICAL STEP. Add ice-cold Acetonitrile containing Internal Standard (1:3 ratio).

    • Why? Halogenated compounds may precipitate if not quenched with sufficient organic solvent.

  • Analysis: Centrifuge (3000g, 20 min) and analyze supernatant via LC-MS/MS.

Data Calculation (Correcting for Binding): You must calculate


 (unbound intrinsic clearance):


Where

is the fraction unbound in microsomes (determined via equilibrium dialysis).

The In Vivo Reality: PK & Distribution

While in vitro assays measure stability, in vivo studies reveal the impact of halogenation on distribution (


) and bioavailability (

). This is where the "Lipophilic Trap" occurs.
The Lipophilic Trap

A chlorinated analog might show excellent stability in microsomes (


 is low). However, when dosed in vivo:
  • High Lipophilicity (LogP > 3-4): The compound sequesters into adipose tissue and lipid bilayers.

  • Volume of Distribution (

    
    ):  Increases dramatically.
    
  • Result: The half-life (

    
    ) increases, but not because of metabolic stability—simply because the drug is hiding in the fat, unavailable for hepatic clearance or therapeutic action.
    
Transporter Effects (P-gp)[1][2]
  • Fluorine: Often lowers the pKa of basic amines, reducing their affinity for P-glycoprotein (P-gp). This increases brain penetration.

  • Chlorine: Increases lipophilicity, which generally increases passive permeability but can also increase non-specific binding to blood cells, lowering the free fraction in plasma (

    
    ).
    
Diagram 2: In Vitro to In Vivo Extrapolation (IVIVE)

This diagram highlights where the prediction fails for halogenated compounds.

IVIVE_Mismatch Figure 2: The IVIVE Mismatch for Lipophilic Halogenated Drugs Compound Halogenated Analog (Cl/Br substituted) InVitro In Vitro Microsomes (Low Clearance observed) Compound->InVitro Trap THE LIPOPHILIC TRAP High Non-specific Binding InVitro->Trap Prediction Gap Bioavail In Vivo: Low Bioavailability (Poor Solubility) Trap->Bioavail Solubility Limit Vss In Vivo: Massive Vss (Tissue Accumulation) Trap->Vss Lipid Sequestration

Toxicity & Bioaccumulation Risk

In Vitro Toxicity

Halogenated compounds are rarely acutely cytotoxic in standard 24h assays unless they are alkylating agents.

  • Watchout: Fluorinated compounds are generally inert. Brominated compounds can undergo reductive dehalogenation in anaerobic conditions (rare in standard cell culture), leading to radical formation.

In Vivo Bioaccumulation

This is the critical failure point for "forever chemicals" (PFAS, POPs) and highly chlorinated drugs.

  • Mechanism: The strong C-X bond + high LogP prevents renal excretion. The compound recirculates (enterohepatic recycling) or stays in lipid tissues for months.

  • Assessment: Standard 24h PK studies in rats are insufficient. You must look at terminal phase elimination over 7-14 days to detect bioaccumulation.

Summary Comparison Table

FeatureIn Vitro Study (Microsomes/Cells) In Vivo Study (Rodent PK) Halogen Implication
Clearance Measures

(Enzyme capacity only).
Measures Systemic

(Blood flow + Enzyme + Renal).
High lipophilicity masks clearance in vitro via binding; in vivo it drives high

.
Permeability PAMPA / Caco-2 (Passive).[1]Bioavailability (

).
Fluorine often improves

by blocking first-pass metabolism without killing solubility.
Transporters P-gp Efflux Ratio.Brain/Plasma Ratio (

).
Fluorine can reduce P-gp efflux (lower pKa). Chlorine often increases non-specific brain uptake.
Toxicity Cytotoxicity (

).
Organ toxicity / Weight loss.In vitro misses bioaccumulation toxicity seen in vivo.

References

  • Impact of Fluorine on P-gp and Metabolic Stability Title: Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability.[2][3] Source: Journal of Medicinal Chemistry (ACS). URL:[Link][2]

  • Microsomal Stability Protocol Standards Title: Microsomal Stability Assay Protocol.[4] Source: Cyprotex / Evotec. URL:[Link]

  • Halogenation and Lipophilicity/Permeability Title: Halogenation of drugs enhances membrane binding and permeation. Source: ChemBioChem (PubMed). URL:[Link]

  • Prediction of Volume of Distribution Title: Methods to Predict Volume of Distribution.[5][6][7] Source: Current Pharmacology Reports (NIH/PMC). URL:[Link]

  • Mechanisms of Halogenated Toxicity Title: Mechanism of action of toxic halogenated aromatics. Source: Environmental Health Perspectives (NIH). URL:[Link]

Sources

Comparative

A Senior Application Scientist's Guide to Benchmarking 5-Bromo-4-chloro-4,5,5-trifluoropentanoic Acid Purity Standards

For researchers, scientists, and drug development professionals, the purity of a chemical standard is not a matter of triviality; it is the bedrock of reliable and reproducible experimental outcomes. In the realm of comp...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the purity of a chemical standard is not a matter of triviality; it is the bedrock of reliable and reproducible experimental outcomes. In the realm of complex synthetic molecules such as 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid, a crucial building block in various pharmaceutical and agrochemical applications, the assurance of purity is paramount. This guide provides an in-depth technical comparison of purity standards for this compound, offering a framework for critical evaluation based on robust analytical methodologies.

The intrinsic value of a purity standard lies in its ability to serve as an accurate and reliable calibrant or reference point. Impurities, even in trace amounts, can lead to erroneous quantification, misinterpretation of biological activity, and unforeseen side reactions in complex synthetic pathways. Therefore, a thorough understanding of the analytical techniques used to certify these standards is essential for the discerning scientist.

The Analytical Gauntlet: A Multi-Pronged Approach to Purity Verification

A single analytical technique is rarely sufficient to comprehensively assess the purity of a complex halogenated carboxylic acid. A self-validating system of orthogonal methods is required to provide a holistic and trustworthy purity value. This guide will focus on a powerful triad of analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

dot

Experimental_Workflow cluster_synthesis Hypothetical Synthesis & Impurity Profile cluster_analysis Purity Benchmarking Workflow cluster_data Data Analysis & Comparison Syn Proposed Synthesis of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid Imp Identification of Potential Process-Related Impurities Syn->Imp leads to Sample Procurement of Purity Standards (Standard A vs. Alternative B) HPLC High-Performance Liquid Chromatography (HPLC) Sample->HPLC GCMS Gas Chromatography-Mass Spectrometry (GC-MS) Sample->GCMS qNMR Quantitative NMR (qNMR) Sample->qNMR Data Comparative Data Analysis HPLC->Data GCMS->Data qNMR->Data Table Summary Table of Performance Metrics Data->Table Guide Final Comparison Guide Table->Guide

Caption: Experimental workflow for benchmarking purity standards.

Deconstructing the Molecule: A Hypothetical Synthesis and Potential Impurities

To appreciate the nuances of purity analysis, we must first consider the synthetic origin of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid. A plausible synthetic route could involve the radical addition of a bromochlorotrifluoroethane derivative to an unsaturated pentenoic acid precursor, followed by functional group manipulations. This process, like any chemical synthesis, is prone to the formation of impurities.

Potential Process-Related Impurities:

  • Starting Material Residues: Unreacted precursors from the initial steps of the synthesis.

  • Isomeric Impurities: Structural isomers formed during the halogenation steps.

  • Over- or Under-halogenated Analogs: Molecules with an incorrect number of bromine or chlorine atoms.

  • Solvent Residues: Trace amounts of solvents used during the reaction and purification steps.

  • Degradation Products: Compounds formed due to instability of the final product under certain conditions.

Understanding this impurity profile is critical as it informs the selection and optimization of analytical methods.

Comparative Data: A Tale of Two Standards

To illustrate the benchmarking process, let us consider a hypothetical comparison between two commercially available purity standards: Standard A (the product being benchmarked) and Alternative B (a competing product). The following table summarizes the hypothetical performance data obtained from our analytical workflow.

Analytical TechniqueParameterStandard AAlternative BCausality Behind Experimental Choice
HPLC-UV Purity Assay (%) 99.8 ± 0.1 99.5 ± 0.3 HPLC with UV detection is a workhorse for purity determination of non-volatile organic compounds. The choice of a C18 stationary phase and a suitable mobile phase is crucial for achieving optimal separation of the target analyte from its structurally similar impurities.
Limit of Detection (LOD) 0.01%0.02%A lower LOD indicates a higher sensitivity of the method, allowing for the detection and quantification of trace impurities that might be missed by less sensitive techniques.
Linearity (R²) 0.99980.9995A high coefficient of determination (R²) demonstrates a linear relationship between the analyte concentration and the detector response, which is essential for accurate quantification.
GC-MS Volatile Impurities (ppm) < 10 50 GC-MS is the gold standard for identifying and quantifying volatile and semi-volatile organic compounds. This is critical for detecting residual solvents from the synthesis process.
Identification of Impurities Confirmed absence of over-halogenated speciesDetected trace levels of a di-brominated impurityThe mass spectrometer provides structural information, allowing for the definitive identification of co-eluting impurities that might not be resolved by chromatography alone.
¹⁹F qNMR Absolute Purity (%) 99.7 ± 0.2 99.4 ± 0.4 ¹⁹F qNMR is a powerful primary method for purity determination of fluorinated compounds, as the signal is directly proportional to the number of fluorine nuclei, providing an absolute measure of purity without the need for a specific reference standard of the analyte itself.[1][2]
Internal Standard TrifluorotolueneHexafluorobenzeneThe choice of an appropriate internal standard with a known purity and a resonance that does not overlap with the analyte is critical for accurate quantification in qNMR.

Experimental Protocols: The Foundation of Trustworthy Data

The validity of the comparative data hinges on the meticulous execution of well-defined experimental protocols.

High-Performance Liquid Chromatography (HPLC) with UV Detection
  • Instrumentation: Agilent 1260 Infinity II LC System or equivalent.

  • Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (containing 0.1% formic acid) at a ratio of 70:30 (v/v). The addition of formic acid helps to suppress the ionization of the carboxylic acid, leading to better peak shape.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 210 nm. Carboxylic acids generally have a weak chromophore, but absorbance at low UV wavelengths is often sufficient for detection.[3]

  • Sample Preparation: Accurately weigh and dissolve the standard in the mobile phase to a concentration of approximately 1 mg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS)
  • Instrumentation: Agilent 7890B GC coupled to a 5977B MSD or equivalent.

  • Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm. This is a versatile column suitable for a wide range of volatile and semi-volatile organic compounds.[4]

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at 50 °C for 2 minutes, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes. This temperature program allows for the separation of a wide range of potential volatile impurities.

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 35-550 m/z.

  • Sample Preparation: Dissolve the standard in a volatile solvent such as dichloromethane or ethyl acetate at a concentration of approximately 1 mg/mL.

Quantitative ¹⁹F Nuclear Magnetic Resonance (qNMR) Spectroscopy
  • Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent, equipped with a fluorine probe.

  • Solvent: Deuterated chloroform (CDCl₃) or deuterated acetone ((CD₃)₂CO).

  • Internal Standard: Accurately weigh a known amount of a suitable internal standard (e.g., trifluorotoluene) into the NMR tube with the sample.

  • Acquisition Parameters:

    • Pulse Sequence: A standard single-pulse experiment with a 90° pulse angle.

    • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the analyte and the internal standard to ensure full relaxation and accurate integration.

    • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (typically 16 or more).

  • Data Processing: The purity is calculated by comparing the integrated area of the analyte's ¹⁹F signals to the integrated area of the internal standard's ¹⁹F signal, taking into account the number of fluorine atoms and the molar masses of both compounds. The wide chemical shift range of ¹⁹F NMR minimizes signal overlap, making it an excellent tool for quantitative analysis of complex mixtures.

The Logic of Purity: Connecting Analytical Data to Experimental Success

The data presented in the comparison table is not merely a collection of numbers; it tells a story about the quality of the standards and their potential impact on research.

dot

Purity_Impact cluster_purity Purity Standard Quality cluster_outcomes Experimental Outcomes HighPurity High Purity Standard (Standard A) - Low Impurities - Accurate Assay Reliable Reliable & Reproducible Results - Accurate Quantification - Predictable Reactions HighPurity->Reliable leads to LowPurity Lower Purity Standard (Alternative B) - Higher Impurities - Less Accurate Assay Unreliable Unreliable & Inconsistent Results - Inaccurate Quantification - Unforeseen Side Reactions LowPurity->Unreliable leads to

Caption: The logical relationship between purity and experimental outcomes.

A higher purity standard, such as Standard A , provides a greater degree of confidence in experimental results. The lower levels of impurities mean that the measured concentration is a more accurate reflection of the true concentration of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid. This is critical for applications such as:

  • Quantitative Structure-Activity Relationship (QSAR) studies: Where accurate concentration data is essential for building reliable models.

  • Reaction Stoichiometry: Ensuring the correct molar ratios of reactants for optimal yield and minimal side product formation.

  • Pharmacokinetic and Pharmacodynamic (PK/PD) studies: Where precise dosing is crucial for understanding the absorption, distribution, metabolism, and excretion of a potential drug candidate.

Conversely, the use of a lower purity standard, such as Alternative B , can introduce significant variability and uncertainty into experimental workflows. The presence of unidentified impurities can lead to:

  • Inaccurate biological screening results: Where an impurity might exhibit its own biological activity, leading to false positives or negatives.

  • Complications in synthetic chemistry: Where impurities can interfere with catalysts or participate in unwanted side reactions.

  • Difficulties in method validation: Where the presence of interfering peaks can complicate the validation of analytical methods.

Conclusion: An Informed Choice for Scientific Rigor

The benchmarking of purity standards for complex molecules like 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a critical exercise in due diligence for any scientific endeavor. By employing a multi-faceted analytical approach and understanding the potential pitfalls of impurities, researchers can make an informed decision when selecting a standard. The initial investment in a high-purity, well-characterized standard is an investment in the integrity and success of the entire research project. This guide serves as a framework for that critical evaluation, empowering scientists to demand and verify the quality of the chemical tools that underpin their discoveries.

References

  • Agilent Technologies. (2022). Analysis of 27 Halogenated Hydrocarbons and 11 Volatile Organic Compounds in Water. Retrieved from [Link]4]

  • Guo, W., et al. (2017). A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. Journal of Chemical Metrology, 11(1), 16-22.[1]

  • Pauls, R. E., & McCoy, R. W. (1998). Quantitative NMR for Purity Determination of Fluorinated Compounds. Journal of Analytical Chemistry, 70(23), 4874-4880.[2]

  • Poboży, E., et al. (2011). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Microchimica Acta, 172(3-4), 409-417.[3]

Sources

Validation

A Senior Application Scientist's Guide to Cross-Reactivity Studies of Polyhalogenated Compounds

This guide provides an in-depth technical comparison of the cross-reactivity of polyhalogenated aromatic hydrocarbons (PHAHs), a class of persistent environmental pollutants that includes polychlorinated biphenyls (PCBs)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of the cross-reactivity of polyhalogenated aromatic hydrocarbons (PHAHs), a class of persistent environmental pollutants that includes polychlorinated biphenyls (PCBs), polychlorinated dibenzo-p-dioxins (PCDDs), and polychlorinated dibenzofurans (PCDFs). For researchers, scientists, and drug development professionals, understanding the nuances of PHAH cross-reactivity is paramount for accurate risk assessment and the development of reliable analytical methods. This document moves beyond a simple recitation of protocols to explain the underlying scientific principles and rationale behind experimental design, ensuring a self-validating system of inquiry.

The Significance of Cross-Reactivity in Polyhalogenated Compound Analysis

Polyhalogenated compounds rarely exist in isolation in environmental or biological matrices. Instead, they are typically found as complex mixtures. The toxicological effects of these mixtures are often mediated through a common mechanism: the activation of the aryl hydrocarbon receptor (AhR).[1][2] However, the potency with which individual congeners bind to and activate the AhR can vary by orders of magnitude.[1] This differential activity is the crux of cross-reactivity in the context of PHAHs.

An understanding of cross-reactivity is critical for two primary reasons:

  • Toxicological Risk Assessment: To assess the total "dioxin-like" toxicity of a sample, the concept of Toxic Equivalency Factors (TEFs) is employed.[3][4][5] TEFs express the potency of an individual congener relative to the most toxic dioxin, 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), which is assigned a TEF of 1.[4][6] The total toxic equivalency (TEQ) of a mixture is then calculated by summing the product of the concentration of each congener and its respective TEF.[6][7]

  • Immunoassay Development and Interpretation: Immunoassays are valuable screening tools for the rapid detection of PHAHs. However, the antibodies used in these assays can exhibit varying degrees of cross-reactivity with different congeners.[8][9] A thorough characterization of this cross-reactivity is essential for interpreting immunoassay results and understanding their limitations.

The Aryl Hydrocarbon Receptor (AhR) Signaling Pathway: The Molecular Basis of Dioxin-Like Toxicity

The majority of the toxic and biological effects of dioxin-like compounds are mediated through their interaction with the AhR, a ligand-activated transcription factor.[1][10][11] The canonical AhR signaling pathway provides a clear mechanistic framework for understanding the cross-reactivity of these compounds.

Upon entering the cell, a PHAH ligand binds to the cytosolic AhR, which is part of a protein complex that includes heat shock protein 90 (Hsp90).[11][12] Ligand binding induces a conformational change, leading to the translocation of the AhR-ligand complex into the nucleus.[10] In the nucleus, the AhR dissociates from its chaperone proteins and forms a heterodimer with the Aryl Hydrocarbon Receptor Nuclear Translocator (ARNT).[11] This AHR-ARNT complex then binds to specific DNA sequences known as Dioxin Response Elements (DREs) or Xenobiotic Response Elements (XREs) in the promoter regions of target genes, initiating their transcription.[12] One of the key target genes is cytochrome P450 1A1 (CYP1A1), an enzyme involved in the metabolism of xenobiotics.[13]

AhR_Signaling_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus PHAH Polyhalogenated Compound (Ligand) AhR_complex AhR-Hsp90 Complex PHAH->AhR_complex Binding Activated_AhR Activated AhR Complex AhR_complex->Activated_AhR Conformational Change AhR_ARNT AhR-ARNT Heterodimer Activated_AhR->AhR_ARNT Translocation & Heterodimerization ARNT ARNT ARNT->AhR_ARNT DRE Dioxin Response Element (DRE) AhR_ARNT->DRE Binding Target_Gene Target Gene (e.g., CYP1A1) DRE->Target_Gene Initiates mRNA mRNA Target_Gene->mRNA Transcription Protein Protein (e.g., CYP1A1 enzyme) mRNA->Protein Translation Biological/Toxic Effects Biological/Toxic Effects Protein->Biological/Toxic Effects

Caption: The canonical Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Experimental Approaches for Assessing Cross-Reactivity

Two primary experimental approaches are widely used to quantify the cross-reactivity of polyhalogenated compounds: immunoassays and receptor binding assays.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Competitive ELISAs are a common and cost-effective method for screening for the presence of PHAHs and for determining the cross-reactivity of different congeners with a specific antibody.[14][15] In this format, the analyte in the sample competes with a labeled antigen (conjugate) for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.

This protocol provides a general framework for a competitive ELISA for the detection of PCBs. Optimization of antibody and conjugate concentrations is crucial for assay performance and should be determined empirically.[16]

Materials:

  • 96-well microtiter plates[4]

  • PCB-specific antibody (capture antibody)[17]

  • PCB-enzyme conjugate (e.g., PCB-horseradish peroxidase [HRP])

  • PCB standards of known concentrations

  • Samples containing unknown concentrations of PCBs

  • Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)[18]

  • Wash buffer (e.g., PBS with 0.05% Tween-20)[19]

  • Blocking buffer (e.g., 3% BSA in PBS)[19]

  • Substrate solution (e.g., TMB)[19]

  • Stop solution (e.g., 2N H₂SO₄)[19]

  • Microplate reader

Procedure:

  • Plate Coating:

    • Dilute the PCB-specific antibody to the optimal concentration in coating buffer.

    • Add 100 µL of the diluted antibody to each well of the microtiter plate.

    • Incubate overnight at 4°C.[20]

    • Wash the plate three times with wash buffer.[20]

  • Blocking:

    • Add 200 µL of blocking buffer to each well.

    • Incubate for 1-2 hours at room temperature.[19]

    • Wash the plate three times with wash buffer.

  • Competitive Reaction:

    • Add 50 µL of PCB standards or samples to the appropriate wells.

    • Add 50 µL of the diluted PCB-enzyme conjugate to each well.

    • Incubate for 1-2 hours at room temperature.[4]

  • Washing:

    • Wash the plate four times with wash buffer.[6]

  • Signal Development:

    • Add 100 µL of substrate solution to each well.

    • Incubate for 15-30 minutes at room temperature in the dark.[10]

    • Add 100 µL of stop solution to each well to stop the reaction.[6]

  • Data Acquisition and Analysis:

    • Read the absorbance at 450 nm using a microplate reader.[6]

    • Generate a standard curve by plotting the absorbance values against the logarithm of the PCB standard concentrations.

    • Determine the concentration of PCBs in the samples by interpolating their absorbance values from the standard curve.

    • Calculate the cross-reactivity of other PHAH congeners by determining their IC50 values (the concentration that causes 50% inhibition of the signal) and comparing them to the IC50 of the standard PCB congener.

Competitive_ELISA_Workflow cluster_prep Plate Preparation cluster_reaction Competitive Reaction cluster_detection Detection Start Start Coat_Plate Coat Plate with Capture Antibody Start->Coat_Plate End End Wash1 Wash Coat_Plate->Wash1 Block Block Plate Wash1->Block Wash2 Wash Block->Wash2 Add_Sample Add Sample/Standard Wash2->Add_Sample Add_Conjugate Add Enzyme-Labeled Antigen (Conjugate) Add_Sample->Add_Conjugate Incubate Incubate Add_Conjugate->Incubate Wash3 Wash Incubate->Wash3 Add_Substrate Add Substrate Wash3->Add_Substrate Incubate_Dark Incubate (Dark) Add_Substrate->Incubate_Dark Add_Stop Add Stop Solution Incubate_Dark->Add_Stop Read_Absorbance Read Absorbance Add_Stop->Read_Absorbance Read_Absorbance->End

Caption: A generalized workflow for a competitive ELISA.

Aryl Hydrocarbon Receptor (AhR) Competitive Binding Assay

This assay directly measures the ability of a test compound to compete with a radiolabeled ligand, typically [³H]TCDD, for binding to the AhR.[3] It provides a direct measure of the binding affinity of a compound for the receptor, which is a key determinant of its dioxin-like potency.[7]

This protocol outlines the key steps for determining the AhR binding affinity of a test compound.

Materials:

  • Test compound (e.g., a specific PCB congener)

  • Radiolabeled ligand ([³H]TCDD)

  • Cytosolic protein extract containing the AhR

  • Assay buffer

  • Hydroxylapatite (HAP) suspension

  • Scintillation vials and cocktail

  • Scintillation counter

Procedure:

  • Reagent Preparation:

    • Prepare serial dilutions of the unlabeled test compound.

    • Prepare a constant concentration of the radiolabeled ligand ([³H]TCDD) in the assay buffer.

  • Incubation:

    • In separate tubes, combine the cytosolic extract with:

      • Radiolabeled ligand alone (total binding).

      • Radiolabeled ligand and a large excess of unlabeled TCDD (non-specific binding).

      • Radiolabeled ligand and the serial dilutions of the test compound (competitive binding).

  • Equilibration:

    • Incubate the tubes to allow the binding reaction to reach equilibrium (e.g., 2-18 hours at 4°C).[3]

  • Separation of Bound and Free Ligand:

    • Add HAP suspension to each tube to adsorb the unbound radioligand.

    • Centrifuge to pellet the HAP.

  • Quantification:

    • Transfer the supernatant (containing the receptor-bound radioligand) to scintillation vials.

    • Add scintillation cocktail and measure radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC50 value.

    • The relative potency (REP) can be calculated by comparing the IC50 of the test compound to the IC50 of TCDD.

Quantitative Comparison of Cross-Reactivity: Toxic Equivalency Factors (TEFs)

The World Health Organization (WHO) has established TEFs for a range of dioxin-like compounds based on a comprehensive review of the scientific literature.[21] These consensus values are essential for risk assessment. The table below presents the 2022 WHO-TEFs for mammals for selected PCDDs, PCDFs, and dioxin-like PCBs.

CompoundWHO-TEF (2022)
Polychlorinated Dibenzo-p-dioxins (PCDDs)
2,3,7,8-Tetrachloro-dibenzo-p-dioxin (TCDD)1
1,2,3,7,8-Pentachloro-dibenzo-p-dioxin (PeCDD)1
1,2,3,4,7,8-Hexachloro-dibenzo-p-dioxin (HxCDD)0.1
1,2,3,6,7,8-Hexachloro-dibenzo-p-dioxin (HxCDD)0.1
1,2,3,7,8,9-Hexachloro-dibenzo-p-dioxin (HxCDD)0.1
1,2,3,4,6,7,8-Heptachloro-dibenzo-p-dioxin (HpCDD)0.01
Octachloro-dibenzo-p-dioxin (OCDD)0.0003
Polychlorinated Dibenzofurans (PCDFs)
2,3,7,8-Tetrachloro-dibenzofuran (TCDF)0.1
1,2,3,7,8-Pentachloro-dibenzofuran (PeCDF)0.03
2,3,4,7,8-Pentachloro-dibenzofuran (PeCDF)0.3
Dioxin-like Polychlorinated Biphenyls (PCBs)
3,3',4,4'-Tetrachlorobiphenyl (PCB 77)0.0001
3,4,4',5-Tetrachlorobiphenyl (PCB 81)0.0003
3,3',4,4',5-Pentachlorobiphenyl (PCB 126)0.1
3,3',4,4',5,5'-Hexachlorobiphenyl (PCB 169)0.03

Source: World Health Organization, 2024[21]

Causality Behind Experimental Choices: A Senior Scientist's Perspective

The design of robust cross-reactivity studies hinges on a deep understanding of the underlying principles of immunoassays and receptor-ligand interactions.

Antibody Selection: The choice of antibody is the most critical factor in an immunoassay.[17][22] For broad-class specific assays aiming to detect a wide range of congeners, a polyclonal antibody that recognizes a common structural motif is often preferred.[22] Conversely, for congener-specific assays, a highly specific monoclonal antibody is required. The immunogen used to generate the antibody will dictate its specificity. For example, using a specific PCB congener as the immunogen is more likely to produce an antibody with high specificity for that congener.[9]

Coating Antigen/Conjugate Design: In a competitive ELISA, the structure of the coating antigen or enzyme conjugate is crucial. It must be sufficiently similar to the target analyte to be recognized by the antibody, but its affinity should be optimized to allow for effective competition with the analyte in the sample.

Assay Conditions: Factors such as incubation time, temperature, and buffer composition can significantly impact assay performance.[18] Longer incubation times may allow for the detection of lower affinity interactions, but they can also increase non-specific binding. It is essential to empirically optimize these parameters to achieve the desired balance of sensitivity and specificity.

Conclusion: An Integrated Approach to Cross-Reactivity Assessment

A comprehensive understanding of the cross-reactivity of polyhalogenated compounds requires an integrated approach that combines robust experimental methodologies with a strong theoretical foundation. By carefully designing and executing competitive immunoassays and receptor binding assays, and by interpreting the results within the framework of the AhR signaling pathway and the TEF concept, researchers can generate high-quality, reliable data that is essential for protecting human and environmental health. This guide provides the foundational knowledge and practical protocols to empower scientists to conduct these critical studies with confidence and scientific rigor.

References

  • Sino Biological. Competitive ELISA Protocol. Available from: [Link]

  • National Institutes of Health. The Search for Endogenous Activators of the Aryl Hydrocarbon Receptor. Available from: [Link]

  • A Quick Introduction to Graphviz. (2017). Available from: [Link]

  • Eurofins Abraxis. PCB ELISA (Microtiter Plate). Available from: [Link]

  • ResearchGate. Measured and predicted affinities of binding and relative potencies to activate the AhR of PAHs and their alkylated analogues. Available from: [Link]

  • Creative Diagnostics. Competitive ELISA Protocol. Available from: [Link]

  • PubMed. Species differences in specific ligand-binding affinity and activation of AHR: The biological basis for calculation of relative effective potencies and toxic equivalence factors. Available from: [Link]

  • St John's Laboratory. Competitive ELISA protocol. Available from: [Link]

  • YouTube. Graphviz tutorial. Available from: [Link]

  • Graphviz. User Guide. Available from: [Link]

  • MDPI. Immunoanalysis Methods for the Detection of Dioxins and Related Chemicals. Available from: [Link]

  • Sketchviz. Graphviz Examples and Tutorial. Available from: [Link]

  • YouTube. Graphviz and dot: Generating Diagrams with Code. Available from: [Link]

  • National Institutes of Health. Persistent Binding of Ligands to the Aryl Hydrocarbon Receptor. Available from: [Link]

  • Creative Biolabs. Aryl Hydrocarbon Receptor (AHR) Nuclear Receptor Assay Service. Available from: [Link]

  • PubMed. Exposure time-dependent effects on the relative potencies and additivity of PAHs in the Ah receptor-based H4IIE-luc bioassay. Available from: [Link]

  • National Institutes of Health. Novel Method for Quantifying AhR-Ligand Binding Affinities Using Microscale Thermophoresis. Available from: [Link]

  • ResearchGate. (PDF) Immunoassay Troubleshooting Guide. Available from: [Link]

  • Biocompare. A Guide to ELISA Antibody Selection. Available from: [Link]

  • Modern Water. RaPID Assay® PCB Test Kit. Available from: [Link]

  • National Institutes of Health. Immunoanalysis Methods for the Detection of Dioxins and Related Chemicals. Available from: [Link]

  • MilliporeSigma. Tips & Tricks | Immunoassay Protocols & Troubleshooting | MILLIPLEX® Assays. Available from: [Link]

  • Creative Diagnostics. Practical Tips of ELISA. Available from: [Link]

  • Hach. DR/4000 PROCEDURE PCB (Polychlorinated Biphenyls). Available from: [Link]

  • YouTube. PCB Test & Troubleshoot in 7 Easy Steps!. Available from: [Link]

  • Bio-Rad. Helpful ELISA Hints. Available from: [Link]

  • PubMed. Effects of dioxins, PCBs, and PBDEs on immunology and hematology in adolescents. Available from: [Link]

  • Eurofins. WHO reassessment of toxicity ratios of toxic PCDD/F and DL-PCB congeners. Available from: [Link]

Sources

Comparative

The Economic &amp; Technical Landscape of Fluorination: A Comparative Guide

Executive Summary The introduction of fluorine into bioactive scaffolds is a non-negotiable aspect of modern drug discovery, present in over 25% of marketed pharmaceuticals. However, the "fluorine tax"—the cost associate...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The introduction of fluorine into bioactive scaffolds is a non-negotiable aspect of modern drug discovery, present in over 25% of marketed pharmaceuticals. However, the "fluorine tax"—the cost associated with reagents, safety infrastructure, and purification—varies wildly between methods.

This guide moves beyond simple reagent price tags to analyze Total Process Cost (TPC) . While electrophilic reagents like Selectfluor® offer bench-top convenience, their poor atom economy makes them fiscally irresponsible at scale. Conversely, nucleophilic methods (DAST/Deoxo-Fluor) offer low raw material costs but incur hidden "safety debts" in process engineering.

Key Verdict:

  • For Discovery (mg scale): Selectfluor remains the king of reliability despite high cost.

  • For Scale-Up (kg scale): PyFluor (nucleophilic) and Electrochemical Fluorination (ECF) are the emerging leaders, offering the best balance of safety, cost, and atom economy.

Part 1: The Economic Metrics of C-F Bond Formation

To objectively compare these methods, we must look beyond the catalogue price. We utilize three core metrics:

  • Reagent Unit Cost ($/mol): The raw market price of the fluorine source.

  • Atom Economy (AE): Mass of F transferred / Mass of Reagent.

    • Example: Selectfluor (MW ~354) transfers one F atom (MW 19). AE = 5.3% . You are paying for 95% waste.

  • Process Mass Intensity (PMI): Total mass of materials (reagents + solvents + water) / Mass of Product.

Comparative Data Analysis
MethodReagentCost IndexAtom EconomySafety ProfileScalability
Electrophilic Selectfluor®

Low (5.3%)High (Stable solid)Low (Cost prohibitive)
Electrophilic NFSI

Low (6.0%)High (Stable solid)Medium
Nucleophilic DAST$High (11.8%)Critical (Explosive)Low (Safety limits)
Nucleophilic Deoxo-Fluor®

High (8.6%)Moderate (Thermally unstable)Medium
Nucleophilic PyFluor $MediumExcellent (Stable solid)High
Emerging Electro-Chem $ (HF salts)Very High High (Flow chemistry)High

Part 2: Nucleophilic Fluorination (Deoxyfluorination)[1]

This is the primary method for converting alcohols (


) to fluorides (

).
The "Old Guard": DAST & Deoxo-Fluor

Diethylaminosulfur trifluoride (DAST ) has historically been the workhorse due to its low cost. However, it is a process safety nightmare.

  • The Hidden Cost: DAST decomposes explosively above 150°C (exotherm ~1700 J/g). Scale-up requires expensive Hastelloy reactors, cryogenic cooling, and blast-proof bunkers.

  • Chemistry Issues: It frequently causes elimination (olefin formation) rather than substitution.

The "Modern Standard": PyFluor

PyFluor (2-pyridinesulfonyl fluoride) represents a paradigm shift.

  • Mechanism: It activates the alcohol with a sulfonyl group, allowing a separate fluoride source (cheap KF or CsF) to displace it.

  • Cost-Effectiveness: Although the reagent itself is moderately priced, it allows the use of inexpensive fluoride salts, does not require cryogenic conditions, and produces minimal elimination byproducts, reducing purification costs.

Part 3: Electrophilic Fluorination[2]

Used for fluorinating electron-rich centers (arenes, enolates).[1][2][3]

The "Convenience Premium": Selectfluor

Selectfluor is the "Gold Standard" for discovery chemists. It is an oxidant-free source of


 that works in air.
  • Why it costs so much: The synthesis of Selectfluor itself requires

    
     gas and complex quaternization steps.
    
  • Use Case: Ideal for late-stage functionalization (LSF) of high-value intermediates where yield is more important than reagent cost.

The "Disruptor": Electrochemical Fluorination (ECF)

ECF is rapidly moving from niche to mainstream. Instead of using a chemical oxidant (like the


 bond in Selectfluor), it uses an anode to oxidize the substrate.[4]
  • Cost Advantage: The fluorine source is often

    
     or simple HF salts, which are pennies on the dollar compared to Selectfluor.
    
  • The Catch: High upfront CAPEX for potentiostats and flow cells.

Part 4: Strategic Decision Framework

The following decision tree illustrates the logical flow for selecting a fluorination method based on substrate type and project stage.

FluorinationDecision Start Substrate Type? Alcohol Alcohol (R-OH) Start->Alcohol Arene Arene / Enolate Start->Arene Scale Scale? Alcohol->Scale Nucleophilic Scale2 Scale? Arene->Scale2 Electrophilic PyFluor PyFluor + KF (Best Balance) Scale->PyFluor > 10g (Process) DAST DAST (Only if <1g) Scale->DAST < 1g (R&D) Selectfluor Selectfluor (High Reliability) Scale2->Selectfluor Discovery (mg) ECF Electrochemical (ECF) (Lowest OpEx) Scale2->ECF Production (kg) NFSI NFSI (Budget Alternative) Scale2->NFSI Mid-Scale (g)

Figure 1: Decision matrix for selecting fluorination methodologies based on substrate and scale.

Part 5: Validated Experimental Protocols

Protocol A: Cost-Effective Deoxyfluorination (PyFluor)

Target: Conversion of secondary alcohol to fluoride with minimal elimination.[5][6]

Reagents:

  • Substrate: Secondary Alcohol (1.0 equiv)

  • Reagent: PyFluor (1.2 equiv)

  • Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (2.0 equiv)

  • Solvent: Toluene (anhydrous)

Workflow:

  • Charge: To a flame-dried flask equipped with a stir bar, add the Alcohol (1.0 equiv) and PyFluor (1.2 equiv).

  • Solvate: Add Toluene (0.5 M concentration relative to substrate).

  • Activation: Add DBU (2.0 equiv) dropwise at room temperature (23°C). Note: Unlike DAST, no cooling to -78°C is required.

  • Reaction: Stir at room temperature for 4–12 hours. Monitor by TLC/LCMS.

  • Workup: Quench with dilute HCl (1M). Extract with EtOAc.

  • Purification: Silica gel chromatography.

Validation Check:

  • Why this works: The DBU forms a salt with PyFluor, which activates the alcohol. The byproduct is a water-soluble sulfonate, simplifying purification compared to the sticky sulfur residues of DAST.

Protocol B: Late-Stage Electrophilic Fluorination (Selectfluor)

Target: Fluorination of an enolizable ketone or electron-rich aromatic.

Reagents:

  • Substrate: Ketone/Arene (1.0 equiv)

  • Reagent: Selectfluor (1.1 equiv)

  • Solvent: Acetonitrile (MeCN)

Workflow:

  • Charge: Dissolve Substrate in MeCN (0.1 M).

  • Addition: Add Selectfluor (1.1 equiv) as a solid in one portion.

  • Thermal Cycle: Heat to 60–80°C (microwave or oil bath) for 2–6 hours.

  • Workup: Remove solvent in vacuo. Resuspend residue in DCM/Water.

  • Isolation: The byproduct (H-TEDA) is water-soluble. Wash the organic layer thoroughly with water to remove it.

Validation Check:

  • Self-Validating Step: If the reaction turns dark brown/black, radical polymerization is occurring. Switch to NFSI or add a radical scavenger (TEMPO).

Part 6: Visualizing the Electrochemical Future

For facilities considering the switch to flow-electochemistry to reduce reagent costs, the workflow differs significantly from batch chemistry.

ECF_Workflow Feed Feed Stock (Substrate + HF:Amine) Pump Peristaltic Pump Feed->Pump Continuous Cell Flow Cell (Pt Anode / Steel Cathode) Pump->Cell Residence Time (2-10 min) Quench In-line Quench Cell->Quench Activated Species Separator Phase Separator Quench->Separator Product Fluorinated Product Separator->Product

Figure 2: Continuous flow electrochemical fluorination process, eliminating the need for expensive N-F reagents.

References

  • Comparison of Electrophilic Reagents: BenchChem. (2025).[7] A Comparative Guide to Selectfluor and Other N-F Fluorinating Agents. Retrieved from

  • Deoxyfluorination Safety & Scalability: Doyle, A. G., et al. (2015).[5][6] PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent.[6][8] J. Am. Chem. Soc. Retrieved from

  • Industrial Fluorination Challenges: Sigma-Aldrich. (2023). Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor). Retrieved from

  • Electrochemical Fluorination: Winterson, B., et al. (2021).[4] Flow electrochemistry: a safe tool for fluorine chemistry. Chemical Science. Retrieved from

  • Green Chemistry Metrics: Sheldon, R. A. (2018). Metrics of Green Chemistry and Sustainability: Past, Present, and Future. ACS Sustainable Chem. Eng. Retrieved from

Sources

Validation

A Senior Application Scientist's Guide to the Orthogonal Validation of Novel Compound Structures

For: Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative of Unambiguous Structural Verification In the realm of drug discovery and development, the precise and unequivocal determinati...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Unambiguous Structural Verification

In the realm of drug discovery and development, the precise and unequivocal determination of a novel compound's three-dimensional structure is the bedrock upon which all subsequent research is built. An erroneously assigned structure can lead to the misinterpretation of biological data, wasted resources, and ultimately, the failure of promising therapeutic candidates.[1][2][3] Therefore, a robust, multi-faceted approach to structural validation is not merely a recommendation but a scientific necessity.

This guide eschews a rigid, one-size-fits-all template. Instead, it presents a cohesive, in-depth comparison of the primary orthogonal techniques for the structural elucidation of new chemical entities (NCEs).[4][5] As a Senior Application Scientist, my objective is to provide not just a series of protocols, but a logical framework for making informed experimental choices, interpreting complex data, and achieving unassailable confidence in your molecular architecture. We will explore the strengths and limitations of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography through the lens of a case study, providing the supporting experimental data and detailed methodologies that underpin expert-level structural validation.

The Orthogonal Approach: A Self-Validating System

The core principle of modern structural validation is the application of orthogonal methods—distinct analytical techniques that measure molecular properties based on different physicochemical principles.[6] This strategy provides a self-validating system, where the convergence of data from multiple, independent sources exponentially increases the confidence in the proposed structure. Relying on a single technique, no matter how powerful, leaves the door open to ambiguity and potential misinterpretation.

Case Study: Elucidation of "PyrimiFluor," a Novel Kinase Inhibitor Candidate

To illustrate the power of an orthogonal approach, we will follow the structural validation of a hypothetical novel compound, "PyrimiFluor": 4-((4-fluorophenyl)amino)-2-(methylthio)pyrimidine-5-carbonitrile. This compound was synthesized as a potential inhibitor of a key oncogenic kinase.

Molecular Formula: C₁₂H₈FN₅S

Proposed Structure:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful technique for the unambiguous structural elucidation of molecules in solution.[6] It provides detailed information about the chemical environment, connectivity, and spatial proximity of atoms within a molecule.

Causality Behind Experimental Choices in NMR

For a novel heterocyclic compound like PyrimiFluor, a suite of 1D and 2D NMR experiments is essential. A simple 1D ¹H NMR spectrum provides initial information on the number and type of protons, but for a complete assignment, we must turn to 2D techniques.

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment is fundamental as it directly correlates each proton to the carbon it is attached to, providing definitive C-H bond information.

  • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This is crucial for piecing together the molecular fragments. It reveals correlations between protons and carbons that are two or three bonds away, allowing us to connect the different spin systems and identify quaternary carbons.

  • ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through three bonds, helping to establish adjacent proton networks.

  • ¹⁹F NMR: Given the presence of a fluorine atom, this 1D experiment is necessary to confirm its chemical environment.

Experimental Protocol: 1D and 2D NMR of PyrimiFluor
  • Sample Preparation: Dissolve approximately 5 mg of purified PyrimiFluor in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).[2] DMSO-d₆ is chosen for its ability to dissolve a wide range of organic compounds and for its high boiling point, which minimizes evaporation.

  • Instrument Setup:

    • Spectrometer: 500 MHz NMR spectrometer equipped with a cryoprobe.

    • Locking and Shimming: Lock on the deuterium signal of DMSO-d₆ and perform automatic and manual shimming to optimize magnetic field homogeneity.

  • Data Acquisition:

    • ¹H NMR: Acquire a 1D proton spectrum with a standard pulse program. Set the spectral width from -1 to 13 ppm.

    • ¹³C{¹H} NMR: Acquire a 1D proton-decoupled carbon spectrum. Set the spectral width from 0 to 180 ppm.

    • ¹⁹F NMR: Acquire a 1D fluorine spectrum.

    • 2D Experiments (HSQC, HMBC, COSY): Use standard pulse sequences for each experiment, optimizing acquisition and processing parameters to achieve good resolution and signal-to-noise.

Data Presentation: NMR Spectral Data for PyrimiFluor
¹H NMR (500 MHz, DMSO-d₆) ¹³C NMR (125 MHz, DMSO-d₆) ¹⁹F NMR (470 MHz, DMSO-d₆)
δ (ppm) Multiplicity (J in Hz) Assignment
10.11s, 1HNH
8.65s, 1HH6
7.80dd, 2H (J=9.0, 5.5 Hz)H2', H6'
7.30t, 2H (J=9.0 Hz)H3', H5'
2.58s, 3HS-CH₃

d = doublet, t = triplet, dd = doublet of doublets, s = singlet

Interpretation and Workflow

The NMR data strongly supports the proposed structure of PyrimiFluor. The workflow for interpretation involves a systematic piecing together of the molecular puzzle.

NMR_Workflow

Mass Spectrometry (MS): Confirming Molecular Weight and Elemental Composition

Mass spectrometry is an indispensable orthogonal technique that provides the exact molecular weight and, with high-resolution instruments, the elemental composition of a novel compound.[7][8][9] It serves as a critical check on the molecular formula determined by other methods.

Causality Behind Experimental Choices in MS

For a small organic molecule like PyrimiFluor, Electrospray Ionization (ESI) is an excellent choice due to its soft ionization nature, which typically yields the intact molecular ion with minimal fragmentation. High-Resolution Mass Spectrometry (HRMS), often using a Time-of-Flight (TOF) or Orbitrap analyzer, is crucial for determining the accurate mass to within a few parts per million (ppm), allowing for the confident assignment of the elemental formula.

Experimental Protocol: High-Resolution Mass Spectrometry of PyrimiFluor
  • Sample Preparation: Prepare a dilute solution of PyrimiFluor (approx. 10 µg/mL) in a 50:50 mixture of acetonitrile and water with 0.1% formic acid.[10] The formic acid aids in protonation for positive ion mode ESI.

  • Instrument Setup:

    • Mass Spectrometer: ESI-TOF or ESI-Orbitrap mass spectrometer.

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Data Acquisition: Infuse the sample solution directly into the mass spectrometer. Acquire data over a mass range of m/z 100-500. A lock mass or internal standard is used for continuous calibration to ensure high mass accuracy.

Data Presentation: High-Resolution Mass Spectrometry Data for PyrimiFluor
Parameter Value
Ionization Mode ESI+
Observed m/z [M+H]⁺ 274.0558
Calculated m/z for C₁₂H₉FN₅S⁺ 274.0563
Mass Accuracy (ppm) -1.8 ppm
Proposed Elemental Composition C₁₂H₈FN₅S
Interpretation and Workflow

The HRMS data provides unequivocal confirmation of the molecular formula of PyrimiFluor. The workflow is straightforward, involving the comparison of the experimentally measured accurate mass with the theoretical mass of the proposed formula.

MS_Workflow

Single-Crystal X-ray Crystallography: The Definitive 3D Structure

When a suitable single crystal can be obtained, X-ray crystallography provides the absolute, unambiguous three-dimensional structure of a molecule, including bond lengths, bond angles, and stereochemistry.[11][12][13] It is considered the "gold standard" for structural determination.[14]

Causality Behind Experimental Choices in Crystallography

The primary challenge in X-ray crystallography is growing diffraction-quality single crystals. This often requires screening various solvents and crystallization techniques. Slow evaporation and vapor diffusion are common starting points for small organic molecules.

Experimental Protocol: Single-Crystal X-ray Diffraction of PyrimiFluor
  • Crystal Growth: Dissolve PyrimiFluor in a minimal amount of hot acetone. Allow the solution to cool slowly to room temperature, followed by further slow evaporation over several days. This yielded small, colorless, needle-like crystals suitable for diffraction.[15]

  • Data Collection:

    • A suitable crystal is mounted on a goniometer.

    • Data is collected on a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å) and a CCD detector at a low temperature (e.g., 100 K) to minimize thermal vibrations.

  • Structure Solution and Refinement:

    • The collected diffraction data is processed to yield a set of structure factors.

    • The structure is solved using direct methods and refined against the experimental data to yield the final atomic coordinates and thermal parameters. The results are typically presented in a Crystallographic Information File (CIF).[7][9]

Data Presentation: Crystallographic Data for PyrimiFluor
Parameter Value
Empirical Formula C₁₂H₈FN₅S
Formula Weight 273.29
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a = 8.54 Å, b = 12.31 Å, c = 11.78 Å
α = 90°, β = 109.2°, γ = 90°
Volume 1170.1 ų
Z 4
Final R-factor (R1) 0.045
Interpretation and Workflow

The crystallographic data provides a complete and unambiguous 3D model of PyrimiFluor, confirming the connectivity and stereochemistry proposed by NMR and MS. The low R-factor indicates a good fit between the structural model and the experimental diffraction data.

XRay_Workflow

Computational Chemistry: An In Silico Orthogonal Method

Modern computational chemistry provides a powerful in silico method for structural validation.[16] By predicting NMR chemical shifts for a proposed structure using Density Functional Theory (DFT), we can compare the calculated values with the experimental data, providing an additional layer of confirmation.

Causality Behind Experimental Choices in Computational Chemistry

The choice of DFT functional and basis set is critical for accurate chemical shift prediction. A common and reliable approach involves geometry optimization followed by NMR shielding calculations using a suitable level of theory.

Protocol: DFT Calculation of NMR Chemical Shifts for PyrimiFluor
  • Conformational Search: Perform a conformational search to identify the low-energy conformers of PyrimiFluor.

  • Geometry Optimization: Optimize the geometry of the lowest energy conformer using a DFT method (e.g., B3LYP/6-31G(d)).

  • NMR Shielding Calculation: Calculate the NMR shielding tensors for the optimized geometry using a higher level of theory (e.g., mPW1PW91/6-311+G(d,p)) with a solvent model (e.g., PCM for DMSO).

  • Data Analysis: Convert the calculated shielding tensors to chemical shifts and compare them with the experimental values.

Data Presentation: Comparison of Experimental and Calculated ¹³C Chemical Shifts
Carbon Atom Experimental δ (ppm) Calculated δ (ppm) Δδ (ppm)
C2172.5171.80.7
C4'160.8161.5-0.7
C4158.1157.50.6
C2', C6'125.0124.20.8
C3', C5'116.2115.90.3
C5-CN115.8116.5-0.7
C585.185.9-0.8
S-CH₃13.914.5-0.6

The excellent correlation between the experimental and calculated chemical shifts provides strong computational support for the assigned structure of PyrimiFluor.

Comparison of Orthogonal Techniques

Technique Principle Information Provided Strengths Limitations
NMR Spectroscopy Nuclear spin in a magnetic fieldConnectivity, stereochemistry, conformation in solutionUnambiguous structure in solution, non-destructiveRequires soluble, pure sample; complex spectra for large molecules
Mass Spectrometry Mass-to-charge ratio of ionsMolecular weight, elemental compositionHigh sensitivity, small sample amount, confirms molecular formulaProvides limited structural connectivity information, can be destructive
X-ray Crystallography Diffraction of X-rays by a crystal latticeAbsolute 3D structure in the solid stateUnambiguous, definitive 3D structureRequires a high-quality single crystal, structure is in the solid state
Computational Chemistry Quantum mechanical calculationsPredicted properties (e.g., NMR shifts)In silico validation, can help resolve ambiguitiesAccuracy depends on the level of theory, requires computational resources

Conclusion: A Unified and Rigorous Approach

The structural validation of a novel compound is a cornerstone of chemical and pharmaceutical research. As demonstrated with our case study of "PyrimiFluor," no single technique can provide the same level of confidence as a well-designed orthogonal approach. The convergence of data from NMR spectroscopy, mass spectrometry, and X-ray crystallography, further supported by computational methods, provides an unassailable foundation for the structural assignment. By understanding the causality behind experimental choices and adhering to rigorous protocols, researchers can ensure the scientific integrity of their work and accelerate the journey from a novel compound to a potential therapeutic.

References

  • CCDC. (n.d.). A short guide to Crystallographic Information Files. Retrieved from [Link]

  • Lin, A., et al. (2021). Minimum Reporting Standards for in vivo Magnetic Resonance Spectroscopy (MRSinMRS): Experts' consensus recommendations. NMR in Biomedicine, 34(5), e4484.
  • IUCr. (n.d.). A Guide to CIF for Authors. Retrieved from [Link]

  • ResearchGate. (n.d.). Reproducible Untargeted Metabolomics Data Analysis Workflow for Exhaustive MS/MS Annotation. Retrieved from [Link]

  • ACS Publications. (n.d.). Exploring the Frontiers of Computational NMR: Methods, Applications, and Challenges. Chemical Reviews. Retrieved from [Link]

  • ACS Publications. (n.d.). NMR Guidelines for ACS Journals. Retrieved from [Link]

  • Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

  • ACS Publications. (n.d.). Unknown Metabolite Identification Using Machine Learning Collision Cross-Section Prediction and Tandem Mass Spectrometry. Analytical Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). NMR Prediction with Computational Chemistry. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Experimental reporting. Retrieved from [Link]

  • ResearchGate. (n.d.). NMReDATA, a standard to report the NMR assignment and parameters of organic compounds. Retrieved from [Link]

  • ACS Publications. (2025, July 9). Development of a Teaching Approach for Structure Elucidation Using 1D and 2D Homonuclear and Heteronuclear NMR Spectra. Journal of Chemical Education. Retrieved from [Link]

  • PISRT. (2019, November 2). ASpin-NMR data reporting tool. Retrieved from [Link]

  • Wikipedia. (n.d.). Sample preparation in mass spectrometry. Retrieved from [Link]

  • IUCr. (n.d.). The Crystallographic Information File (CIF): A new standard archive file for Crystallography. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). A guide to small-molecule structure assignment through computation of (1H and 13C) NMR chemical shifts. Retrieved from [Link]

  • Morressier. (2022, August 21). Common errors and ignorance in small molecule chemical structure representation: Towards developing an Automated Molecular Identity Disambiguator (AutoMID). Retrieved from [Link]

  • RSC Publishing. (2022, June 30). Pitfalls in the structural elucidation of small molecules. A critical analysis of a decade of structural misassignments of marine natural products. Retrieved from [Link]

  • ResearchGate. (n.d.). Pitfalls in the structural elucidation of small molecules. A critical analysis of a decade of structural misassignments of marine natural products. Retrieved from [Link]

  • AI in healthcare. (2026, February 10). AI Decoding Chemical Principles to Speed Up Innovation in Drug and Material Development. Retrieved from [Link]

  • PMC. (n.d.). Computational Chemistry for the Identification of Lead Compounds for Radiotracer Development. Retrieved from [Link]

  • ACS Publications. (2022, November 30). Protein Structure Validation Derives a Smart Conformational Search in a Physically Relevant Configurational Subspace. Retrieved from [Link]

  • Harvard University. (n.d.). Sample Preparation. Retrieved from [Link]

  • PMC. (2025, May 26). Mass-spectrometry based metabolomics: an overview of workflows, strategies, data analysis and applications. Retrieved from [Link]

  • University of Zurich. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Retrieved from [Link]

  • Wiley Online Library. (2025, October 20). Tutorial for the structure elucidation of small molecules by means of the LSD software. Retrieved from [Link]

  • PMC. (n.d.). The Crystallographic Information File (CIF): A Standard for Crystallographic Data Interchange. Retrieved from [Link]

  • YouTube. (2025, January 23). WEBINAR: Automate Non-Targeted LC-MS/MS Identification with KnowItAll LC Expert - Jan 2025. Retrieved from [Link]

  • University of Rochester. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved from [Link]

  • LabRulez LCMS. (n.d.). Search for What's Missing: Unknown Compound Characterization Using LC-MS. Retrieved from [Link]

  • ACS Publications. (2019, December 31). Stereochemical Elucidation of Natural Products from Residual Chemical Shift Anisotropies in a Liquid Crystalline Phase. Retrieved from [Link]

  • Oreate AI Blog. (2026, January 7). Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis. Retrieved from [Link]

  • Vertex AI Search. (n.d.). Understanding the Role of Mass Spectrometry in Drug Discovery and Development.
  • Freyr. (n.d.). What is New Chemical Entity (NCE)?. Retrieved from [Link]

  • Troutman Pepper. (2016, September 7). FDA Is Evolving on Qualifications for 'New Chemical Entity'. Retrieved from [Link]

  • GARDP Revive. (n.d.). New chemical entity (NCE), new molecular entity (NME). Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). New Chemical Entity Exclusivity Determinations for Certain Fixed-Combination Drug Products. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Guidance for Industry. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

Senior Application Scientist's Guide: Personal Protective Equipment Protocol for 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid

This guide provides essential safety protocols for the handling and disposal of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid. Given the compound's complex halogenated structure and acidic functional group, a rigorous,...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety protocols for the handling and disposal of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid. Given the compound's complex halogenated structure and acidic functional group, a rigorous, risk-averse approach is mandatory. The following procedures are designed to empower researchers with the knowledge to operate safely, ensuring both personal protection and experimental integrity.

Hazard Assessment & Risk Profile

5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid is a halogenated carboxylic acid. While specific toxicological data may be limited, a comprehensive hazard profile can be inferred from its functional groups. The primary risks stem from its corrosive nature and the potential for severe irritation or toxicity upon contact or inhalation.

The carboxylic acid moiety renders the compound acidic and corrosive, capable of causing severe chemical burns to skin and eyes upon contact.[1] The presence of multiple halogen atoms—bromine, chlorine, and fluorine—increases its reactivity and potential toxicity. Halogenated organic compounds can be harmful, and their decomposition, for instance in a fire, can release highly toxic gases such as hydrogen halides (HBr, HCl, and HF).[2]

Anticipated Hazard Classification

Hazard Category Anticipated Risk Rationale
Skin Corrosion/Irritation Category 1B Assumed to be corrosive due to the carboxylic acid functional group, causing severe skin burns and damage.[1][3]
Serious Eye Damage Category 1 Expected to cause irreversible eye damage due to its corrosive nature.[1][2]
Acute Toxicity (Inhalation) Potential Hazard Vapors or aerosols may be highly irritating or toxic to the respiratory tract. All work must be done in a fume hood.[1][4]
Acute Toxicity (Dermal) Potential Hazard Absorption through the skin may be possible, contributing to systemic toxicity. Dermal contact must be prevented.[5]

| Environmental Hazard | Potential Hazard | Halogenated organic compounds can be persistent and toxic to aquatic life. Must not be released into the environment.[6] |

Core Personal Protective Equipment (PPE) Requirements

A multi-layered PPE strategy is essential. Engineering controls, such as a chemical fume hood, are the first and most critical line of defense.

Primary Engineering Control: All handling of 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid, including weighing, transferring, and preparing solutions, must be performed inside a certified chemical fume hood to minimize inhalation exposure.[1][4]

A. Eye and Face Protection Standard safety glasses are insufficient . The corrosive nature of this compound mandates superior protection.

  • Required: Chemical splash goggles that form a seal around the eyes, worn in conjunction with a full-face shield.[1][7][8] This combination protects against splashes, vapors, and unforeseen reactions.[7]

B. Skin and Body Protection

  • Gloves: Double-gloving is mandatory to provide robust protection against degradation and permeation.[9]

    • Inner Glove: A standard nitrile examination glove provides a preliminary barrier and maintains dexterity.

    • Outer Glove: A heavy-duty, chemical-resistant glove. Butyl rubber is an excellent choice for protection against corrosive acids and organic solvents.[9][10] Always check the manufacturer's compatibility chart for specific breakthrough times.

  • Laboratory Coat: A chemical-resistant, long-sleeved lab coat is required. For procedures involving larger quantities (>50 mL) or a significant risk of splashing, a chemical-resistant apron must be worn over the lab coat.[10][11]

  • Apparel and Footwear: Wear long pants made of a non-synthetic material and fully enclosed, chemical-resistant footwear at all times.

C. Respiratory Protection While the fume hood serves as the primary respiratory control, emergency situations demand additional protection.

  • Emergency Use: A NIOSH-approved air-purifying respirator with an organic vapor/acid gas (OV/AG) cartridge should be available for immediate use in the event of a large spill or failure of the primary engineering controls.[4][12] All personnel must be properly fit-tested and trained in its use.

Procedural Discipline: PPE Donning and Doffing Sequence

Cross-contamination often occurs during the removal of PPE. Adhering to a strict sequence is critical to safety.

PPE_Workflow cluster_donning PPE Donning Sequence (Putting On) cluster_doffing PPE Doffing Sequence (Taking Off) Don1 1. Lab Coat & Apron Don2 2. Inner Nitrile Gloves Don1->Don2 Don3 3. Outer Butyl Gloves Don2->Don3 Don4 4. Face Shield & Goggles Don3->Don4 Doff1 1. Outer Butyl Gloves (Contaminated) Doff2 2. Face Shield & Goggles Doff1->Doff2 Doff3 3. Lab Coat & Apron Doff2->Doff3 Doff4 4. Inner Nitrile Gloves Doff3->Doff4

Caption: Workflow for correct PPE donning and doffing.

Detailed Doffing Protocol:

  • Outer Gloves: With the outer gloves still on, clean any gross contamination if possible. Remove the outer gloves, turning them inside out, and dispose of them in the designated hazardous waste container.

  • Face Shield & Goggles: Remove the face shield and goggles from the back to the front. Place them in a designated area for decontamination.

  • Lab Coat/Apron: Remove the lab coat and/or apron by rolling it away from the body to contain any contamination on the inner surface. Place it in the designated container for hazardous laundry or disposal.

  • Inner Gloves: Finally, remove the inner nitrile gloves, turning them inside out, and dispose of them in the hazardous waste container.

  • Hand Washing: Immediately wash hands thoroughly with soap and water.[4]

Emergency Response Protocols

Preparedness is paramount. Ensure an emergency eyewash and shower are accessible and unobstructed.[1]

  • Skin Exposure: Immediately proceed to the nearest emergency shower and flush the affected area with copious amounts of water for at least 15 minutes.[1] Remove all contaminated clothing while under the shower. Seek immediate medical attention.

  • Eye Exposure: Go directly to an eyewash station and flush the eyes for a minimum of 15 minutes, holding the eyelids open to ensure thorough rinsing.[1] Seek immediate medical attention.

  • Minor Spill (inside fume hood):

    • Alert personnel in the immediate area.

    • Use an acid-neutralizing spill kit (e.g., sodium bicarbonate or calcium carbonate) to absorb the material.[1]

    • Collect the absorbed material using non-sparking tools and place it in a labeled, sealed container for hazardous waste disposal.

  • Major Spill (outside fume hood or large volume):

    • Evacuate the laboratory immediately and alert others.

    • Activate the facility's emergency alarm or call the designated emergency response team.

    • Do not attempt to clean it up without appropriate respiratory protection and training.

Decontamination and Disposal Plan

Proper disposal is a legal and ethical requirement to protect our colleagues and the environment.

  • Decontamination: All non-disposable equipment, such as glassware and stir bars, must be decontaminated. Rinse items three times with a suitable solvent (e.g., ethanol or isopropanol) in the fume hood. The rinsate must be collected and disposed of as hazardous waste.

  • Waste Disposal:

    • Solid Waste: All disposable PPE, contaminated wipes, and spill cleanup materials are considered hazardous waste. They must be collected in a designated, puncture-proof, and clearly labeled hazardous waste container.

    • Liquid Waste: Unused chemical and contaminated solvents must be collected in a separate, labeled hazardous waste container.

    • Prohibition: Under no circumstances should this chemical or its contaminated materials be poured down the drain or disposed of in regular trash.[3][4]

By adhering to these stringent protocols, you build a culture of safety that protects you, your colleagues, and the integrity of your research. Treat 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid with the respect its chemical properties demand.

References

  • Carl ROTH. (n.d.). Safety Data Sheet: Perfluoropentanoic acid. Retrieved from [Link]

  • CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

  • New Pig. (n.d.). A Guide to Working with Corrosive Substances. Retrieved from [Link]

  • Regulations.gov. (2015). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

  • ACTenviro. (2024). How To Effectively Handle and Manage Corrosive Chemicals. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Semiconductors - Toxic, Irritative, and Corrosive Gases and Liquids. Retrieved from [Link]

  • University of Tennessee, Knoxville - Environment, Health and Safety. (n.d.). 8.9 Corrosives. Retrieved from [Link]

  • Princeton University - Environmental Health and Safety. (n.d.). Section 6C: Protective Equipment. Retrieved from [Link]

  • Honeywell. (2025). SAFETY DATA SHEET Hydrofluoric acid 49 %. Retrieved from [Link]

  • Carl ROTH. (2024). Safety Data Sheet: 5-Bromo-4-chloro-3-indolyl phosphate disodium salt. Retrieved from [Link]

  • University of Arizona - Research Laboratory & Safety Services. (2015). Personal Protective Equipment Selection Guide. Retrieved from [Link]

  • Centers for Disease Control and Prevention (CDC). (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

  • OSHA Training School. (2024). Corrosive Safety: Protecting Workers from Harmful Substances. Retrieved from [Link]

  • Centers for Disease Control and Prevention (CDC). (2007). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. Retrieved from [Link]

  • Thomas. (2025). How to Choose PPE for Chemical Work. Retrieved from [Link]

  • ChemTalk. (n.d.). Lab Safety Equipment & PPE. Retrieved from [Link]

  • Centers for Disease Control and Prevention (CDC). (n.d.). Pocket Guide to Chemical Hazards Introduction | NIOSH. Retrieved from [Link]

  • NIOSH. (2020). NIOSH Pocket Guide to Chemical Hazards App Features and Use Demo Video. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.